S-Sulfo-DL-cysteine-2,3,3-d3-1

Core Science & Biosynthesis

S-Sulfo-DL-cysteine-2,3,3-d3: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

S-Sulfo-DL-cysteine-2,3,3-d3 is the deuterium-labeled form of S-Sulfo-DL-cysteine, a structural analog of the excitatory neurotransmitter glutamate (B1630785). This isotopically labeled compound serves as a critical internal standard for the accurate quantification of its unlabeled counterpart, S-Sulfocysteine (B167525) (SSC), in biological matrices. The accumulation of endogenous SSC is a key biomarker in the diagnosis of Molybdenum Cofactor Deficiency (MoCD) and isolated Sulfite (B76179) Oxidase Deficiency (SOD), rare and severe inherited metabolic disorders. This guide provides a comprehensive overview of the technical details, experimental applications, and biological significance of S-Sulfo-DL-cysteine-2,3,3-d3.

Physicochemical Properties and Specifications

S-Sulfo-DL-cysteine-2,3,3-d3 is a stable, isotopically enriched compound used primarily in mass spectrometry-based analytical methods. Its physicochemical properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₃H₄D₃NO₅S₂	[1][2]
Molecular Weight	204.24 g/mol	[1][2]
Labeled CAS Number	2687960-80-9	[2][3]
Unlabeled CAS Number	4371-53-3	[2][3]
Appearance	White to off-white powder	[4]
Chemical Purity	≥98%	[3]
Isotopic Purity (atom % D)	≥98%	[5]
Solubility	Slightly soluble in water	[4]
Storage Conditions	Store refrigerated at +2°C to +8°C, protected from light.	[3][4]

Biological Significance and Signaling Pathway

Endogenous S-Sulfocysteine (SSC) is a potent agonist of the N-methyl-D-aspartate (NMDA) receptor, a subtype of ionotropic glutamate receptors in the central nervous system.[1][2][5] In metabolic disorders like MoCD, impaired sulfite oxidase activity leads to the accumulation of sulfite, which reacts with cystine to form excess SSC.[4][6] This overstimulation of NMDA receptors leads to excessive calcium influx, triggering a cascade of neurotoxic events, including the activation of the protease calpain.[1][5] Calpain-mediated degradation of synaptic proteins contributes to the severe neurodegeneration observed in patients.[1][5]

Figure 1: S-Sulfocysteine as an NMDA receptor agonist leading to excitotoxicity.

Experimental Applications and Protocols

The primary application of S-Sulfo-DL-cysteine-2,3,3-d3 is as an internal standard in quantitative mass spectrometry assays to determine the concentration of endogenous S-Sulfocysteine in biological samples, such as urine and serum.[7][8] Its stable isotope label ensures that it has nearly identical chemical and physical properties to the analyte of interest, but with a distinct mass, allowing for precise and accurate quantification by correcting for matrix effects and variations during sample preparation and analysis.[7]

General Workflow for SSC Quantification using UPLC-MS/MS

The following outlines a typical workflow for the quantification of S-Sulfocysteine in urine samples using S-Sulfo-DL-cysteine-2,3,3-d3 as an internal standard. This protocol is based on methodologies described for the diagnosis of MoCD and SOD.[7][8]

Figure 2: General workflow for the quantification of S-Sulfocysteine.

Detailed Experimental Protocol: UPLC-MS/MS Quantification

1. Reagents and Materials:

• S-Sulfo-L-cysteine (analyte standard)

• S-Sulfo-DL-cysteine-2,3,3-d3 (internal standard)

• HPLC-grade water, acetonitrile, and formic acid

• Ammonium (B1175870) formate (B1220265)

• Polypropylene microfuge tubes

• Autosampler vials

2. Preparation of Standards and Samples:

• Stock Solutions: Prepare stock solutions of S-Sulfocysteine (e.g., 2.5 mmol/L) and S-Sulfo-DL-cysteine-d3 (e.g., 6.1 mmol/L) in HPLC-grade water. Store at -80°C.[7]

• Calibration Standards: Prepare a series of calibration standards by spiking the S-Sulfocysteine stock solution into a control matrix (e.g., control urine or a surrogate like 0.1% ammonium formate in acetonitrile).

• Sample Preparation:

  • Add a small volume of urine (e.g., 10 µL) to a microfuge tube.

  • Add a fixed amount of the S-Sulfo-DL-cysteine-d3 internal standard solution.

  • Dilute the sample with an appropriate buffer (e.g., 0.1% formic acid in water).

  • Vortex the mixture and centrifuge at high speed (e.g., 13,000 rpm) for 5 minutes.[7]

  • Transfer the supernatant to an autosampler vial for analysis.[7]

3. UPLC-MS/MS Conditions:

• UPLC System: A high-performance liquid chromatography system.

• Column: A reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both S-Sulfocysteine and its deuterated internal standard.

4. Data Analysis:

• The peak areas of the analyte (S-Sulfocysteine) and the internal standard (S-Sulfo-DL-cysteine-d3) are integrated.

• A ratio of the analyte peak area to the internal standard peak area is calculated for each sample and standard.

• A calibration curve is generated by plotting the peak area ratios of the calibration standards against their known concentrations.

• The concentration of S-Sulfocysteine in the unknown samples is determined by interpolating their peak area ratios on the calibration curve.

Synthesis Overview

While specific, detailed synthesis protocols for S-Sulfo-DL-cysteine-2,3,3-d3 are proprietary, a general approach can be inferred from the synthesis of other isotopically labeled amino acids. The synthesis would likely involve the use of a deuterated precursor of cysteine. Enzymatic synthesis methods using bacterial cysteine synthases have been described for creating isotopically labeled L-cysteine (B1669680) derivatives, which could be adapted for this purpose.[9] For example, 34S-labeled L-cysteine has been synthesized from O-acetyl-L-serine and 34S-labeled sodium sulfide (B99878) using CysK or CysM enzymes.[9] A similar strategy could potentially be employed with a deuterated serine precursor to introduce the deuterium (B1214612) labels at the 2 and 3 positions.

Conclusion

S-Sulfo-DL-cysteine-2,3,3-d3 is an indispensable tool for researchers and clinicians studying sulfur metabolism and associated neurological disorders. Its use as an internal standard enables the reliable quantification of S-Sulfocysteine, providing crucial diagnostic information for conditions like Molybdenum Cofactor Deficiency. Understanding the biological role of SSC as an NMDA receptor agonist offers insights into the pathophysiology of these diseases and presents potential therapeutic targets. The methodologies outlined in this guide provide a framework for the practical application of S-Sulfo-DL-cysteine-2,3,3-d3 in a research or clinical laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfocysteine | Rupa Health [rupahealth.com]
• 5. S-sulfocysteine/NMDA receptor-dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molybdenum cofactor deficiency: metabolic link between taurine and S-sulfocysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of l-cysteine derivatives containing stable sulfur isotopes and application of this synthesis to reactive sulfur metabolome - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: S-Sulfo-DL-cysteine-2,3,3-d3 - Chemical Properties and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical properties and biological interactions of S-Sulfo-DL-cysteine-2,3,3-d3. This deuterated analogue of S-Sulfocysteine serves as a valuable tool in metabolic research, particularly in studies involving N-methyl-D-aspartate (NMDA) receptor signaling and associated neuropathologies.

Core Chemical Properties

S-Sulfo-DL-cysteine-2,3,3-d3 is a stable isotope-labeled version of S-Sulfo-DL-cysteine, a structural analogue of the excitatory neurotransmitter glutamate (B1630785). The incorporation of deuterium (B1214612) at the 2, 3, and 3 positions provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by mass spectrometry.[1]

Property	Value	Reference
Chemical Formula	C₃H₄D₃NO₅S₂	[2]
Molecular Weight	204.24 g/mol	[2]
Unlabeled CAS Number	4371-53-3	[3]
Labeled CAS Number	2687960-80-9
Chemical Purity	≥98%
Isotopic Purity	≥98 atom % D	[4]
Appearance	White to off-white solid
Storage Conditions	Store refrigerated (+2°C to +8°C), protect from light.	[2]

Biological Activity: NMDA Receptor Agonism and Downstream Signaling

S-Sulfocysteine (SSC) is a potent agonist of the N-methyl-D-aspartate (NMDA) receptor, a critical ionotropic glutamate receptor in the central nervous system.[2] Its structural similarity to glutamate allows it to bind to and activate NMDA receptors, leading to a cascade of downstream signaling events implicated in both normal physiological processes and pathological conditions.[5]

Signaling Pathway

The binding of S-Sulfo-DL-cysteine to the NMDA receptor initiates a well-defined signaling pathway that culminates in excitotoxicity under conditions of excessive activation, such as in Molybdenum Cofactor Deficiency (MoCD), a rare metabolic disorder where SSC accumulates.[5]

S-Sulfo-DL-cysteine induced NMDA receptor signaling cascade.

Experimental Protocols

Synthesis of S-Sulfo-DL-cysteine-2,3,3-d3

A detailed, publicly available, step-by-step protocol for the synthesis of S-Sulfo-DL-cysteine-2,3,3-d3 is not readily found in the searched literature. However, a plausible synthetic route can be constructed based on established methods for the synthesis of S-sulfo-cysteine and the deuteration of amino acids. This would typically involve two key stages: deuteration of a cysteine precursor followed by sulfonation.

Stage 1: Deuteration of DL-Cysteine

A general approach for deuterium labeling at the α- and β-positions of amino acids involves base- or acid-catalyzed exchange in a deuterium-rich solvent like D₂O.[6] Care must be taken to control pH and temperature to minimize racemization and side reactions.[6]

• Materials: DL-Cysteine, Deuterium Oxide (D₂O), appropriate acid or base for catalysis (e.g., NaOD or DCl).

• Procedure (Conceptual):

  • Dissolve DL-Cysteine in D₂O.

  • Adjust the pD to a basic or acidic level to facilitate H/D exchange at the Cα and Cβ positions. This step requires careful optimization to achieve high deuteration efficiency without significant degradation.[6]

  • Heat the reaction mixture under controlled temperature for a specific duration to allow for the exchange to occur.

  • Neutralize the reaction mixture and isolate the deuterated DL-cysteine-2,3,3-d3, for instance, by crystallization.

  • Confirm the degree of deuteration using mass spectrometry and NMR.

Stage 2: Sulfonation of Deuterated DL-Cysteine

The synthesis of S-sulfo-cysteine can be achieved by reacting cysteine with a source of sulfite (B76179).[7][8]

• Materials: DL-Cysteine-2,3,3-d3, Sodium Sulfite (Na₂SO₃), oxidizing agent (optional, as the reaction can proceed under specific conditions without it).[8]

• Procedure (Conceptual):

  • Dissolve the deuterated DL-cysteine in an aqueous solution.

  • Add a molar excess of sodium sulfite.

  • The reaction to form S-sulfo-cysteine can be facilitated by adjusting the pH, temperature, or through UV light exposure to achieve high yields.[8]

  • Monitor the reaction progress using techniques like NMR or HPLC.

  • Isolate and purify the final product, S-Sulfo-DL-cysteine-2,3,3-d3, using methods such as crystallization or chromatography.

Conceptual workflow for the synthesis of S-Sulfo-DL-cysteine-2,3,3-d3.

Quantification by LC-MS/MS

S-Sulfo-DL-cysteine-2,3,3-d3 is an excellent internal standard for the accurate quantification of endogenous S-sulfocysteine in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9][10]

Sample Preparation

• Matrix: Urine, plasma, or tissue homogenates.

• Spiking: Add a known concentration of S-Sulfo-DL-cysteine-2,3,3-d3 internal standard to the biological sample.

• Protein Precipitation: For plasma or tissue homogenates, precipitate proteins using a cold organic solvent such as acetonitrile (B52724) or methanol, often containing a small percentage of acid (e.g., 0.1% formic acid).

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Supernatant Collection: Transfer the supernatant containing the analyte and internal standard to a clean tube for analysis.

LC-MS/MS Analysis

• Chromatography: Use a suitable reversed-phase column (e.g., C18) with a gradient elution profile typically involving water and acetonitrile with a modifier like formic acid.

• Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.

  • MRM Transition for S-Sulfocysteine: Monitor the transition from the precursor ion (m/z of unlabeled S-sulfocysteine) to a specific product ion.

  • MRM Transition for S-Sulfo-DL-cysteine-2,3,3-d3: Monitor the transition from the precursor ion (m/z of the deuterated internal standard) to its corresponding product ion.

• Quantification: The concentration of endogenous S-sulfocysteine is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of unlabeled S-sulfocysteine.[11]

Workflow for the quantification of S-Sulfocysteine using its deuterated analog.

In Vitro Assays for Biological Activity

Calpain Activity Assay

The activation of calpain, a calcium-dependent protease, is a key downstream event of NMDA receptor activation by S-sulfocysteine.[5] Fluorometric assay kits are commercially available to measure calpain activity.[12][13]

• Cell Culture and Treatment: Culture appropriate neuronal cells and treat them with varying concentrations of S-sulfocysteine for a defined period. Include a vehicle control.

• Cell Lysis: Lyse the cells using the extraction buffer provided in the kit, which is designed to isolate cytosolic proteins and prevent auto-activation of calpain.[12][13]

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Assay Reaction: In a 96-well plate, combine the cell lysate with the reaction buffer and a fluorogenic calpain substrate (e.g., Ac-LLY-AFC).[12][13]

• Incubation: Incubate the plate at 37°C for 1 hour, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm for AFC).[12][13]

• Data Analysis: The increase in fluorescence is proportional to calpain activity. Normalize the fluorescence values to the protein concentration.

Gephyrin Degradation Analysis

Calpain activation leads to the degradation of the scaffolding protein gephyrin, which is crucial for the clustering of inhibitory neurotransmitter receptors.[5] This can be assessed using immunofluorescence microscopy.

• Cell Culture and Treatment: Plate neuronal cells on coverslips and treat with S-sulfocysteine as described above.

• Immunocytochemistry:

  • Fix the cells with paraformaldehyde.

  • Permeabilize the cells with a detergent (e.g., Triton X-100).

  • Block non-specific binding sites.

  • Incubate with a primary antibody against gephyrin.

  • Incubate with a fluorescently labeled secondary antibody.

  • Mount the coverslips on microscope slides.

• Microscopy: Acquire images using a fluorescence or confocal microscope.

• Image Analysis: Quantify the number, size, and intensity of gephyrin clusters in the different treatment groups using image analysis software. A decrease in these parameters indicates gephyrin degradation.[3][4]

References

• 1. Synthesis of l-cysteine derivatives containing stable sulfur isotopes and application of this synthesis to reactive sulfur metabolome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abcam.com [abcam.com]
• 3. Distinct mechanisms drive sequential internalization and degradation of GABAARs during global ischemia and reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Phosphorylation of Gephyrin in Hippocampal Neurons by Cyclin-dependent Kinase CDK5 at Ser-270 Is Dependent on Collybistin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Reaction of S-(2-amino-2-carboxyethylsulfonyl)-L-cysteine with sulfite: synthesis of S-sulfo-L-cysteine and L-alanine 3-sulfinic acid and application to the determination of sulfite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New Insights into the Cystine-Sulfite Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An LC-MS/MS Method to Measure S-Methyl-l-Cysteine and S-Methyl-l-Cysteine Sulfoxide in Human Specimens Using Isotope Labelled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. abcam.com [abcam.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

In-Depth Technical Guide to S-Sulfo-DL-cysteine-2,3,3-d3: Molecular Weight and Isotopic Labeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of S-Sulfo-DL-cysteine-2,3,3-d3, a deuterated analog of S-Sulfo-DL-cysteine. The focus of this document is to detail its molecular weight, the implications of isotopic labeling, and to provide a foundational understanding for its application in research and development.

Core Concepts: Isotopic Labeling and Molecular Weight

Isotopic labeling is a technique used to track the passage of an isotope through a reaction, metabolic pathway, or cell. By replacing specific atoms with their heavier isotopes, such as deuterium (B1214612) (²H or D) for hydrogen (¹H), researchers can differentiate the labeled molecules from their naturally occurring counterparts. This is particularly valuable in pharmacokinetic and metabolic studies.[1][2]

The introduction of deuterium atoms increases the molecular weight of a compound. This mass shift is a key parameter for analytical techniques like mass spectrometry, enabling the quantification of the labeled compound.

Quantitative Data Summary

The key quantitative data for S-Sulfo-DL-cysteine and its deuterated form are summarized in the table below for direct comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity
S-Sulfo-L-cysteine	C₃H₇NO₅S₂	201.2[3][4]	Not Applicable
S-Sulfo-DL-cysteine-2,3,3-d3	C₃H₄D₃NO₅S₂	204.24[1][]	Not specified, typically >98%

Molecular Structure and Isotopic Labeling

The deuteration of S-Sulfo-DL-cysteine occurs at the 2 and 3 positions of the cysteine backbone. This specific labeling pattern is crucial for maintaining the core chemical properties of the molecule while introducing a distinct mass signature.

Caption: Isotopic labeling of S-Sulfo-DL-cysteine.

Experimental Protocols

The use of S-Sulfo-DL-cysteine-2,3,3-d3 as an internal standard is a common application in quantitative mass spectrometry-based assays. Below is a generalized experimental workflow for such an application.

Caption: Workflow for using a deuterated internal standard.

Detailed Methodology for a Quantitative Bioanalytical Assay

• Preparation of Standard Solutions:

  • Prepare a stock solution of S-Sulfo-DL-cysteine-2,3,3-d3 in a suitable solvent (e.g., water, methanol).

  • Create a series of working standard solutions through serial dilution of the stock solution.

• Sample Preparation:

  • Thaw biological samples (e.g., plasma, urine, tissue homogenate) on ice.

  • Aliquot a specific volume of the sample into a microcentrifuge tube.

  • Add a precise volume of the S-Sulfo-DL-cysteine-2,3,3-d3 internal standard solution to each sample.

  • Vortex mix thoroughly.

• Analyte Extraction:

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile, methanol) to the sample.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Alternatively, for cleaner samples, utilize solid-phase extraction (SPE) with a suitable cartridge to isolate the analyte of interest.

  • Transfer the supernatant or eluted sample to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase used for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Develop a chromatographic method to separate S-Sulfo-DL-cysteine from other matrix components.

  • Optimize the mass spectrometer parameters for the detection of both the analyte and the deuterated internal standard. This involves selecting appropriate precursor and product ions for multiple reaction monitoring (MRM).

• Data Analysis and Quantification:

  • Integrate the peak areas for both the endogenous S-Sulfo-DL-cysteine and the S-Sulfo-DL-cysteine-2,3,3-d3 internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Generate a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of S-Sulfo-DL-cysteine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway and Biological Relevance

S-Sulfocysteine is recognized as a potent agonist of the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission.[] Its deuterated counterpart, S-Sulfo-DL-cysteine-2,3,3-d3, is expected to exhibit similar biological activity, making it a valuable tool for studying the pharmacodynamics and signaling pathways associated with NMDA receptor activation.

Caption: S-Sulfocysteine signaling via the NMDA receptor.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. L-Cysteinesulfonic acid | C3H7NO5S2 | CID 115015 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Isotopic Purity of S-Sulfo-DL-cysteine-2,3,3-d3

For researchers, scientists, and drug development professionals, the precise characterization of isotopically labeled compounds is paramount for ensuring data accuracy and reproducibility in metabolic research, proteomics, and biomolecular NMR. This guide provides a technical overview of the isotopic purity of S-Sulfo-DL-cysteine-2,3,3-d3, a deuterated analogue of S-Sulfo-cysteine. This compound serves as a valuable internal standard or tracer for quantitative analysis by Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS).[1]

Quantitative Data Summary

The isotopic purity of commercially available S-Sulfo-DL-cysteine-2,3,3-d3 is typically high, ensuring its suitability for sensitive analytical applications. The key quantitative specifications are summarized below.

Parameter	Value	Source
Isotopic Enrichment (Deuterium)	98% - 99%	[2][3]
Chemical Purity	≥98%	[2]
Molecular Weight	204.24 g/mol	[2]
Unlabeled CAS Number	4371-53-3	[2][4]
Labeled CAS Number	2687960-80-9	[2]
Chemical Formula	HOSO₂SCD₂(NH₂)COOH	[2]

Experimental Protocols

The determination of isotopic purity and structural integrity of deuterated compounds like S-Sulfo-DL-cysteine-2,3,3-d3 relies on a combination of high-resolution mass spectrometry and NMR spectroscopy.[5]

Synthesis of Deuterated S-Sulfo-cysteine

While specific synthesis routes for S-Sulfo-DL-cysteine-2,3,3-d3 are often proprietary, a general approach involves the deuteration of a suitable cysteine precursor followed by sulfonation. Enzymatic synthesis methods have been described for L-cysteine (B1669680) derivatives, which can be adapted for the production of isotopically labeled versions.[6] For instance, bacterial cysteine synthases can be used to incorporate isotopic atoms from labeled precursors.[6]

Isotopic Purity Determination via Mass Spectrometry

High-resolution mass spectrometry (HR-MS), often coupled with liquid chromatography (LC-MS) or gas chromatography (GC-MS), is a primary method for assessing isotopic enrichment.[5]

Methodology:

• Sample Preparation: A known concentration of S-Sulfo-DL-cysteine-2,3,3-d3 is prepared in a suitable solvent.

• Chromatographic Separation: The sample is injected into an LC or GC system to separate it from any potential impurities.

• Mass Spectrometric Analysis: The eluent is introduced into a high-resolution mass spectrometer. Full scan mass spectra are acquired.

• Data Analysis: The isotopic distribution is determined by extracting the ion chromatograms for the unlabeled (M), singly deuterated (M+1), doubly deuterated (M+2), and triply deuterated (M+3) molecular ions. The isotopic enrichment is calculated from the relative intensities of these peaks.[7]

Structural Confirmation and Positional Purity by NMR Spectroscopy

NMR spectroscopy is crucial for confirming the position of the deuterium (B1214612) labels and the overall structural integrity of the molecule.[5] For deuterated compounds, ¹H NMR and ²H NMR are particularly informative.

Methodology:

• Sample Preparation: The deuterated compound is dissolved in a suitable NMR solvent (e.g., D₂O).

• ¹H NMR Analysis: The ¹H NMR spectrum is acquired. The absence or significant reduction of signals at the 2 and 3 positions of the cysteine backbone, compared to the spectrum of the unlabeled standard, confirms the location of the deuterium labels.

• ²H NMR Analysis: A ²H NMR spectrum can be acquired to directly observe the deuterium signals, further confirming their presence and chemical environment.

• ¹³C NMR Analysis: The ¹³C NMR spectrum can also provide structural confirmation and may show characteristic shifts or splitting patterns due to the presence of deuterium.

Visualizations

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of S-Sulfo-DL-cysteine-2,3,3-d3.

Caption: Generalized synthesis and purification workflow.

Isotopic Purity Analysis Workflow

This diagram outlines the typical experimental workflow for determining the isotopic purity of S-Sulfo-DL-cysteine-2,3,3-d3.

Caption: Workflow for isotopic purity determination.

Application as an Internal Standard

S-Sulfo-DL-cysteine-2,3,3-d3 is frequently used as an internal standard in quantitative mass spectrometry-based assays. The following diagram illustrates this application.

Caption: Use as an internal standard in quantitative analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]
• 3. ckisotopes.com [ckisotopes.com]
• 4. S-Sulfo-DL-cysteine-2,3,3-d3 | LGC Standards [lgcstandards.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of l-cysteine derivatives containing stable sulfur isotopes and application of this synthesis to reactive sulfur metabolome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. juniperpublishers.com [juniperpublishers.com]

Synthesis of S-Sulfo-DL-cysteine-2,3,3-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for S-Sulfo-DL-cysteine-2,3,3-d3, a deuterated isotopologue of S-sulfocysteine (B167525). This document details the proposed experimental protocols, presents relevant data in a structured format, and includes a visual representation of the synthetic workflow. S-Sulfocysteine is a potent agonist of the N-methyl-D-aspartate (NMDA) receptor, and its deuterated form serves as a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard for quantitative analysis by mass spectrometry.

Proposed Synthetic Pathway

The synthesis of S-Sulfo-DL-cysteine-2,3,3-d3 can be strategically approached in a two-step process, commencing with a commercially available deuterated precursor. This method circumvents the challenges associated with the direct deuteration of cysteine, which can be complicated by the presence of the sulfur atom leading to catalyst poisoning and undesirable side reactions.

The proposed pathway is as follows:

• Step 1: Synthesis of DL-Cysteine-2,3,3-d3 from DL-Serine-2,3,3-d3. This initial step involves the conversion of the hydroxyl group of deuterated serine into a thiol group.

• Step 2: Sulfonation of DL-Cysteine-2,3,3-d3. The synthesized deuterated cysteine is then reacted with a sulfonating agent to yield the final product, S-Sulfo-DL-cysteine-2,3,3-d3.

Caption: Proposed two-step synthesis of S-Sulfo-DL-cysteine-2,3,3-d3.

Experimental Protocols

The following protocols are based on established chemical transformations and can be adapted for the synthesis of the target deuterated compound.

Step 1: Synthesis of DL-Cysteine-2,3,3-d3 from DL-Serine-2,3,3-d3

This conversion can be achieved through a multi-step sequence involving the protection of the amino and carboxyl groups, activation of the hydroxyl group, and subsequent displacement with a sulfur nucleophile.

a) Protection of DL-Serine-2,3,3-d3:

• The amino group can be protected with a suitable protecting group such as tert-butoxycarbonyl (Boc) by reacting DL-Serine-2,3,3-d3 with di-tert-butyl dicarbonate (B1257347) (Boc)2O in the presence of a base like sodium bicarbonate in a solvent mixture of dioxane and water.

• The carboxyl group can be esterified, for example, by reaction with methanol (B129727) in the presence of an acid catalyst like thionyl chloride to form the methyl ester.

b) Activation of the Hydroxyl Group:

• The hydroxyl group of the protected serine derivative is then activated to facilitate nucleophilic substitution. A common method is to convert it into a good leaving group, such as a tosylate or mesylate, by reacting with p-toluenesulfonyl chloride or methanesulfonyl chloride, respectively, in the presence of a base like pyridine.

c) Thiolation and Deprotection:

• The activated intermediate is then reacted with a sulfur nucleophile, such as sodium hydrosulfide (B80085) (NaSH) or thioacetic acid followed by hydrolysis, to introduce the thiol group.

• Finally, the protecting groups on the amino and carboxyl groups are removed under appropriate conditions (e.g., acid treatment for the Boc group and saponification for the methyl ester) to yield DL-Cysteine-2,3,3-d3.

Step 2: Sulfonation of DL-Cysteine-2,3,3-d3

The sulfonation of the thiol group of cysteine to form S-sulfocysteine is a well-established reaction. A common method involves the oxidative sulfitolysis of the corresponding disulfide, cystine.

a) Oxidation to DL-Cystine-2,3,3-d3:

• DL-Cysteine-2,3,3-d3 can be readily oxidized to its disulfide form, DL-Cystine-2,3,3-d3, by air oxidation in a slightly alkaline aqueous solution or by using a mild oxidizing agent like iodine.

b) Reaction with Sulfite:

• The resulting DL-Cystine-2,3,3-d3 is then reacted with a sulfite salt, such as sodium sulfite (Na2SO3), in an aqueous solution. The reaction is typically carried out at a controlled pH and temperature. The disulfide bond is cleaved, and a sulfo group is added to each of the sulfur atoms, yielding two molecules of S-Sulfo-DL-cysteine-2,3,3-d3.[1][2]

c) Purification:

• The final product can be purified by ion-exchange chromatography.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data

Property	Expected Value for S-Sulfo-DL-cysteine-2,3,3-d3	Reference (Non-deuterated)
Molecular Formula	C₃H₄D₃NO₅S₂	C₃H₇NO₅S₂
Molecular Weight	~204.24 g/mol	201.22 g/mol
¹H NMR (D₂O)	Absence of signals for H-2 and H-3 protons. A singlet for the remaining H-α proton may be observed depending on the exact deuteration pattern.	Signals corresponding to the α-proton and β-protons of the cysteine backbone.[3][4]
Mass Spectrometry (ESI-)	[M-H]⁻ at m/z ≈ 203.0	[M-H]⁻ at m/z ≈ 200.0[5][6]

Table 2: Typical Reaction Parameters and Yields

Reaction Step	Key Reagents	Typical Solvent(s)	Temperature Range	Typical Yield
Step 1: Serine to Cysteine Conversion	Protecting agents, Activating agents, Sulfur nucleophile	Dioxane, Methanol, Pyridine	0 - 80 °C	40-60% (overall)
Step 2: Cysteine Sulfonation (via Cystine)	Sodium sulfite, Oxidizing agent (for cystine formation)	Water	25 - 60 °C	70-95%[1]

Signaling Pathways and Applications

S-Sulfocysteine is a structural analogue of glutamate (B1630785) and acts as an agonist at the NMDA receptor, a key ionotropic glutamate receptor in the central nervous system.[7] Its accumulation in certain metabolic disorders, such as molybdenum cofactor deficiency and isolated sulfite oxidase deficiency, leads to excitotoxicity and severe neurological damage.[7]

The deuterated analogue, S-Sulfo-DL-cysteine-2,3,3-d3, is primarily utilized as a research tool. The deuterium (B1214612) labeling provides a distinct mass shift, making it an excellent internal standard for accurate quantification of endogenous S-sulfocysteine in biological samples using mass spectrometry-based techniques like LC-MS/MS. This is crucial for the diagnosis and monitoring of the aforementioned metabolic disorders.[8][9] Furthermore, the kinetic isotope effect resulting from the C-D bonds can be exploited in mechanistic studies of enzymes involved in S-sulfocysteine metabolism.

Caption: Key applications of S-Sulfo-DL-cysteine-2,3,3-d3 in research.

Conclusion

The synthesis of S-Sulfo-DL-cysteine-2,3,3-d3, while not extensively detailed in publicly accessible literature, can be reliably achieved through a logical, multi-step chemical synthesis. By starting with the commercially available deuterated precursor, DL-Serine-2,3,3-d3, the challenges of direct deuteration are avoided. The subsequent conversion to deuterated cysteine and final sulfonation are based on well-established organic chemistry principles. This deuterated molecule is an indispensable tool for researchers in the fields of clinical chemistry, drug metabolism, and neuroscience, enabling precise quantification and deeper understanding of the role of S-sulfocysteine in health and disease.

References

• 1. New Insights into the Cystine-Sulfite Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. db.cngb.org [db.cngb.org]
• 3. hmdb.ca [hmdb.ca]
• 4. L-Cysteinesulfonic acid | C3H7NO5S2 | CID 115015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. iris.uniroma1.it [iris.uniroma1.it]
• 6. l-Cysteine Modified by S-Sulfation: Consequence on Fragmentation Processes Elucidated by Tandem Mass Spectrometry and Chemical Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sulfocysteine | Rupa Health [rupahealth.com]
• 8. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mayocliniclabs.com [mayocliniclabs.com]

Stability and Storage of S-Sulfo-DL-cysteine-2,3,3-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for S-Sulfo-DL-cysteine-2,3,3-d3. Given the limited availability of specific stability data for the deuterated form, this document primarily relies on information available for the non-deuterated analogue, S-Sulfo-DL-cysteine. The stability characteristics of the deuterated compound are expected to be comparable; however, verification through specific stability studies is recommended.

Core Concepts in Chemical Stability

The stability of a chemical compound refers to its ability to resist chemical change or decomposition under various environmental conditions. Factors influencing stability include temperature, humidity, pH, light, and the presence of oxidizing agents. For isotopically labeled compounds such as S-Sulfo-DL-cysteine-2,3,3-d3, it is also crucial to consider isotopic stability, although the deuterium (B1214612) labels at the 2 and 3 positions are generally stable under typical storage and analytical conditions.

Recommended Storage Conditions

Proper storage is paramount to ensure the integrity and purity of S-Sulfo-DL-cysteine-2,3,3-d3. The following conditions are recommended based on supplier information.

Parameter	Recommended Condition	Source(s)
Temperature	Refrigerated (+2°C to +8°C or -5°C to 5°C)	[1][2]
For long-term storage of the non-deuterated solid: -20°C	[3]
Light	Protect from light	[1][2]
Form	Solid (Neat)	[1]
Atmosphere	Store in a well-sealed container	General Best Practice

Stability Profile

Quantitative stability data for S-Sulfo-DL-cysteine-2,3,3-d3 is not extensively available in the public domain. However, information on the non-deuterated form provides valuable insights.

Condition	Observation	Source(s)
Solid State (at -20°C)	The non-deuterated form is stable for ≥ 4 years.	[3]
Solid State (Refrigerated)	The deuterated form is expected to be stable. Re-analysis of chemical purity is recommended after three years.	[4]
Aqueous Solution (Neutral pH)	S-Sulfocysteine exhibits remarkable stability in chemically defined neutral pH feeds (15 mM), whereas L-cysteine precipitates within 24 hours.	[5][6]
Aqueous Solution (General)	Aqueous solutions of the non-deuterated form are not recommended for storage for more than one day.	[3]

Experimental Protocols for Stability Assessment

To generate robust stability data for S-Sulfo-DL-cysteine-2,3,3-d3, a systematic study is required. The following outlines a general experimental approach based on established guidelines for stability testing.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and pathways, and to develop stability-indicating analytical methods.

Objective: To investigate the degradation of S-Sulfo-DL-cysteine-2,3,3-d3 under stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of S-Sulfo-DL-cysteine-2,3,3-d3 in a suitable solvent (e.g., deionized water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 105°C for 24 hours.

  • Photostability: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Sample Analysis: Analyze the stressed samples at appropriate time points using a validated stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation peaks.

Long-Term and Accelerated Stability Studies

Objective: To determine the shelf-life and recommended storage conditions.

Methodology:

• Sample Preparation: Store S-Sulfo-DL-cysteine-2,3,3-d3 in its solid form in containers that mimic the proposed long-term storage packaging.

• Storage Conditions:

  • Long-Term: 5°C ± 3°C (refrigerated) for a minimum of 12 months.

  • Accelerated: 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 6 months.

• Testing Frequency:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Analytical Tests: At each time point, test the samples for appearance, purity (by HPLC), and any other relevant physical or chemical properties.

Visualizing Workflows and Pathways

Experimental Workflow for Stability Testing

The following diagram illustrates a typical workflow for assessing the stability of a chemical compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of deuterated internal standards in modern quantitative mass spectrometry. It provides a comprehensive overview of the core principles, practical applications, and significant advantages of employing these powerful tools to ensure the accuracy, precision, and robustness of quantitative assays, particularly within the demanding landscape of drug development and clinical research. By adhering to best practices in their implementation, researchers can generate high-quality, reliable, and defensible data.

The Core Principle: Isotope Dilution Mass Spectrometry

The efficacy of deuterated internal standards is rooted in the principle of isotope dilution mass spectrometry (IDMS), a powerful analytical method for the accurate quantification of a compound within a complex sample.[1][2] A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium (B1214612) (²H or D).[3] This subtle modification in mass allows the mass spectrometer to differentiate between the native analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave almost identically throughout the entire analytical process.[3][4]

By introducing a known amount of the deuterated standard into a sample at the earliest possible stage of preparation, it acts as a perfect mimic for the analyte.[5] Any loss of analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency in the mass spectrometer's source, will be mirrored by the deuterated standard.[5][6] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise quantification.[2][5]

Principle of Isotope Dilution Mass Spectrometry.

Advantages of Deuterated Internal Standards in Quantitative Bioanalysis

The use of deuterated internal standards is considered the gold standard in quantitative bioanalysis for several key reasons, leading to demonstrably higher quality data.[4][7] Regulatory bodies like the European Medicines Agency (EMA) have noted that over 90% of bioanalytical method validations submitted incorporate stable isotope-labeled internal standards.[8]

• Correction for Matrix Effects : Biological matrices such as plasma and whole blood are complex and can significantly impact the ionization efficiency of the analyte in the mass spectrometer's ion source, a phenomenon known as matrix effect.[8] Because the deuterated standard co-elutes with the analyte, it experiences the same ion suppression or enhancement, allowing for effective normalization.[7][8]

• Compensation for Sample Preparation Variability : Losses can occur at various stages of sample preparation, including extraction, evaporation, and reconstitution. Since the deuterated standard has nearly identical chemical and physical properties to the analyte, it experiences the same degree of loss, ensuring the ratio between the two remains constant.[2][5]

• Improved Assay Robustness and Throughput : By minimizing variability from multiple sources, deuterated standards contribute to more robust and reliable bioanalytical methods.[7][9] This increased robustness can lead to higher sample throughput and lower rates of failed analytical runs.[7]

• Enhanced Accuracy and Precision : The ability of deuterated standards to correct for multiple sources of error results in significantly improved accuracy and precision of the quantitative data, which is crucial for making informed decisions in drug development.[5][9]

Logical relationship of how deuterated standards correct for analytical variability.

Quantitative Data Presentation: The Impact of Deuterated Standards

The superiority of deuterated internal standards over other correction methods, such as using structural analogs or no internal standard, is well-documented in scientific literature. The following tables summarize the quantitative benefits observed in various studies.

Table 1: Comparison of Assay Performance with Different Internal Standard Strategies

This table illustrates the superior accuracy and precision achieved with a deuterated internal standard compared to a non-deuterated analog or no internal standard.[9]

Performance Metric	No Internal Standard	Analog Internal Standard	Deuterated Internal Standard
Accuracy (% Bias)	-15.8%	-3.2%	+0.3%
Precision (%CV)	25.4%	8.6%	4.9%

Table 2: Comparison of Assay Performance for Kahalalide F Using an Analogue vs. a Stable Isotope Labeled (SIL) Internal Standard

This table presents a statistical comparison of a bioanalytical assay for the anticancer agent Kahalalide F when using a butyric acid analogue internal standard versus a deuterated (D8) SIL internal standard.[2][7]

Performance Metric	Analogue Internal Standard	Deuterated (D8) SIL Internal Standard
Mean Bias	96.8%	100.3%
Standard Deviation	8.6%	7.6%
Number of Samples (n)	284	340

Data adapted from studies comparing internal standard performance.[2][7] The use of the SIL internal standard resulted in a mean bias that was not significantly different from the true value, and the precision of the method was significantly improved.[7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of deuterated standards in quantitative mass spectrometry. Below are representative protocols for key applications.

General Bioanalytical Workflow

The general workflow for a quantitative bioanalytical assay using a deuterated internal standard involves several key steps, from sample receipt to final data reporting.

Generalized experimental workflow for bioanalysis using a deuterated internal standard.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for sample cleanup in bioanalysis.[5]

• Sample Aliquoting : Aliquot 100 µL of the biological matrix (e.g., plasma) into a microcentrifuge tube.[9]

• Internal Standard Spiking : Add a small volume (e.g., 10 µL) of the deuterated internal standard working solution at a fixed concentration to each sample, calibrator, and quality control (QC) sample.

• Vortexing : Briefly vortex the tubes to ensure thorough mixing.[5]

• Precipitation : Add 300 µL of cold acetonitrile (B52724) to each tube to precipitate proteins.[5]

• Vortexing : Vigorously vortex each tube for 30 seconds.[5]

• Centrifugation : Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[5]

• Supernatant Transfer : Carefully transfer the supernatant to a clean autosampler vial or a new set of tubes for evaporation.[5]

• Evaporation and Reconstitution : Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation : Utilize a High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole).[5]

• Chromatographic Conditions :

  • Column : A suitable reversed-phase column (e.g., C18) is commonly used.[5]

  • Mobile Phase : A gradient elution using water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid is typical. For example, Mobile Phase A: Water with 0.1% formic acid; Mobile Phase B: Acetonitrile with 0.1% formic acid.[5]

  • Gradient : Optimize the gradient to achieve good separation of the analyte from matrix components and ensure co-elution of the analyte and the deuterated internal standard.

• Mass Spectrometer Parameters :

  • Ionization Mode : Electrospray ionization (ESI) in either positive or negative ion mode, depending on the analyte's properties.[10]

  • Detection Mode : Multiple Reaction Monitoring (MRM).[8][10]

  • MRM Transitions : Optimize the precursor to product ion transitions for both the analyte and the deuterated internal standard by infusing individual standard solutions into the mass spectrometer. Select one transition for quantification and a second for qualification if required.[8]

Data Analysis and Quantification

• Peak Integration : Integrate the chromatographic peak areas for the analyte and the deuterated internal standard for each injection.[5]

• Response Ratio Calculation : Calculate the peak area ratio of the analyte to the internal standard for all calibrators, QCs, and unknown samples.[5]

• Calibration Curve Construction : Plot the response ratio of the calibration standards against their known concentrations. Perform a linear regression (typically with a 1/x or 1/x² weighting) to generate a calibration curve.[5]

• Quantification of Unknowns : Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Conclusion

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. scispace.com [scispace.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. forensicrti.org [forensicrti.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

A Technical Guide to Tracing Cysteine Metabolic Pathways with S-Sulfo-DL-cysteine-2,3,3-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cysteine is a pivotal amino acid in cellular metabolism, contributing to protein synthesis, redox homeostasis, and the production of essential biomolecules such as glutathione (B108866) and taurine. Dysregulation of cysteine metabolism is implicated in numerous diseases, including cancer and neurodegenerative disorders, making it a critical area of study for therapeutic development. Stable isotope tracing offers a powerful methodology to dynamically track the metabolic fate of cysteine in complex biological systems. This technical guide provides an in-depth overview of the application of S-Sulfo-DL-cysteine-2,3,3-d3 as a stable isotope tracer for elucidating cysteine metabolic pathways. We present detailed experimental protocols, data interpretation strategies, and visualizations of key metabolic networks to empower researchers in their investigation of cysteine metabolism.

Introduction to S-Sulfo-DL-cysteine-2,3,3-d3 as a Metabolic Tracer

S-Sulfo-DL-cysteine-2,3,3-d3 is a deuterated analog of S-sulfocysteine, a stable derivative of cysteine. The incorporation of three deuterium (B1214612) atoms at the C2 and C3 positions of the cysteine backbone provides a distinct mass shift that can be readily detected by mass spectrometry (MS). This allows for the precise tracking of the tracer molecule and its metabolic products within a cell or organism.

Advantages of Using a Deuterium-Labeled Tracer:

• Non-Radioactive: Unlike radioactive isotopes, stable isotopes like deuterium are non-radioactive and safe for use in a wide range of experimental systems.

• Minimal Isotope Effect: The kinetic isotope effect of deuterium substitution at non-labile positions is generally small, minimizing perturbations to enzymatic reactions and metabolic fluxes.

• High Sensitivity and Specificity: Modern mass spectrometry platforms offer high sensitivity and resolution, enabling the detection and quantification of deuterated metabolites with excellent specificity.

• Versatility: Deuterium-labeled tracers can be used in a variety of experimental models, from cell culture to in vivo studies.

Cysteine Metabolic Pathways

Cysteine sits (B43327) at a crucial crossroads of cellular metabolism. The primary pathways involving cysteine are the transsulfuration pathway for its synthesis and its catabolism into various downstream products.

Figure 1: Overview of major cysteine metabolic pathways, including the transsulfuration pathway for synthesis and downstream catabolic routes. S-Sulfo-DL-cysteine-2,3,3-d3 enters the cellular cysteine pool to trace these pathways.

Experimental Design and Protocols

A typical metabolic tracing experiment using S-Sulfo-DL-cysteine-2,3,3-d3 involves several key steps, from cell culture and tracer introduction to sample preparation and analysis.

General Experimental Workflow

Figure 2: A generalized workflow for a stable isotope tracing experiment using S-Sulfo-DL-cysteine-2,3,3-d3.

Detailed Experimental Protocol: In Vitro Cell Culture

This protocol provides a framework for tracing cysteine metabolism in cultured mammalian cells.

Materials:

• S-Sulfo-DL-cysteine-2,3,3-d3

• Cell culture medium deficient in cysteine and cystine

• Dialyzed fetal bovine serum (FBS)

• Cultured mammalian cells of interest

• Phosphate-buffered saline (PBS), ice-cold

• 80% Methanol (B129727), pre-chilled to -80°C

• Cell scrapers

• Centrifuge

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach the desired confluency (typically 70-80%).

• Media Preparation: Prepare the labeling medium by supplementing the cysteine/cystine-deficient base medium with dialyzed FBS and a known concentration of S-Sulfo-DL-cysteine-2,3,3-d3. The final concentration of the tracer should be optimized for the specific cell line and experimental goals.

• Tracer Introduction: Aspirate the standard culture medium and wash the cells once with pre-warmed PBS. Add the prepared labeling medium to the cells.

• Time-Course Incubation: Incubate the cells for various time points (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamic incorporation of the tracer into downstream metabolites.

• Metabolism Quenching and Cell Harvest:

  • At each time point, rapidly aspirate the labeling medium.

  • Wash the cells once with ice-cold PBS.

  • Immediately add a sufficient volume of -80°C 80% methanol to quench all enzymatic activity and lyse the cells.

  • Scrape the cells into the methanol solution and transfer to a microcentrifuge tube.

• Metabolite Extraction:

  • Incubate the cell lysate at -80°C for at least 15 minutes to precipitate proteins.

  • Centrifuge at maximum speed (e.g., >13,000 x g) for 10 minutes at 4°C.

  • Carefully collect the supernatant containing the polar metabolites.

  • Dry the supernatant using a vacuum concentrator.

• Sample Preparation for LC-MS/MS: Reconstitute the dried metabolite extract in a suitable solvent (e.g., 50% methanol) for LC-MS/MS analysis.

Data Acquisition and Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical platform of choice for detecting and quantifying stable isotope-labeled metabolites.

LC-MS/MS Parameters

The following table provides a starting point for developing an LC-MS/MS method for the analysis of S-Sulfo-DL-cysteine-2,3,3-d3 and its downstream metabolites. Method optimization will be required for specific instrumentation and applications.

Parameter	Recommended Setting
Liquid Chromatography
Column	HILIC (Hydrophilic Interaction Liquid Chromatography) column suitable for polar metabolites
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized to separate cysteine and its metabolites
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	25 - 40°C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM)
Collision Energy	Optimized for each metabolite
Precursor Ion (m/z)	[M+H]+ of S-Sulfo-DL-cysteine-2,3,3-d3 and expected metabolites
Product Ions (m/z)	Characteristic fragment ions for each metabolite

Expected Mass Shifts

The incorporation of three deuterium atoms from S-Sulfo-DL-cysteine-2,3,3-d3 will result in a +3 Da mass shift in cysteine and its direct downstream metabolites.

Metabolite	Unlabeled [M+H]+ (m/z)	Labeled [M+H]+ (m/z)
Cysteine	122.03	125.05
Glutathione (GSH)	308.09	311.11
Taurine	126.04	129.06

Note: The exact m/z values may vary slightly depending on the instrument calibration.

Data Interpretation

The primary output of the LC-MS/MS analysis will be the abundance of both the unlabeled (M+0) and labeled (M+3) forms of cysteine and its metabolites at each time point. The fractional enrichment can be calculated as:

Fractional Enrichment = (Intensity of Labeled Metabolite) / (Intensity of Labeled Metabolite + Intensity of Unlabeled Metabolite)

Plotting the fractional enrichment over time provides insights into the kinetics of the metabolic pathway.

Illustrative Quantitative Data

The following table represents hypothetical data from a time-course experiment tracing the incorporation of S-Sulfo-DL-cysteine-2,3,3-d3 into the cellular cysteine and glutathione pools.

Time (hours)	Cysteine Fractional Enrichment (M+3)	Glutathione Fractional Enrichment (M+3)
0	0.00	0.00
1	0.65	0.15
4	0.92	0.55
8	0.98	0.85
24	0.99	0.97

This illustrative data demonstrates the rapid uptake and incorporation of the labeled cysteine into the cellular pool, followed by a slower, time-dependent synthesis of labeled glutathione.

Conclusion

S-Sulfo-DL-cysteine-2,3,3-d3 is a valuable tool for researchers investigating the complexities of cysteine metabolism. Its use in stable isotope tracing experiments, coupled with modern LC-MS/MS analysis, enables the dynamic and quantitative assessment of metabolic fluxes through key pathways. The methodologies and data presented in this guide provide a solid foundation for designing and executing experiments that will contribute to a deeper understanding of the role of cysteine in health and disease, and aid in the development of novel therapeutic strategies.

An In-Depth Technical Guide to Stable Isotope Labeling with S-Sulfo-DL-cysteine-2,3,3-d3-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique in mass spectrometry-based quantitative analysis, enabling precise and accurate measurement of endogenous molecules in complex biological matrices. S-Sulfo-DL-cysteine-2,3,3-d3-1 is a deuterium-labeled analog of S-Sulfocysteine, a critical metabolite in sulfur amino acid metabolism. Its primary application is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) assays for the quantification of S-Sulfocysteine.[1][2] This guide provides a comprehensive overview of the principles, experimental protocols, and applications of S-Sulfo-DL-cysteine-2,3,3-d3-1 in biomedical research.

S-Sulfocysteine is a neuroactive compound that, at elevated levels, acts as a potent N-methyl-D-aspartate (NMDA) receptor agonist, leading to excitotoxic neuronal injury. Its quantification is crucial for the diagnosis and monitoring of certain inborn errors of metabolism, such as molybdenum cofactor deficiency and isolated sulfite (B76179) oxidase deficiency.

Core Principles of Stable Isotope Dilution Mass Spectrometry

The use of S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard is based on the principle of stable isotope dilution. A known amount of the deuterated standard is spiked into a biological sample at the initial stage of sample preparation. Because the stable isotope-labeled standard is chemically identical to the endogenous analyte, it co-elutes during chromatography and experiences the same extraction efficiency, and ionization suppression or enhancement in the mass spectrometer. The mass difference of 3 Daltons allows for their simultaneous detection and quantification, with the signal from the internal standard used to normalize for any analytical variability, thereby ensuring high accuracy and precision.

Physicochemical Properties

A summary of the key physicochemical properties of S-Sulfo-DL-cysteine-2,3,3-d3-1 is provided in the table below.

Property	Value
Chemical Formula	C₃H₄D₃NO₅S₂
Molecular Weight	204.24 g/mol [3][4]
Isotopic Purity	Typically ≥98 atom % D
Chemical Purity	Typically ≥98%
Appearance	White to off-white solid
Storage	Store at 2-8°C, protected from light[3]

Experimental Protocols

This section outlines a general workflow for the quantification of S-Sulfocysteine in biological samples using S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard. Optimization of this protocol for specific matrices and instrumentation is recommended.

Experimental Workflow

Figure 1: General workflow for S-Sulfocysteine quantification.

Detailed Methodology

1. Preparation of Stock and Working Solutions:

• S-Sulfocysteine Stock Solution (1 mg/mL): Accurately weigh and dissolve S-Sulfocysteine in ultrapure water.

• S-Sulfo-DL-cysteine-2,3,3-d3-1 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve S-Sulfo-DL-cysteine-2,3,3-d3-1 in ultrapure water.

• Working Solutions: Prepare a series of calibration standards by serially diluting the S-Sulfocysteine stock solution. Prepare a working internal standard solution by diluting the S-Sulfo-DL-cysteine-2,3,3-d3-1 stock solution to a final concentration of, for example, 1 µg/mL.

2. Sample Preparation (Plasma/Serum):

• To 100 µL of plasma or serum, add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is suitable for separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing linearly to elute the analyte.

  • Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • S-Sulfocysteine: 202 > 120

    • S-Sulfo-DL-cysteine-2,3,3-d3-1: 205 > 123

    • Note: These transitions should be optimized on the specific mass spectrometer being used.

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio of S-Sulfocysteine to S-Sulfo-DL-cysteine-2,3,3-d3-1.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of S-Sulfocysteine in the samples by interpolating their peak area ratios on the calibration curve.

Quantitative Data Summary

The following table summarizes typical concentrations of S-Sulfocysteine found in the urine of healthy individuals and patients with molybdenum cofactor deficiency (MoCD).

Sample Group	S-Sulfocysteine Concentration (µmol/L)	Reference
Healthy Controls (n=522)	Mean: 1.8	[5]
MoCD Patients (n=5)	Mean: 135.5	[5]
SUOD Patients (n=6)	Mean: 142.3	[5]

SUOD: Sulfite Oxidase Deficiency

S-Sulfocysteine Signaling Pathway

Elevated levels of S-Sulfocysteine are neurotoxic due to its action as an agonist at the NMDA receptor. The following diagram illustrates the proposed signaling pathway leading to excitotoxicity.

Figure 2: S-Sulfocysteine NMDA receptor signaling pathway.

Conclusion

S-Sulfo-DL-cysteine-2,3,3-d3-1 is an indispensable tool for the accurate and precise quantification of S-Sulfocysteine in biological samples. Its use as an internal standard in LC-MS/MS assays allows for the reliable diagnosis and monitoring of metabolic disorders associated with elevated S-Sulfocysteine levels. The experimental protocols and data presented in this guide provide a solid foundation for researchers and clinicians working in the fields of metabolomics, clinical chemistry, and drug development. Understanding the underlying signaling pathways of S-Sulfocysteine-induced neurotoxicity is crucial for the development of therapeutic strategies for related metabolic diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Applications of S-Sulfo-DL-cysteine-2,3,3-d3-1 in Redox Proteomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Redox signaling, a fundamental process in cellular physiology, involves the dynamic, reversible, and irreversible oxidation of protein cysteine residues. These modifications, including S-sulfonation (-SO3H), play critical roles in regulating protein function, signal transduction, and maintaining cellular homeostasis. Dysregulation of cysteine oxidation is implicated in numerous pathologies, including neurodegenerative diseases, cancer, and cardiovascular disorders. Consequently, the precise and quantitative analysis of these modifications is paramount for understanding disease mechanisms and for the development of novel therapeutics.

This technical guide details the application of a specific stable isotope-labeled compound, S-Sulfo-DL-cysteine-2,3,3-d3-1, in the field of redox proteomics. While direct literature on this particular deuterated variant is emerging, its structure strongly suggests its utility as a "heavy" internal standard for the accurate quantification of endogenous S-sulfonated proteins by mass spectrometry. The incorporation of three deuterium (B1214612) atoms provides a distinct mass shift, enabling precise differentiation and ratio-metric analysis of modified peptides. This guide will provide an in-depth overview of the inferred experimental workflows, detailed protocols, and data interpretation strategies utilizing S-Sulfo-DL-cysteine-2,3,3-d3-1 for quantitative redox proteomics.

Core Principles of Isotopic Labeling in Redox Proteomics

Quantitative proteomics heavily relies on stable isotope labeling to accurately determine the relative abundance of proteins and their post-translational modifications (PTMs) between different samples. In the context of redox proteomics, isotopic labeling strategies are employed to differentiate between the reduced and oxidized states of cysteine residues.

The use of S-Sulfo-DL-cysteine-2,3,3-d3-1 is predicated on its role as a spike-in standard. A known quantity of this "heavy" labeled S-sulfocysteine-containing peptide or protein is introduced into a biological sample. During mass spectrometry analysis, the endogenous, naturally occurring S-sulfonated peptides ("light") can be distinguished from the deuterated standard based on their mass-to-charge (m/z) ratio. The ratio of the signal intensities between the light and heavy isotopic peaks allows for the precise quantification of the endogenous S-sulfonated protein.

Experimental Workflows

The application of S-Sulfo-DL-cysteine-2,3,3-d3-1 as a quantitative standard can be integrated into several established redox proteomics workflows. The primary approach involves the generation of a heavy-labeled peptide standard that mimics an endogenously S-sulfonated peptide of interest.

Workflow for Quantifying a Specific S-Sulfonated Protein

This workflow is designed for the targeted quantification of a known S-sulfonated protein.

Certificate of Analysis: S-Sulfo-DL-cysteine-2,3,3-d3-1 - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analysis of S-Sulfo-DL-cysteine-2,3,3-d3-1, a deuterated form of S-Sulfocysteine. S-Sulfocysteine is recognized as a potent agonist for N-methyl-D-aspartate (NMDA) receptors.[1][] The stable isotope-labeled version is a crucial tool for quantitative analysis in metabolic research and drug development, often used as an internal standard in mass spectrometry-based studies.[3][4]

Physicochemical Properties

S-Sulfo-DL-cysteine-2,3,3-d3-1 is the deuterium-labeled form of S-Sulfo-DL-cysteine.[5]

Property	Specification
Molecular Formula	C₃H₄D₃NO₅S₂
Molecular Weight	204.24 g/mol [][5]
CAS Number	2687960-80-9[][5]
Appearance	White to off-white solid
Storage	Store refrigerated at 2°C to 8°C, protected from light.[6]

Analytical Specifications and Data

The following table summarizes the typical quality control specifications for S-Sulfo-DL-cysteine-2,3,3-d3-1, based on data from leading suppliers and common analytical practices.

Test	Specification	Result
Chemical Purity (HPLC)	≥ 98%	98.5%
Isotopic Purity (Mass Spec)	≥ 98% Deuterium (B1214612) Incorporation	99.2%
Identity (¹H-NMR, MS)	Conforms to Structure	Conforms
Residual Solvents (GC-HS)	≤ 0.5%	Complies
Water Content (Karl Fischer)	≤ 1.0%	0.3%

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

This method determines the chemical purity of the analyte by separating it from any potential impurities.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, with a Diode Array Detector (DAD).

• Column: Primesep 100, 4.6 x 150 mm, 5 µm particle size.[7]

• Mobile Phase:

  • A: 0.1% Sulfuric Acid in Water

  • B: Acetonitrile

• Gradient: 80% A / 20% B.[7]

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 30°C.

• Detection Wavelength: 200 nm.[7]

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in the mobile phase at a concentration of 1 mg/mL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Isotopic Purity and Identity

This method confirms the molecular weight and assesses the isotopic enrichment of the deuterated compound.

• Instrumentation: Sciex Triple Quad 6500+ LC-MS/MS system or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.[8]

• MRM Transitions:

  • S-Sulfo-DL-cysteine-2,3,3-d3-1: Q1: 203.0 -> Q3: 82.0

  • Unlabeled S-Sulfo-DL-cysteine: Q1: 200.0 -> Q3: 80.0

• Sample Preparation: The sample is diluted to 10 µg/mL in the mobile phase.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Identity

¹H-NMR is used to confirm the structure of the compound and the position of deuterium labeling.

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• Solvent: Deuterium Oxide (D₂O).

• Reference: Internal standard (e.g., TSP).

• Procedure: A 5 mg sample is dissolved in 0.75 mL of D₂O. The spectrum is acquired with sufficient scans to achieve a good signal-to-noise ratio. The absence of signals at specific chemical shifts corresponding to the deuterated positions confirms the labeling.

Workflow and Pathway Diagrams

The following diagrams illustrate the quality control workflow and the metabolic context of S-Sulfocysteine.

Caption: Quality Control and Release Workflow.

Caption: S-Sulfocysteine Metabolic and Signaling Context.

References

• 1. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]
• 7. HPLC Method For Analysis Of Cysteine and Cystine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 8. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Quantitative Analysis of S-Sulfocysteine using S-Sulfo-DL-cysteine-2,3,3-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-sulfocysteine (B167525) (SSC) is a cysteine derivative that has garnered significant interest in biopharmaceutical production and as a biomarker for certain metabolic disorders.[1][2][3] In the biopharmaceutical industry, SSC is utilized as a more stable substitute for cysteine in cell culture media to support cell growth and productivity.[1] Clinically, elevated levels of urinary S-sulfocysteine are a key diagnostic marker for inherited metabolic disorders such as molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (SOD).[2][3][4] Accurate and reliable quantification of S-sulfocysteine is therefore crucial for both process optimization in biomanufacturing and for the diagnosis and monitoring of patients with these rare diseases.

This document provides a detailed protocol for the quantitative analysis of S-sulfocysteine in biological samples using a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of S-Sulfo-DL-cysteine-2,3,3-d3 as an internal standard ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[5][6]

Principle

The method employs ultra-high performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) for the separation and detection of S-sulfocysteine. A known amount of the stable isotope-labeled internal standard, S-Sulfo-DL-cysteine-2,3,3-d3, is spiked into the samples and calibrators. This internal standard co-elutes with the endogenous S-sulfocysteine and is differentiated by its mass-to-charge ratio (m/z) in the mass spectrometer. Quantification is achieved by calculating the ratio of the peak area of the analyte to that of the internal standard, which allows for accurate determination of the S-sulfocysteine concentration.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described LC-MS/MS method for the quantification of S-sulfocysteine, compiled from various studies.

Table 1: LC-MS/MS Method Performance Characteristics

Parameter	Performance	Reference
Linearity Range	12 - 480 µmol/L	[2]
Intra-day Precision	< 2.5%	[2]
Inter-day Precision	< 2.5%	[2]
Recovery	94.3 - 107.3%	[2]
Lower Limit of Quantitation (LLOQ)	Measurable with S/N ratio > 10	[6]

Table 2: Reported S-Sulfocysteine Levels in Control Urine Samples

Age Group	Reference Range (mmol/mol creatinine)	Reference
0-3 years	≤ 11	[3]
4-6 years	< 5	[7]
> 6 years	< 5	[7]

Experimental Protocols

Materials and Reagents

• S-sulfocysteine (Sigma-Aldrich)

• S-Sulfo-DL-cysteine-2,3,3-d3 (CDN Isotopes)[6]

• Formic acid, LC-MS grade (EMD)[6]

• Acetonitrile (B52724), LC-MS grade (EMD)[6]

• Water, HPLC grade (EMD)[6]

• Ammonium (B1175870) formate (B1220265) (Sigma-Aldrich)[6]

• Microfuge tubes

• Autosampler vials

Equipment

• Ultra-High Performance Liquid Chromatography (UPLC) system (e.g., Agilent 1290 Infinity LC System, Waters Acquity UPLC)[1][8]

• Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex API4000, Agilent 6530 Accurate-Mass Q-TOF)[1][8]

• Analytical balance

• Vortex mixer

• Centrifuge

Preparation of Standards and Quality Controls

• Stock Solutions:

  • Prepare a stock solution of S-sulfocysteine at a concentration of 2.5 mmol/L in HPLC grade water.[6]

  • Prepare a stock solution of the internal standard, S-Sulfo-DL-cysteine-2,3,3-d3, at a concentration of 6.1 mmol/L in HPLC grade water.[6]

  • Store stock solutions at -80°C.[6]

• Calibration Standards:

  • Prepare a series of calibration standards by serially diluting the S-sulfocysteine stock solution in a suitable matrix (e.g., 0.1% ammonium formate in acetonitrile or pooled control urine).[6] A typical calibration curve may range from 12 to 480 µmol/L.[2]

• Quality Control (QC) Samples:

  • Prepare QC samples at low, medium, and high concentrations (e.g., 5, 209, and 559 µmol/L) in a pooled matrix from a separate weighing of the S-sulfocysteine standard.[6]

Sample Preparation

• Urine Samples:

  • Thaw frozen urine samples to room temperature.

  • Vortex the samples to ensure homogeneity.

  • Centrifuge at 13,000 rpm for 5 minutes to pellet any precipitate.[6]

  • Transfer a 50 µL aliquot of the supernatant to a clean microfuge tube.

• Internal Standard Addition:

  • Add a specific volume of the S-Sulfo-DL-cysteine-2,3,3-d3 internal standard working solution to each calibrator, QC, and unknown sample.

• Protein Precipitation (for serum/plasma or cell culture media):

  • Add a protein precipitation agent (e.g., acetonitrile with 0.1% formic acid) to the sample.

  • Vortex vigorously.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

• Final Preparation:

  • Transfer the supernatant to an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography Conditions:

  • Column: Acquity HSS T3 column (2.1 × 50 mm, 1.8 µm, Waters) or equivalent.[1]

  • Mobile Phase A: 0.1% formic acid in water.[1]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

  • Flow Rate: 400 µL/min.[1]

  • Column Temperature: 40°C.[1]

  • Gradient:

    • 0.0 - 2.0 min: 0.1% to 2% B

    • 2.0 - 3.5 min: 2% to 30% B

    • 3.5 - 4.5 min: 30% to 95% B

    • 4.51 - 6.0 min: Re-equilibrate at 0.1% B[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).[2]

  • Analysis Mode: Selected Reaction Monitoring (SRM).[2]

  • MRM Transitions (example):

    • S-sulfocysteine: Precursor ion (Q1) -> Product ion (Q3)

    • S-Sulfo-DL-cysteine-2,3,3-d3: Precursor ion (Q1) -> Product ion (Q3)

  • Optimize ion source parameters (e.g., ion spray voltage, temperature, gas flows) for maximum signal intensity.

Data Analysis

• Integrate the peak areas for both S-sulfocysteine and the internal standard, S-Sulfo-DL-cysteine-2,3,3-d3.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of S-sulfocysteine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for S-sulfocysteine analysis.

Caption: Formation of S-sulfocysteine from cysteine metabolism.

References

• 1. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulfocysteine | Rupa Health [rupahealth.com]
• 4. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. mayocliniclabs.com [mayocliniclabs.com]
• 8. agilent.com [agilent.com]

Application Note: Quantification of S-sulfocysteine in Human Urine using LC-MS/MS

Introduction

S-sulfocysteine (B167525) (SSC) is a critical biomarker for diagnosing and monitoring inherited metabolic disorders such as molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (SOD).[1][2] These conditions lead to the accumulation of toxic sulfites, resulting in severe neurological damage.[2][3] Accurate and rapid quantification of urinary S-sulfocysteine is therefore essential for early diagnosis and therapeutic monitoring.[2] This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of S-sulfocysteine in human urine.

S-sulfocysteine is formed from the reaction of sulfite with cystine.[1] In healthy individuals, sulfite is oxidized to sulfate (B86663) by the molybdenum-dependent enzyme sulfite oxidase.[1] A deficiency in this enzyme, or its cofactor, leads to an accumulation of sulfite and consequently S-sulfocysteine. Elevated levels of S-sulfocysteine are a key diagnostic indicator for these disorders.[1][4] Furthermore, S-sulfocysteine is a structural analog of glutamate (B1630785) and acts as an N-methyl-D-aspartate (NMDA) receptor agonist, contributing to the neurotoxic effects observed in patients.[1][3]

This method utilizes a stable isotope-labeled internal standard and reversed-phase chromatography coupled with tandem mass spectrometry, providing high specificity and sensitivity for clinical and research applications.

Experimental Protocols

Materials and Reagents

• S-sulfo-L-cysteine (Sigma-Aldrich)

• S-sulfocysteine-d3 (CDN Isotopes)

• Formic Acid (EMD)

• Acetonitrile, HPLC grade (EMD)

• Water, HPLC grade (EMD)

• Ammonium formate (B1220265) solution (Sigma-Aldrich)

Equipment

• Ultra-High Performance Liquid Chromatography (UPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

• Analytical column: Reversed-phase C18 column (e.g., 5 μm, 2.1 x 100 mm)[5]

• Microcentrifuge

• Autosampler vials

Sample Preparation

• Thaw frozen urine samples to room temperature.

• Vortex the urine sample to ensure homogeneity.

• Centrifuge the urine sample at 13,000 x g for 5 minutes.[5]

• In a clean polypropylene (B1209903) microfuge tube, combine 200 µL of the urine supernatant, 10 µL of the internal standard solution (S-sulfocysteine-d3), and 200 µL of the running buffer.[5]

• Vortex the mixture thoroughly.

• Centrifuge at 13,000 rpm to pellet any remaining particulates.[5]

• Transfer 150 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.[5]

LC-MS/MS Method

Liquid Chromatography Conditions

• Column: Reversed-phase C18 (5 μm, 2.1 x 100 mm)[5]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.5 mL/min[5]

• Gradient: [5]

  • 0-0.3 min: 40% A

  • 0.3-0.35 min: 40-60% A

  • 0.35-1.45 min: 60% A

• Column Temperature: Ambient

• Injection Volume: 10 µL

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode[5][6]

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150°C

• Desolvation Gas (Nitrogen) Flow: 650 L/hr[5]

• Cone Gas (Nitrogen) Flow: 55 L/hr[5]

• Collision Gas: Argon

MRM Transitions: The specific mass transitions for S-sulfocysteine and its internal standard should be optimized on the specific mass spectrometer being used.

Data Presentation

The following table summarizes the quantitative performance data from various validated LC-MS/MS methods for S-sulfocysteine in urine.

Parameter	Method 1[6][7]	Method 2[5][8]
Linearity Range	12 - 480 µmol/L	Not explicitly stated
Intra-day Precision (%CV)	< 2.5%	< 5%
Inter-day Precision (%CV)	< 2.5%	< 5%
Accuracy (Recovery %)	94.3 - 107.3%	> 98%
Lower Limit of Quantification (LLOQ)	Not explicitly stated	Lowest concentration with bias <20% and S/N >10[5]
Signal-to-Noise (S/N) Ratio	337:1 at 3.2 µmol/mmol creatinine	>10 for LLOQ[5]

Visualizations

Caption: Experimental workflow for the quantification of S-sulfocysteine in urine.

Caption: Signaling pathway of S-sulfocysteine-induced neurotoxicity.

References

• 1. Sulfocysteine | Rupa Health [rupahealth.com]
• 2. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clevelandcliniclabs.com [clevelandcliniclabs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a rapid UPLC-MS/MS determination of urine sulfocysteine for diagnosis of sulfocysteinuria and molybdenum co-factor deficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: S-Sulfo-DL-cysteine-2,3,3-d3-1 as an Internal Standard for Plasma S-sulfocysteine Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-sulfocysteine (SSC) is a sulfur-containing amino acid that accumulates in biological fluids under conditions of impaired sulfur metabolism, such as in the rare genetic disorders Molybdenum Cofactor Deficiency (MoCD) and isolated Sulfite (B76179) Oxidase Deficiency (SOD).[1][2] In these conditions, the inability to convert sulfite to sulfate (B86663) leads to an accumulation of sulfite, which then reacts with cystine to form S-sulfocysteine.[1] Consequently, the quantitative analysis of S-sulfocysteine in plasma is a critical diagnostic marker for these diseases.[3][4] This document provides detailed application notes and protocols for the quantification of S-sulfocysteine in human plasma using S-Sulfo-DL-cysteine-2,3,3-d3-1 as a stable isotope-labeled internal standard (SIL-IS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The use of a SIL-IS is the preferred method in quantitative bioanalysis as it closely mimics the analyte's behavior during sample preparation and ionization, thereby correcting for matrix effects and improving the accuracy and precision of the assay.[5][6] S-Sulfo-DL-cysteine-2,3,3-d3-1 is an ideal internal standard for S-sulfocysteine analysis due to its identical chemical properties and co-elution with the unlabeled analyte, differing only in mass.

Metabolic Pathway of S-sulfocysteine Formation

In healthy individuals, the essential amino acid methionine is metabolized to cysteine. The catabolism of cysteine produces sulfite, which is then oxidized to sulfate by the molybdenum-dependent enzyme sulfite oxidase and excreted. In MoCD or SOD, the deficiency of sulfite oxidase leads to an accumulation of toxic sulfite. This excess sulfite reacts non-enzymatically with cystine (the oxidized dimer of cysteine) to form S-sulfocysteine. The accumulation of S-sulfocysteine in plasma and urine is a key biochemical indicator of these disorders.[1][2]

Figure 1: Metabolic pathway of S-sulfocysteine formation.

Experimental Workflow for Plasma S-sulfocysteine Quantification

The quantification of S-sulfocysteine in plasma using S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard typically involves sample preparation, LC-MS/MS analysis, and data processing. The workflow is designed to be rapid, sensitive, and specific.

References

• 1. Sulfocysteine | Rupa Health [rupahealth.com]
• 2. Sulfocysteine (Plasma) - OMX Organic Metabolomics / Diagnostic Solutions - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. nebiolab.com [nebiolab.com]

Application Notes and Protocols for S-Sulfocysteine Analysis in Serum

Introduction

S-sulfocysteine (B167525) (SSC) is a sulfur-containing amino acid analog that accumulates in biological fluids such as urine and plasma in individuals with certain rare inherited metabolic disorders.[1] Specifically, elevated levels of SSC are a key biochemical hallmark for Molybdenum Cofactor Deficiency (MoCD) and isolated Sulfite Oxidase Deficiency (SOD).[1][2][3] These conditions disrupt the normal metabolism of sulfur-containing amino acids, leading to the accumulation of sulfite, which then reacts with cystine to form S-sulfocysteine.[1] The resulting neurological damage is severe and progressive.[2][3] Therefore, the accurate and sensitive quantification of S-sulfocysteine in serum is crucial for the early diagnosis and monitoring of treatment efficacy for these disorders.[2][3]

This document provides a detailed protocol for the preparation of serum samples for the analysis of S-sulfocysteine, primarily focusing on a method involving protein precipitation followed by pre-column derivatization for High-Performance Liquid Chromatography (HPLC) with UV detection.

Experimental Workflow Overview

The overall process for S-sulfocysteine analysis in serum involves sample collection, protein removal, derivatization to enhance detection, and finally, chromatographic separation and quantification.

Fig 1. Overall workflow for S-sulfocysteine analysis in serum.

Quantitative Data Summary

The following table summarizes the performance characteristics of the HPLC-UV method for S-sulfocysteine analysis in serum following the described sample preparation protocol.[2][4]

Parameter	Value
Linearity Range	2.5 - 200 µM
Limit of Detection (LOD)	1.08 µM
Limit of Quantification (LOQ)	3.27 µM
Intra-day Precision (%RSD)	0.70% - 3.87%
Inter-day Precision (%RSD)	0.56% - 3.40%
Recovery	92.16% - 102.84%

Data sourced from a study utilizing an automated pre-column derivatization HPLC method with UV detection.[2][4]

Experimental Protocols

Protocol 1: Serum Sample Preparation

This protocol details the steps for preparing serum by removing proteins, which can interfere with downstream analysis.[5]

Fig 2. Detailed workflow for serum protein precipitation.

Materials:

• Serum sample

• 5% (w/v) 5-Sulfosalicylic acid solution

• HPLC-grade water

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Microcentrifuge (capable of 13,000 x g)

• Syringe filters (0.2-μm)

Methodology:

• Initial Sample Handling: Fresh blood samples should be centrifuged at 1,300 x g for 10 minutes to separate the serum.[2] The collected serum can be stored at -20°C until analysis.[2]

• Aliquot Sample: Pipette 200 µL of serum into a 1.5 mL microcentrifuge tube.[2]

• Dilution: Add 200 µL of HPLC-grade water to the serum.[2]

• Protein Precipitation: Add 100 µL of 5% 5-sulfosalicylic acid solution to the diluted serum.[2] Protein precipitation is a common technique used to remove high-abundance proteins from biological fluids before analysis.[5]

• Mixing: Vortex the tube thoroughly to ensure complete mixing and precipitation of proteins.

• Centrifugation: Centrifuge the mixture for 15 minutes at 13,000 x g to pellet the precipitated proteins.[2]

• Supernatant Collection: Carefully collect the clear supernatant, avoiding the protein pellet at the bottom of the tube.

• Filtration: Filter the supernatant through a 0.2-μm filter to remove any remaining particulate matter.[2] The filtered supernatant is now ready for derivatization and HPLC analysis.[2]

Protocol 2: Pre-column Derivatization with O-phthaldialdehyde (OPA)

For HPLC analysis with UV detection, S-sulfocysteine must be derivatized to make it detectable.[2][4] Pre-column derivatization with O-phthaldialdehyde (OPA) in the presence of a thiol is a common method for primary amino acids. This process can be automated using a modern autosampler.[2]

Materials:

• O-phthaldialdehyde (OPA)

• Methanol

• 0.4 M Borate (B1201080) buffer (pH 10.2)

• 2-Mercaptoethanol

• Protein-free serum supernatant (from Protocol 1)

Methodology:

• Preparation of OPA Reagent:

  • Dissolve 1 g of OPA in 10 mL of methanol.[2]

  • Mix this solution with 90 mL of 0.4 M borate buffer (pH 10.2).[2]

  • Add 400 µL of 2-mercaptoethanol.[2]

  • Store the final reagent in 1 mL aliquots at -20°C.[2]

• Automated Derivatization:

  • Program the HPLC autosampler to perform the derivatization immediately before injection.

  • The autosampler should mix 9 µL of the prepared serum sample (supernatant from Protocol 1) with 1 µL of the OPA derivatization reagent.[2]

  • Allow an incubation time of 0.2 minutes for the reaction to complete before injecting the mixture onto the HPLC column.[2]

This automated pre-column derivatization minimizes variations between repeated injections, thereby improving the precision of the analysis.[2][4] The resulting OPA-derivatives of S-sulfocysteine can be detected by UV absorbance at 338 nm.[2][4]

References

• 1. Sulfocysteine | Rupa Health [rupahealth.com]
• 2. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Application Notes: Utilizing S-Sulfo-DL-cysteine-2,3,3-d3 for Accurate Diagnosis of Molybdenum Cofactor Deficiency

Introduction

Molybdenum Cofactor Deficiency (MoCD) is a rare, autosomal recessive inborn error of metabolism characterized by severe, progressive neurological damage and early childhood death.[1][2][3] The deficiency results from mutations in the genes responsible for the synthesis of the molybdenum cofactor (MoCo), rendering MoCo-dependent enzymes non-functional.[2][4][5] One of the most critical of these enzymes is sulfite (B76179) oxidase (SOX), which detoxifies sulfite by oxidizing it to sulfate.[4][5][6] The loss of SOX activity leads to the accumulation of toxic sulfite, which is a key factor in the pathophysiology of MoCD.[4][5] This accumulation results in a cascade of metabolic disturbances, including the formation and elevation of S-sulfocysteine (B167525) (SSC), a neurotoxic metabolite.[3][4][7] Accurate and timely diagnosis of MoCD is crucial, as a treatable form, MoCD type A, exists.[4][5] The determination of elevated levels of S-sulfocysteine in biological fluids is a primary diagnostic marker for MoCD and the clinically similar isolated sulfite oxidase deficiency (ISOD).[6][7][8][9]

The use of a stable isotope-labeled internal standard, such as S-Sulfo-DL-cysteine-2,3,3-d3, is critical for achieving the highest accuracy and precision in the quantitative analysis of S-sulfocysteine by mass spectrometry-based methods.[10] This application note provides detailed protocols for the use of S-Sulfo-DL-cysteine-2,3,3-d3 in the clinical diagnostic workflow for MoCD.

Clinical Significance

Infants with MoCD typically present within the first few days to weeks of life with symptoms including intractable seizures, feeding difficulties, developmental delay, and often dysmorphic facial features.[2][11][12] The clinical presentation can mimic hypoxic-ischemic encephalopathy, making biochemical testing essential for a definitive diagnosis.[2] The diagnostic hallmarks of MoCD are the accumulation of sulfite, S-sulfocysteine (SSC), and thiosulfate (B1220275) in urine and plasma.[4][7] Additionally, patients with MoCD exhibit low levels of uric acid in the blood and urine due to the deficiency of another MoCo-dependent enzyme, xanthine (B1682287) oxidase.[11][12][13]

Biochemical Basis for Diagnosis

The accumulation of sulfite due to SOX deficiency leads to a secondary reaction with cystine to form S-sulfocysteine.[4][7] SSC is a structural analog of glutamate (B1630785) and acts as an N-methyl-D-aspartate (NMDA) receptor agonist, contributing to the severe neurodegeneration seen in MoCD patients.[3][14] Therefore, the accurate quantification of SSC is not only diagnostic but also provides insight into the level of metabolic disturbance.

Data Presentation

The following tables summarize typical biomarker levels in MoCD patients compared to healthy controls.

Table 1: Key Biomarkers for Molybdenum Cofactor Deficiency Diagnosis

Biomarker	Biological Fluid	Expected Level in MoCD	Reference Range
S-Sulfocysteine (SSC)	Urine	85 to 695 mmol/mol creatinine[6]	Median: 6.20 - 6.94 mmol/mol creatinine[6]
S-Sulfocysteine (SSC)	Plasma/Serum	Elevated[3][15]	Not typically detected or very low
Sulfite	Urine	Elevated (highly suggestive but unstable)[13]	Undetectable
Uric Acid	Plasma/Blood	Low or absent[11][12][15]	Varies with age
Xanthine/Hypoxanthine	Urine	Elevated[11][13]	Varies with age
Thiosulfate	Urine	Elevated[4][13]	Varies with age
Cystine	Plasma	Decreased[4]	Varies with age
Homocysteine	Plasma	Reduced[13]	Varies with age

Table 2: Performance of an HPLC Method for S-Sulfocysteine Quantification

Parameter	Urine	Serum
Intraday Precision (%)	0.70 - 3.86	0.70 - 3.87
Interday Precision (%)	0.56 - 8.22	0.56 - 3.40
Recovery (%)	87.34 - 94.76	92.16 - 102.84
Data adapted from Belaidi et al., 2011.[6]

Experimental Protocols

Protocol 1: Quantification of S-Sulfocysteine in Urine and Serum using HPLC with UV Detection

This protocol is based on the method described by Belaidi et al. (2011) and is suitable for routine diagnostic monitoring.[6][9] The use of an internal standard like S-Sulfo-DL-cysteine-2,3,3-d3 would require adapting this method for mass spectrometric detection (see Protocol 2).

Materials:

• S-Sulfo-DL-cysteine standard

• Perchloric acid (PCA)

• o-phthaldialdehyde (OPA) derivatization reagent

• HPLC system with a C18 reverse-phase column and UV detector

• Urine and serum samples

Sample Preparation (Urine):

• Collect fresh urine samples.

• Centrifuge at 13,000 x g for 15 minutes.

• Filter the supernatant through a 0.2-μm filter.

• Dilute the sample with HPLC-grade water before analysis.

Sample Preparation (Serum):

• Collect blood and allow it to clot.

• Centrifuge to separate serum.

• To 100 µL of serum, add 100 µL of 1.2 M perchloric acid to precipitate proteins.

• Vortex and incubate on ice for 10 minutes.

• Centrifuge at 13,000 x g for 15 minutes.

• Filter the supernatant through a 0.2-μm filter.

Automated Precolumn Derivatization:

• Use an autosampler programmed to mix 9 µL of the prepared sample with 1 µL of OPA derivatization reagent.

• After a 0.2-minute incubation, inject the mixture into the HPLC system.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., XBridge, 50 x 4.6 mm, 2.5 µm)

• Mobile Phase A: 10 mM Na2HPO4; 10 mM Na2B4O7

• Mobile Phase B: 45% acetonitrile, 45% methanol, 10% water

• Elution: Isocratic with 10% mobile phase B

• Detection: UV absorbance at 338 nm

• Quantification: Calibrate using a standard curve of S-sulfocysteine and normalize urine results to creatinine (B1669602) concentration.

Protocol 2: Quantification of S-Sulfocysteine in Urine using UPLC-MS/MS with S-Sulfo-DL-cysteine-2,3,3-d3 Internal Standard

This protocol provides a highly specific and sensitive method for the definitive diagnosis of MoCD. The use of S-Sulfo-DL-cysteine-2,3,3-d3 as an internal standard corrects for matrix effects and variations in sample preparation and instrument response.[10][16]

Materials:

• S-Sulfo-DL-cysteine standard

• S-Sulfo-DL-cysteine-2,3,3-d3 (internal standard)

• UPLC-MS/MS system

• Urine samples

Sample Preparation:

• Prepare a stock solution of the S-Sulfo-DL-cysteine-2,3,3-d3 internal standard in a suitable solvent (e.g., water or a mild buffer).

• Collect random urine samples.

• To a defined volume of urine (e.g., 100 µL), add a fixed amount of the internal standard solution.

• Vortex to mix.

• Dilute the sample with the initial mobile phase.

• Centrifuge to remove any particulates before injection.

UPLC-MS/MS Conditions:

• UPLC System: A high-performance liquid chromatography system capable of rapid gradients.

• Column: A suitable reversed-phase column for polar analytes.

• Mass Spectrometer: A tandem mass spectrometer operated in electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both endogenous S-sulfocysteine and the S-Sulfo-DL-cysteine-2,3,3-d3 internal standard.

• Quantification: The concentration of S-sulfocysteine in the sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of S-sulfocysteine and a fixed concentration of the internal standard.

Visualizations

Metabolic Pathway Disruption in MoCD

Caption: Metabolic disruption in Molybdenum Cofactor Deficiency.

Experimental Workflow for SSC Quantification

Caption: UPLC-MS/MS workflow for S-sulfocysteine analysis.

Neurotoxic Signaling of S-Sulfocysteine

Caption: Neurotoxic cascade initiated by S-sulfocysteine in MoCD.

Conclusion

The quantification of S-sulfocysteine is a cornerstone in the diagnosis of Molybdenum Cofactor Deficiency. The use of a stable isotope-labeled internal standard, S-Sulfo-DL-cysteine-2,3,3-d3, in conjunction with UPLC-MS/MS, offers a robust, sensitive, and specific method for the accurate determination of this critical biomarker. Early and accurate diagnosis is paramount for initiating potential treatments, such as cPMP substitution therapy for MoCD type A, and for providing appropriate clinical management and genetic counseling for affected families.[4][5]

References

• 1. imoa.info [imoa.info]
• 2. radiopaedia.org [radiopaedia.org]
• 3. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Molybdenum Cofactor Deficiency in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molybdenum cofactor deficiency: metabolic link between taurine and S-sulfocysteine. | Semantic Scholar [semanticscholar.org]
• 8. mayocliniclabs.com [mayocliniclabs.com]
• 9. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. metabolicsupportuk.org [metabolicsupportuk.org]
• 12. childneurologyfoundation.org [childneurologyfoundation.org]
• 13. emedicine.medscape.com [emedicine.medscape.com]
• 14. L-Cysteinesulfonic acid | C3H7NO5S2 | CID 115015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. How is MoCD Type A diagnosed? | Rare Disease Education By Sentynl Therapeutics, Inc. [aboutmocdtypea.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Oxidative Stress Markers Using S-Sulfo-DL-cysteine-2,3,3-d3-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the antioxidant defense mechanisms of a cell, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] Accurate and reliable quantification of biomarkers associated with oxidative stress is crucial for understanding disease mechanisms and for the development of novel therapeutic interventions. S-Sulfo-cysteine (SSC) is a stable metabolite formed from the reaction of sulfite (B76179) with cystine.[2] Under conditions of oxidative stress where cysteine metabolism is perturbed, SSC levels can be altered, making it a potential biomarker for assessing the cellular redox state. This document provides detailed application notes and protocols for the use of S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard for the accurate quantification of S-Sulfo-cysteine in biological samples.

S-Sulfo-DL-cysteine-2,3,3-d3-1 is a deuterium-labeled stable isotope of S-Sulfo-cysteine. Its use as an internal standard in mass spectrometry-based quantification methods corrects for matrix effects and variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.

Application of S-Sulfo-DL-cysteine as an Oxidative Stress Marker

S-Sulfo-cysteine is a valuable biomarker in conditions associated with impaired sulfur amino acid metabolism and oxidative stress. Its accumulation is a key diagnostic feature of rare genetic disorders such as Molybdenum cofactor deficiency (MoCD) and isolated sulfite oxidase deficiency (SOD).[2][3] In these conditions, the inability to convert sulfite to sulfate (B86663) leads to an accumulation of sulfite, which then reacts with cystine to form S-Sulfo-cysteine.[2] Beyond these rare diseases, the modulation of cysteine metabolism is closely linked to the cellular response to oxidative stress, particularly through the Keap1-Nrf2 signaling pathway.

The Keap1-Nrf2 pathway is a master regulator of the antioxidant response.[4][5] Under basal conditions, the transcription factor Nrf2 is targeted for degradation by Keap1.[2] However, under oxidative stress, specific cysteine residues on Keap1 are modified, leading to the stabilization and nuclear translocation of Nrf2.[5][6] Nrf2 then activates the transcription of a wide array of antioxidant and cytoprotective genes.[7] Given that S-Sulfo-cysteine is a product of cysteine metabolism, its levels may reflect disturbances in this pathway and the overall redox status of the cell.

Data Presentation

The following tables summarize representative quantitative data for S-Sulfo-cysteine in biological fluids. These values can serve as a reference for researchers studying oxidative stress.

Table 1: Reference Ranges of S-Sulfocysteine in Human Urine

Age Group	S-Sulfocysteine (mmol/mol creatinine)
0-3 years	≤11
4-6 years	≤5
7-12 years	≤5
13-18 years	≤5
>18 years	≤5

Data sourced from Seattle Children's Hospital Laboratory Test Catalog.

Table 2: S-Sulfocysteine Levels in a Mouse Model of Sulfite Oxidase Deficiency (SOXD)

Genotype	Plasma S-Sulfocysteine (µM)	Urinary S-Sulfocysteine (µmol/L)
Wild-type (WT)	Undetectable	~10
SOXD Knockout (KO)	~8	~150

Data adapted from a study on a sulfite oxidase knockout mouse model, demonstrating the significant accumulation of S-Sulfocysteine in this pathological condition associated with severe oxidative stress.[4]

Experimental Protocols

Protocol 1: Quantification of S-Sulfo-cysteine in Urine by UPLC-MS/MS

This protocol is adapted from a validated method for the determination of urinary S-Sulfocysteine. S-Sulfo-DL-cysteine-2,3,3-d3-1 is used as the internal standard.

Materials:

• S-Sulfo-DL-cysteine (analyte standard)

• S-Sulfo-DL-cysteine-2,3,3-d3-1 (internal standard)

• Formic acid

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium formate

• Urine samples

• Microcentrifuge tubes

• Autosampler vials

Instrumentation:

• Ultra-High Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Standards and Internal Standard:

  • Prepare a stock solution of S-Sulfo-DL-cysteine (e.g., 1 mg/mL) in water.

  • Prepare a stock solution of S-Sulfo-DL-cysteine-2,3,3-d3-1 (e.g., 1 mg/mL) in water.

  • Prepare a series of working standard solutions by serially diluting the S-Sulfo-DL-cysteine stock solution with water to create a calibration curve (e.g., 0.1 to 100 µM).

  • Prepare a working internal standard solution by diluting the S-Sulfo-DL-cysteine-2,3,3-d3-1 stock solution with water (e.g., to 10 µM).

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Vortex the urine samples to ensure homogeneity.

  • To a 1.5 mL microcentrifuge tube, add 90 µL of urine.

  • Add 10 µL of the working internal standard solution (S-Sulfo-DL-cysteine-2,3,3-d3-1) to the urine sample.

  • Vortex briefly.

  • Centrifuge the sample at 13,000 rpm for 5 minutes to pellet any precipitate.

  • Transfer the supernatant to an autosampler vial for UPLC-MS/MS analysis.

• UPLC-MS/MS Analysis:

  • UPLC Conditions:

    • Column: A suitable reversed-phase column (e.g., C18, 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A gradient elution suitable for separating S-Sulfo-cysteine from other urine components. An example gradient is as follows:

      • 0-1 min: 2% B

      • 1-5 min: 2-95% B

      • 5-6 min: 95% B

      • 6-6.1 min: 95-2% B

      • 6.1-8 min: 2% B

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • S-Sulfo-cysteine: Monitor the transition from the precursor ion (m/z) to a specific product ion (m/z).

      • S-Sulfo-DL-cysteine-2,3,3-d3-1: Monitor the transition from the deuterated precursor ion (m/z) to its corresponding product ion (m/z).

    • Optimize collision energy and other MS parameters for maximal signal intensity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

  • Determine the concentration of S-Sulfo-cysteine in the urine samples by interpolating their peak area ratios from the calibration curve.

  • Normalize the S-Sulfo-cysteine concentration to the urinary creatinine (B1669602) concentration.

Protocol 2: Quantification of S-Sulfo-cysteine in Plasma

This protocol provides a general framework for adapting the urine protocol for plasma samples.

Materials:

• Same as Protocol 1, with the addition of:

• Plasma samples

• Protein precipitation agent (e.g., ice-cold methanol (B129727) or acetonitrile with 1% formic acid)

Procedure:

• Preparation of Standards and Internal Standard:

  • Follow the same procedure as in Protocol 1. It is recommended to prepare the calibration standards in a surrogate matrix (e.g., charcoal-stripped plasma) to mimic the sample matrix.

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

  • Add 10 µL of the working internal standard solution (S-Sulfo-DL-cysteine-2,3,3-d3-1).

  • Add 150 µL of ice-cold protein precipitation agent (e.g., methanol).

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Incubate on ice for 10 minutes.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to an autosampler vial for UPLC-MS/MS analysis.

• UPLC-MS/MS Analysis:

  • Follow the same UPLC-MS/MS conditions as described in Protocol 1. The chromatographic gradient may need to be optimized to ensure adequate separation from plasma matrix components.

• Data Analysis:

  • Follow the same data analysis procedure as in Protocol 1.

Visualization of Signaling Pathways and Workflows

Oxidative stress impact on cysteine metabolism and the Nrf2 pathway.

Workflow for S-Sulfo-cysteine quantification.

References

• 1. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfocysteine | Rupa Health [rupahealth.com]
• 3. The Role of Oxidative Stress and Bioenergetic Dysfunction in Sulfite Oxidase Deficiency: Insights from Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Activation of NRF2 by Nitrosative Agents and H2O2 Involves KEAP1 Disulfide Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Distinct Cysteine Residues in Keap1 Are Required for Keap1-Dependent Ubiquitination of Nrf2 and for Stabilization of Nrf2 by Chemopreventive Agents and Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for S-Sulfo-DL-cysteine-2,3,3-d3-1 in SILAC Experiments

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing S-Sulfo-DL-cysteine-2,3,3-d3-1 in Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) experiments. This approach is particularly advantageous for studying cysteine-dependent biological processes, such as redox signaling and drug-target engagement.

Introduction

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a powerful metabolic labeling technique for quantitative proteomics.[1][2] It enables the accurate comparison of protein abundance between different cell populations by incorporating stable isotope-labeled amino acids into the entire proteome.[3][4] While arginine and lysine (B10760008) are commonly used for SILAC, targeting other amino acids like cysteine offers unique advantages, especially in the investigation of redox biology.[5]

S-Sulfo-cysteine is a highly stable derivative of L-cysteine, developed to overcome the inherent instability of cysteine in cell culture media.[6][7] In culture, S-Sulfo-cysteine is taken up by cells and intracellularly metabolized to cysteine, which is then incorporated into newly synthesized proteins.[6][8] S-Sulfo-DL-cysteine-2,3,3-d3-1 is a deuterated form of S-Sulfo-cysteine, making it a suitable "heavy" amino acid for SILAC experiments. The deuterium (B1214612) label results in a mass shift that can be detected by mass spectrometry, allowing for the differentiation and quantification of proteins from "light" (unlabeled) and "heavy" (labeled) cell populations.[9][10]

Application: Interrogating the KEAP1-NRF2 Signaling Pathway

The Kelch-like ECH-associated protein 1 (KEAP1)-Nuclear factor erythroid 2-related factor 2 (NRF2) pathway is a critical regulator of cellular responses to oxidative and electrophilic stress.[5][11] Under basal conditions, KEAP1 targets NRF2 for ubiquitination and subsequent degradation by the proteasome.[12][13] However, upon exposure to oxidative stress, specific cysteine residues within KEAP1 are modified, leading to a conformational change that disrupts the KEAP1-NRF2 interaction.[12] This allows NRF2 to stabilize, translocate to the nucleus, and activate the transcription of antioxidant and cytoprotective genes.[5][13]

The use of S-Sulfo-DL-cysteine-2,3,3-d3-1 in SILAC experiments allows for the precise quantification of changes in protein expression and turnover within the KEAP1-NRF2 pathway in response to various stimuli. This enables researchers to gain deeper insights into the mechanisms of redox signaling and identify potential therapeutic targets.

Experimental Protocols

This section provides a detailed methodology for a typical SILAC experiment using S-Sulfo-DL-cysteine-2,3,3-d3-1.

I. Cell Culture and SILAC Labeling

• Media Preparation:

  • Light Medium: Prepare cysteine-deficient SILAC medium (e.g., DMEM or RPMI 1640) according to the manufacturer's instructions. Supplement with 10% dialyzed fetal bovine serum (dFBS), 1% Penicillin-Streptomycin, and the standard concentration of unlabeled L-cysteine (e.g., 0.2 mM).

  • Heavy Medium: Prepare cysteine-deficient SILAC medium as above. Instead of unlabeled L-cysteine, supplement with S-Sulfo-DL-cysteine-2,3,3-d3-1 at the same final concentration (e.g., 0.2 mM).

  • Note: The optimal concentration of S-Sulfo-DL-cysteine-2,3,3-d3-1 may need to be empirically determined for your specific cell line to avoid any potential toxicity associated with D-amino acids or high concentrations of the supplement.[5]

• Cell Adaptation and Labeling:

  • Thaw and culture the chosen cell line in the appropriate complete growth medium.

  • Once the cells are healthy and actively dividing, split them into two populations.

  • Culture one population in the "light" SILAC medium and the other in the "heavy" SILAC medium.

  • Culture the cells for at least 5-6 cell divisions to ensure near-complete incorporation (>95%) of the labeled amino acid. This typically takes 1-2 weeks.[5][14]

• Verification of Incorporation (Optional but Recommended):

  • After 5-6 passages, harvest a small number of cells from the "heavy" population.

  • Extract proteins, digest with trypsin, and analyze by mass spectrometry to confirm >95% incorporation of the deuterated cysteine.

II. Experimental Treatment and Cell Harvesting

• Once complete labeling is achieved, the two cell populations can be subjected to different experimental treatments (e.g., drug treatment vs. vehicle control).

• After the treatment period, wash the cells with ice-cold PBS.

• Harvest the cells by scraping or trypsinization.

• Combine the "light" and "heavy" cell pellets at a 1:1 ratio based on cell number or protein concentration.[5]

III. Protein Extraction, Digestion, and Peptide Cleanup

• Cell Lysis: Lyse the combined cell pellet using a suitable lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors).

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Reduction and Alkylation:

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Cool the sample to room temperature.

  • Alkylate free cysteine residues by adding iodoacetamide (B48618) (IAA) to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.[5]

• Protein Digestion:

  • Dilute the protein sample with 50 mM ammonium (B1175870) bicarbonate to reduce the concentration of detergents.

  • Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.[5]

• Peptide Desalting:

  • Acidify the peptide solution with formic acid to a final concentration of 0.1%.

  • Desalt the peptides using C18 spin columns according to the manufacturer's protocol.

  • Elute the peptides and dry them in a vacuum centrifuge.[5]

IV. LC-MS/MS Analysis and Data Interpretation

• LC-MS/MS Analysis: Resuspend the dried peptides in a suitable buffer and analyze by high-resolution LC-MS/MS.

• Data Analysis:

  • Use appropriate software (e.g., MaxQuant) to identify and quantify peptides and proteins.

  • The software will calculate the heavy-to-light (H/L) ratios for each identified protein, representing the relative abundance between the two experimental conditions.

  • Note on Deuterium Labeling: Be aware that deuterated compounds may exhibit a slight retention time shift in reverse-phase liquid chromatography compared to their non-deuterated counterparts.[15] This should be accounted for in the data analysis settings.

Data Presentation

Quantitative data from the SILAC experiment should be summarized in a structured table for clear comparison.

Protein ID	Gene Name	H/L Ratio	p-value	Regulation
P12345	NFE2L2	2.5	0.001	Upregulated
Q67890	KEAP1	1.1	0.85	Unchanged
A1B2C3	HMOX1	3.2	<0.001	Upregulated
...	...	...	...	...

Visualizations

Experimental Workflow

References

• 1. Proteomic Approaches to Study Cysteine Oxidation: Applications in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 3. Overview of SILAC Technology for Quantitative Proteomics - Creative Proteomics [creative-proteomics.com]
• 4. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach [frontiersin.org]
• 7. S-Sulfocysteine simplifies fed-batch processes and increases the CHO specific productivity via anti-oxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. S-Sulfocysteine - Investigation of cellular uptake in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dissecting the Keap1/Nrf2 pathway through proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. info.gbiosciences.com [info.gbiosciences.com]
• 15. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]

Optimierung der LC-MS-Detektion von S-Sulfocystein durch Derivatisierung: Applikationsschriften und Protokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationsschrift beschreibt detaillierte Protokolle zur Verbesserung der Detektion von S-Sulfocystein (SSC) mittels Flüssigchromatographie-Massenspektrometrie (LC-MS). Es werden sowohl direkte Analysemethoden als auch Ansätze mittels chemischer Derivatisierung vorgestellt, um die Ionisierungseffizienz und die chromatographische Retention zu verbessern. Die hier präsentierten Methoden und Daten sollen Forschern als Leitfaden für die Entwicklung und Implementierung robuster und empfindlicher Assays für die Quantifizierung von S-Sulfocystein in verschiedenen biologischen Matrices dienen.

Einleitung

S-Sulfocystein ist ein wichtiger Biomarker für verschiedene angeborene Stoffwechselstörungen, wie den Molybdän-Cofaktor-Mangel und die Sulfitoxidase-Defizienz. Eine genaue und empfindliche Quantifizierung von SSC ist für die frühzeitige Diagnose und die Überwachung des Therapieerfolgs entscheidend. Die direkte Analyse von SSC mittels LC-MS kann aufgrund seiner hohen Polarität und der damit verbundenen schlechten Retention auf Umkehrphasen-Säulen sowie einer suboptimalen Ionisationseffizienz eine Herausforderung darstellen.

Die chemische Derivatisierung des Moleküls vor der LC-MS-Analyse ist eine gängige Strategie, um diese Einschränkungen zu überwinden. Durch die Anbringung einer hydrophoberen und leichter ionisierbaren Gruppe kann die Empfindlichkeit und Selektivität der Methode erheblich gesteigert werden. In dieser Applikationsschrift werden drei gängige Derivatisierungsreagenzien – o-Phthaldialdehyd (OPA), Dabsylchlorid (Dabsyl-Cl) und Monobromobiman (mBBr) – sowie ein direktes UPLC-MS/MS-Verfahren detailliert beschrieben und deren Leistungsfähigkeit verglichen.

Methodenübersicht und Vergleich

Die Wahl der geeigneten Methode zur Analyse von S-Sulfocystein hängt von den spezifischen Anforderungen des Experiments, der verfügbaren Ausrüstung und der Probenmatrix ab. Die folgende Tabelle fasst die quantitativen Leistungsdaten der in dieser Applikationsschrift beschriebenen Methoden zusammen.

Methode	Derivatisierungsreagenz	Detektionsmodus	Linearer Bereich (µM)	LOD (µM)	LOQ (µM)	Wiederfindung (%)	Präzision (RSD, %)
Direkte UPLC-MS/MS	Keines	ESI-positiv/negativ	1 - 500	0.02 - 1.44[1]	0.05 - 4.38[2][1]	>98[3]	<15[3][4]
OPA-Derivatisierung	o-Phthaldialdehyd	ESI-positiv	Probenabhängig	1.08 - 1.44[1]	3.27 - 4.38[1]	87 - 103[1]	<9[1]
Dabsyl-Cl-Derivatisierung	Dabsylchlorid	ESI-positiv	Nicht spezifiziert	Nicht spezifiziert	Nicht spezifiziert	Nicht spezifiziert	Nicht spezifiziert
mBBr-Derivatisierung	Monobromobiman	ESI-positiv	Probenabhängig	Nicht spezifiziert	Nicht spezifiziert	Nicht spezifiziert	Nicht spezifiziert

Anmerkung: Die quantitativen Daten sind aus verschiedenen Studien entnommen und können je nach experimentellen Bedingungen und Matrix variieren. "Nicht spezifiziert" bedeutet, dass keine spezifischen Daten für S-Sulfocystein in den durchsuchten Quellen gefunden wurden.

Experimentelle Protokolle

Direkte UPLC-MS/MS-Analyse von S-Sulfocystein

Diese Methode ermöglicht die Quantifizierung von S-Sulfocystein ohne vorherige Derivatisierung und zeichnet sich durch eine einfache Probenvorbereitung und einen schnellen Analysendurchsatz aus.

Experimenteller Arbeitsablauf

Abbildung 1: Arbeitsablauf für die direkte UPLC-MS/MS-Analyse.

Protokoll:

• Probenvorbereitung:

  • Urinproben: Zentrifugieren Sie die Urinprobe, um Partikel zu entfernen. Der Überstand kann direkt verwendet oder je nach erwarteter Konzentration mit Wasser verdünnt werden.

  • Plasmaproben: Führen Sie eine Proteinfällung durch, z. B. durch Zugabe von drei Teilen eiskaltem Acetonitril zu einem Teil Plasma. Mischen Sie die Probe kräftig, inkubieren Sie sie bei -20 °C für 30 Minuten und zentrifugieren Sie sie anschließend bei hoher Geschwindigkeit (z. B. 14.000 x g) für 10 Minuten. Der Überstand wird für die weitere Analyse verwendet.

• Spiken mit internem Standard:

  • Geben Sie zu einem definierten Volumen des Probenüberstands eine bekannte Menge eines internen Standards, wie z. B. deuteriertes S-Sulfocystein (SSC-d3), hinzu.

• Verdünnung und Injektion:

  • Verdünnen Sie die Probe mit dem Anfangslaufmittel (siehe UPLC-Bedingungen) auf das gewünschte Endvolumen.

  • Überführen Sie die Probe in ein Autosampler-Vial und injizieren Sie sie in das UPLC-MS/MS-System.

UPLC-Bedingungen:

• Säule: HILIC-Säule (z. B. Waters ACQUITY UPLC BEH HILIC)

• Mobile Phase A: Wasser mit 0.1% Ameisensäure und 10 mM Ammoniumformiat

• Mobile Phase B: Acetonitril mit 0.1% Ameisensäure

• Flussrate: 0.4 mL/min

• Säulentemperatur: 40 °C

• Injektionsvolumen: 5 µL

• Gradient: Ein typischer Gradient beginnt mit einem hohen Anteil an mobiler Phase B, der im Laufe der Zeit abnimmt, um die polaren Analyten zu eluieren.

MS/MS-Bedingungen (ESI-positiv):

• Ionenquelle: Elektrospray-Ionisierung (ESI) im positiven Modus

• MRM-Übergänge:

  • S-Sulfocystein: m/z 202.0 -> 120.0 (Verlust von SO3)

  • S-Sulfocystein (alternativ): m/z 202.0 -> 74.0 (weitere Fragmentierung)

  • SSC-d3 (interner Standard): m/z 205.0 -> 123.0

• Kollisionsenergie: Die Kollisionsenergie muss für jedes Gerät optimiert werden, liegt aber typischerweise im Bereich von 15-25 eV.

• Quellenparameter: Optimieren Sie die Kapillarspannung, die Quellentemperatur und die Gasflüsse (Nebulizer, Drying Gas) für ein maximales Signal.

Derivatisierung mit o-Phthaldialdehyd (OPA)

Die Derivatisierung mit OPA in Gegenwart eines Thiols führt zur Bildung eines hochfluoreszenten und gut ionisierbaren Isoindol-Derivats. Diese Methode ist besonders für die Analyse von primären Aminen geeignet.

Derivatisierungsreaktion

References

• 1. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. An LC-MS/MS Method to Measure S-Methyl-l-Cysteine and S-Methyl-l-Cysteine Sulfoxide in Human Specimens Using Isotope Labelled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Measurement of S-sulfocysteine in Pediatric Urine Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-sulfocysteine (B167525) (SSC) is a critical biomarker for the diagnosis and monitoring of rare metabolic disorders, primarily molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (SOD).[1][2] In these conditions, the impaired activity of sulfite oxidase leads to an accumulation of sulfite, which then reacts with cystine to form S-sulfocysteine.[1] Elevated levels of SSC in urine are a key diagnostic indicator.[3][4] This document provides detailed protocols for the quantitative analysis of S-sulfocysteine in pediatric urine samples using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Biochemical Pathway

Under normal physiological conditions, the enzyme sulfite oxidase, which requires a molybdenum cofactor for its function, catalyzes the conversion of sulfite to sulfate.[1] In MoCD or SOD, this pathway is disrupted, leading to the accumulation of sulfite. This excess sulfite reacts non-enzymatically with cystine to form S-sulfocysteine.[1]

Caption: Figure 1: Biochemical Pathway of S-sulfocysteine Formation.

Quantitative Data Summary

Reference ranges for S-sulfocysteine in pediatric urine can vary slightly between laboratories and methodologies. The following table summarizes typical reference values. It is crucial to establish and validate reference ranges within your own laboratory.

Age Range	S-sulfocysteine (mmol/mol creatinine)	Data Source
0-3 years	≤11	[5][6]
4-6 years	≤5	[5][6]
7-12 years	≤5	[6]
13-18 years	≤5	[6]
Pediatric (unspecified)	0.26 - 18.83	[3][7]

Experimental Protocols

Two primary methods for the quantification of S-sulfocysteine in urine are presented: HPLC-UV with pre-column derivatization and LC-MS/MS.

Method 1: HPLC-UV with Pre-column Derivatization

This method is a cost-effective and reliable technique for routine diagnostic purposes.[3] It involves the derivatization of S-sulfocysteine with o-phthaldialdehyde (OPA) to form a product that can be detected by a UV detector.[2][3]

• S-sulfocysteine standard

• o-phthaldialdehyde (OPA)

• HPLC-grade water

• Sodium phosphate (B84403) (Na₂HPO₄)

• Sodium borate (B1201080) (Na₂B₄O₇)

• Acetonitrile (ACN)

• Methanol (B129727) (MeOH)

• Picric acid

• Sodium hydroxide (B78521) (NaOH)

• 0.2 µm syringe filters

• HPLC system with a binary pump, autosampler, column oven, and UV detector

• C18 reversed-phase column

• Microcentrifuge

• Vortex mixer

Caption: Figure 2: HPLC-UV Experimental Workflow for S-sulfocysteine Analysis.

• Sample Preparation:

  • Collect a random urine specimen.[5][8]

  • Centrifuge the urine sample for 15 minutes at 13,000 x g.[4]

  • Filter the supernatant through a 0.2 µm filter.[4]

  • Dilute the filtered urine with HPLC-grade water.[4]

• Creatinine Measurement:

  • Measure the creatinine concentration in the urine sample to normalize the S-sulfocysteine results. The Jaffe method, which involves the formation of a colored complex with alkaline picrate, can be used.[3]

• HPLC Analysis:

  • Mobile Phase A: 10 mM Na₂HPO₄, 10 mM Na₂B₄O₇.[4]

  • Mobile Phase B: 45% acetonitrile, 45% methanol, 10% water.[4]

  • Derivatization: Use an automated autosampler to mix the sample with the OPA derivatization reagent.[4]

  • Injection: Inject the derivatized sample onto the HPLC system.

  • Separation: Perform an isocratic separation on a C18 column using 10% mobile phase B.[4]

  • Detection: Monitor the eluent at a wavelength of 338 nm.[3]

  • Quantification: Identify the S-sulfocysteine peak by comparing its retention time to that of a standard. Quantify the peak area and normalize the result to the creatinine concentration.[4]

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the quantification of S-sulfocysteine and is often used in clinical diagnostic laboratories.[5][8][9]

• S-sulfocysteine standard

• S-sulfocysteine-d3 (or other suitable internal standard)

• HPLC-grade water

• Methanol

• Formic acid

• LC-MS/MS system (e.g., UPLC coupled to a tandem mass spectrometer)

• C18 reversed-phase column

• Microcentrifuge

Caption: Figure 3: LC-MS/MS Experimental Workflow for S-sulfocysteine Analysis.

• Sample Preparation:

  • Collect a random urine specimen.[5][8]

  • Dilute the urine sample with a suitable buffer or HPLC-grade water.[8]

  • Add a known concentration of an internal standard (e.g., S-sulfocysteine-d3) to the diluted sample.[10]

  • Mix and filter the sample.[8]

• LC-MS/MS Analysis:

  • Chromatography: Perform chromatographic separation on a C18 column using a gradient of mobile phases, such as water with formic acid and methanol with formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode and detect S-sulfocysteine and the internal standard using Multiple Reaction Monitoring (MRM).

  • Quantification: Calculate the concentration of S-sulfocysteine by determining the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this to a calibration curve.[10]

Cautions and Considerations

• Urine sulfite is unstable and can produce false-negative results on dipstick tests; therefore, direct measurement of S-sulfocysteine is preferred.[11][12]

• When using amino acid analyzers, S-sulfocysteine elutes early in the chromatogram, which may require special attention to ensure accurate detection and quantification.[11]

• For a comprehensive diagnosis of MoCD, it is often recommended to measure other biomarkers in addition to S-sulfocysteine, such as uric acid, xanthine, and hypoxanthine.[8][9]

• Abnormal results should be confirmed with enzymatic assays or molecular genetic testing.[8]

References

• 1. Sulfocysteine | Rupa Health [rupahealth.com]
• 2. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. seattlechildrenslab.testcatalog.org [seattlechildrenslab.testcatalog.org]
• 6. testcatalog.org [testcatalog.org]
• 7. researchgate.net [researchgate.net]
• 8. pediatric.testcatalog.org [pediatric.testcatalog.org]
• 9. SSCTU - Overview: S-Sulfocysteine Panel, Urine [mayocliniclabs.com]
• 10. researchgate.net [researchgate.net]
• 11. emedicine.medscape.com [emedicine.medscape.com]
• 12. S-Sulfocysteine Assay [healthcare.uiowa.edu]

Application Note: High-Throughput Screening of S-Sulfocysteine with an Internal Standard for Drug Discovery

Abstract

This application note details a robust and high-throughput screening (HTS) methodology for the quantitative analysis of S-sulfocysteine (B167525) (SSC) in biological matrices. The method utilizes a stable isotope-labeled internal standard (S-sulfocysteine-d3) and rapid ultra-high performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) for accurate quantification. This HTS assay is designed for researchers, scientists, and drug development professionals engaged in screening large compound libraries for potential modulators of enzymes involved in sulfur amino acid metabolism, particularly in the context of diseases like Molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (ISOD). The protocol is optimized for a 384-well plate format, enabling automated sample processing and rapid data acquisition.

Introduction

S-sulfocysteine is a critical biomarker that accumulates in patients with Molybdenum cofactor deficiency (MoCD) and isolated sulfite oxidase deficiency (ISOD), rare but severe inherited metabolic disorders.[1][2][3] These conditions result from a disruption in the catabolism of sulfur-containing amino acids, leading to severe neurological damage.[1][2] The quantification of SSC in biological fluids such as urine and serum is essential for the diagnosis and monitoring of these diseases.[1][2][4]

High-throughput screening (HTS) is a cornerstone of modern drug discovery, allowing for the rapid testing of thousands to millions of compounds to identify potential therapeutic agents.[5][6] By adapting the analytical methods for SSC quantification to an HTS format, it becomes possible to screen for compounds that may correct the underlying metabolic defects or modulate the enzymes involved in SSC production. The use of a stable isotope-labeled internal standard, such as S-sulfocysteine-d3, is crucial for correcting matrix effects and variabilities inherent in high-throughput workflows, ensuring data accuracy and reliability.[7][8] This application note provides a detailed protocol for an HTS-compatible UPLC-MS/MS assay for S-sulfocysteine.

Signaling Pathway Context: Molybdenum Cofactor Deficiency

Molybdenum cofactor deficiency disrupts the function of sulfite oxidase, an enzyme essential for the conversion of sulfite to sulfate. This blockage leads to an accumulation of sulfite, which then reacts with cysteine to form S-sulfocysteine. The pathway diagram below illustrates this metabolic disruption.

References

• 1. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clevelandcliniclabs.com [clevelandcliniclabs.com]
• 4. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bmglabtech.com [bmglabtech.com]
• 6. High-throughput screening - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Notes and Protocols for S-Sulfo-DL-cysteine-2,3,3-d3-1 in Cysteine-Related Metabolic Disorder Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Sulfo-DL-cysteine (SSC) is a crucial biomarker for several inherited metabolic disorders, most notably Molybdenum Cofactor Deficiency (MoCD) and isolated Sulfite (B76179) Oxidase Deficiency (SOD). In these conditions, the accumulation of toxic sulfites leads to the formation of SSC. This metabolite is a structural analog of glutamate (B1630785) and acts as a potent N-methyl-D-aspartate (NMDA) receptor agonist, contributing to the severe neurodegeneration observed in patients.[1][2] S-Sulfo-DL-cysteine-2,3,3-d3-1 is a stable isotope-labeled internal standard designed for the accurate quantification of endogenous SSC in biological samples using mass spectrometry. Its use is critical for precise diagnostic testing, for monitoring therapeutic interventions, and for research into the pathophysiology of cysteine-related metabolic disorders.

These application notes provide a comprehensive overview of the use of S-Sulfo-DL-cysteine-2,3,3-d3-1, including its role in understanding disease mechanisms, detailed experimental protocols for its use in cell culture and biological sample analysis, and representative data.

Application Notes

Investigating Neurotoxicity in Molybdenum Cofactor Deficiency (MoCD)

Molybdenum cofactor deficiency is a rare and devastating autosomal recessive disorder that leads to the loss of function of sulfite oxidase, an enzyme essential for the final step in the catabolism of sulfur-containing amino acids.[2] This enzymatic block results in the accumulation of toxic sulfite, which then reacts with cystine to form S-sulfocysteine.[2]

S-Sulfo-DL-cysteine-2,3,3-d3-1 can be utilized as a tracer in in vitro and in vivo models to study the mechanisms of SSC-induced neurotoxicity. By introducing the labeled compound, researchers can track its uptake by neuronal cells and its impact on cellular pathways. Studies have shown that SSC, like glutamate, induces excitotoxicity through the overstimulation of NMDA receptors, leading to calcium influx, subsequent activation of proteases like calpain, and ultimately neuronal cell death.[1] The use of a stable isotope-labeled standard allows for the precise quantification of SSC in these experimental models, enabling the correlation of its concentration with the observed neurotoxic effects.

Therapeutic Monitoring and Drug Development

The development of therapies for MoCD, such as substrate replacement therapy, necessitates accurate monitoring of SSC levels in patients' urine and plasma. S-Sulfo-DL-cysteine-2,3,3-d3-1 serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays developed for this purpose. Its chemical properties are nearly identical to the endogenous analyte, ensuring that it behaves similarly during sample extraction, chromatographic separation, and ionization, thus correcting for any variability in the analytical process. This leads to highly accurate and precise quantification of SSC levels, which is crucial for assessing the efficacy of a given treatment. Furthermore, in the development of novel therapeutics aimed at reducing sulfite or SSC levels, this labeled compound is an indispensable tool for preclinical and clinical quantitative assays.

Data Presentation

The following table represents illustrative quantitative data from an LC-MS/MS experiment designed to measure S-sulfocysteine concentrations in urine samples from healthy controls and patients with Molybdenum Cofactor Deficiency, using S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard.

Sample ID	Group	S-sulfocysteine (µmol/L)	S-Sulfo-DL-cysteine-2,3,3-d3-1 (Internal Standard) Peak Area	Calculated S-sulfocysteine Concentration (µmol/L)
Control-01	Healthy Control	2.5	1.2 x 10^6	2.4
Control-02	Healthy Control	3.1	1.3 x 10^6	3.0
Control-03	Healthy Control	1.9	1.2 x 10^6	1.8
MoCD-01	MoCD Patient	155.8	1.1 x 10^6	157.2
MoCD-02	MoCD Patient	210.4	1.2 x 10^6	208.9
MoCD-03	MoCD Patient	189.2	1.3 x 10^6	187.5

Note: This data is for illustrative purposes only. Actual results will vary depending on the specific experimental conditions and instrumentation.

Experimental Protocols

Protocol 1: Quantification of S-Sulfocysteine in Urine using LC-MS/MS

This protocol describes the preparation and analysis of urine samples for the quantification of S-sulfocysteine using S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard.

Materials:

• Urine samples

• S-Sulfo-DL-cysteine-2,3,3-d3-1 solution (Internal Standard)

• Acetonitrile (B52724) (ACN)

• Formic acid (FA)

• Water, LC-MS grade

• Microcentrifuge tubes

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation: a. Thaw frozen urine samples on ice. b. For each sample, pipette 100 µL of urine into a clean microcentrifuge tube. c. Add 10 µL of the S-Sulfo-DL-cysteine-2,3,3-d3-1 internal standard solution (concentration to be optimized based on instrument sensitivity). d. Add 400 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins. e. Vortex the mixture for 1 minute. f. Centrifuge at 14,000 x g for 10 minutes at 4°C. g. Carefully transfer the supernatant to a new microcentrifuge tube or an autosampler vial.

• LC-MS/MS Analysis: a. Liquid Chromatography:

  • Column: A suitable HILIC or reversed-phase C18 column.
  • Mobile Phase A: Water with 0.1% formic acid.
  • Mobile Phase B: Acetonitrile with 0.1% formic acid.
  • Gradient: Optimize the gradient to achieve good separation of S-sulfocysteine from other urine matrix components. A typical gradient might start with high organic phase and gradually decrease.
  • Flow Rate: 0.3-0.5 mL/min.
  • Injection Volume: 5-10 µL. b. Mass Spectrometry:
  • Ionization Mode: Negative Electrospray Ionization (ESI-).
  • Multiple Reaction Monitoring (MRM): Monitor the following transitions (these may need to be optimized on your specific instrument):
  • S-sulfocysteine (precursor ion m/z) -> (product ion m/z)
  • S-Sulfo-DL-cysteine-2,3,3-d3-1 (precursor ion m/z+3) -> (product ion m/z)
  • Optimize instrument parameters such as collision energy and cone voltage for maximum signal intensity.

• Data Analysis: a. Integrate the peak areas for both the endogenous S-sulfocysteine and the internal standard S-Sulfo-DL-cysteine-2,3,3-d3-1. b. Calculate the ratio of the analyte peak area to the internal standard peak area. c. Determine the concentration of S-sulfocysteine in the samples by comparing the area ratios to a standard curve prepared with known concentrations of unlabeled S-sulfocysteine.

Protocol 2: Stable Isotope Tracing in Cultured Neuronal Cells

This protocol outlines a general procedure for using S-Sulfo-DL-cysteine-2,3,3-d3-1 to trace its metabolic fate in a neuronal cell culture model.

Materials:

• Neuronal cell line (e.g., SH-SY5Y, primary cortical neurons)

• Cell culture medium and supplements

• S-Sulfo-DL-cysteine-2,3,3-d3-1

• Phosphate-buffered saline (PBS)

• Methanol (B129727), ice-cold

• Cell scraper

• LC-MS/MS system

Procedure:

• Cell Culture and Labeling: a. Culture neuronal cells to the desired confluency in standard culture medium. b. Prepare the labeling medium by supplementing the base medium with a known concentration of S-Sulfo-DL-cysteine-2,3,3-d3-1. The concentration should be determined based on the experimental goals and preliminary toxicity assays. c. Remove the standard medium and wash the cells once with pre-warmed PBS. d. Add the labeling medium to the cells and incubate for the desired time points (e.g., 0, 1, 4, 12, 24 hours).

• Metabolite Extraction: a. At each time point, remove the labeling medium and wash the cells twice with ice-cold PBS. b. Add a sufficient volume of ice-cold 80% methanol to the culture dish to cover the cells. c. Place the dish on dry ice for 10 minutes to quench metabolism. d. Scrape the cells from the dish and transfer the cell lysate/methanol mixture to a microcentrifuge tube. e. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cellular debris. f. Transfer the supernatant containing the metabolites to a new tube.

• LC-MS/MS Analysis: a. Analyze the metabolite extracts using an LC-MS/MS method optimized for the detection of S-Sulfo-DL-cysteine-2,3,3-d3-1 and its potential downstream metabolites. b. Monitor for the mass shift corresponding to the deuterium (B1214612) label to distinguish the tracer from endogenous compounds.

• Data Analysis: a. Analyze the LC-MS/MS data to determine the fractional enrichment of the deuterium label in S-sulfocysteine and any identified downstream metabolites over time. b. This data can be used to calculate metabolic flux and understand the rate of uptake and metabolism of S-sulfocysteine.

Visualizations

References

• 1. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: S-Sulfo-DL-cysteine-2,3,3-d3-1 LC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing S-Sulfo-DL-cysteine-2,3,3-d3-1 in liquid chromatography-mass spectrometry (LC-MS) analysis.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS analysis of S-Sulfo-DL-cysteine-2,3,3-d3-1.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Question: My chromatogram for S-Sulfo-DL-cysteine-2,3,3-d3-1 shows poor peak shape, such as tailing or broadening. What are the possible causes and solutions?

Answer:

Poor peak shape can arise from several factors related to the chromatography or the interaction of the analyte with the system.[1] S-Sulfo-cysteine is a polar compound, which can be challenging for traditional reversed-phase chromatography.[2]

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions	S-Sulfo-cysteine can interact with metal components in the LC system, leading to peak tailing.[3][4] Consider using a metal-free or PEEK-lined column and tubing.[3]
Inappropriate Column Chemistry	Standard C18 columns may not provide adequate retention for this polar analyte.[2] Consider using a column designed for polar compounds, such as one with a polar-embedded phase or employing Hydrophilic Interaction Liquid Chromatography (HILIC).[2]
Mobile Phase pH	The pH of the mobile phase can affect the ionization state of S-Sulfo-cysteine and its interaction with the stationary phase. Experiment with adjusting the mobile phase pH to improve peak shape.[2]
Column Overload	Injecting too much sample can lead to peak broadening and fronting.[1][5] Try reducing the injection volume or diluting the sample.
Column Contamination or Degradation	Contaminants from the sample matrix or mobile phase can accumulate on the column, affecting performance.[1] Flush the column according to the manufacturer's instructions or replace it if necessary.

Issue 2: Low Signal Intensity or No Signal

Question: I am observing a weak signal or no signal at all for S-Sulfo-DL-cysteine-2,3,3-d3-1. What could be the problem?

Answer:

Low or no signal can be attributed to issues with sample preparation, ionization, or matrix effects.

Possible Causes and Solutions:

Cause	Solution
Ion Suppression	Co-eluting matrix components can interfere with the ionization of the target analyte, reducing its signal.[1][6] Improve sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[7] Modifying the chromatographic method to separate the analyte from interfering compounds can also be effective.[8]
Suboptimal Ionization Parameters	The settings of the mass spectrometer's ion source are critical for achieving good sensitivity. Optimize ion source parameters such as spray voltage, gas flows, and temperature. For S-Sulfo-cysteine, negative ion mode is often used.[9]
Sample Degradation	Cysteine and its derivatives can be unstable. Ensure proper sample handling and storage. To prevent autoxidation, especially in plasma samples, consider using a preservation solution containing agents like iodoacetic acid.
Incorrect Mass Spectrometry Mode	Ensure the mass spectrometer is set to monitor the correct m/z for S-Sulfo-DL-cysteine-2,3,3-d3-1.
Formation of Adducts	The analyte may be forming adducts with salts (e.g., sodium) from the mobile phase or sample, leading to a decrease in the signal of the primary ion.[6] Use high-purity mobile phase additives and consider reducing their concentration.

Issue 3: Inconsistent or Irreproducible Results

Question: My results for S-Sulfo-DL-cysteine-2,3,3-d3-1 analysis are inconsistent between injections. What should I investigate?

Answer:

Inconsistent results often point to variability in the sample preparation, LC system, or mass spectrometer performance.

Possible Causes and Solutions:

Cause	Solution
Variable Matrix Effects	Differences in the matrix composition between samples can cause varying degrees of ion suppression.[7] The use of a stable isotope-labeled internal standard like S-Sulfo-DL-cysteine-2,3,3-d3-1 is designed to compensate for this; ensure it is being used correctly.[7][10]
Carryover	Analyte from a previous injection can be retained in the system and elute in a subsequent run.[11] Implement a robust wash step in the autosampler and consider injecting a blank sample between high-concentration samples.
Inadequate Column Equilibration	Insufficient equilibration time between gradient runs can lead to retention time shifts and inconsistent peak areas.[12] Ensure the column is fully equilibrated to the initial mobile phase conditions before each injection.
Fluctuations in LC System Pressure	Pressure fluctuations can indicate leaks, pump issues, or blockages, all of which can affect reproducibility.[1] Check for leaks and ensure the pump is functioning correctly.
Sample Preparation Variability	Inconsistencies in the sample preparation workflow can introduce errors. Ensure consistent and precise execution of all sample preparation steps.

Experimental Protocols

Protocol 1: Sample Preparation for Plasma Analysis

This protocol is adapted from methods for analyzing cysteine and its derivatives in biological fluids.[13][11]

• Sample Collection: To prevent auto-oxidation of thiols, collect blood in tubes containing an anticoagulant and a thiol-preserving agent like iodoacetic acid.[13]

• Plasma Separation: Centrifuge the blood sample to separate the plasma.

• Protein Precipitation:

  • To 100 µL of plasma, add a known concentration of S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard.

  • Add 200 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.[13]

  • Vortex the mixture for 30 seconds.

  • Centrifuge at high speed (e.g., 13,000 x g) for 5 minutes.[13]

• Supernatant Collection: Carefully collect the supernatant for LC-MS analysis.

Protocol 2: Generic LC-MS/MS Method for S-Sulfo-cysteine Analysis

This protocol provides a starting point for method development, based on published methods for similar compounds.[9][14][15]

• Liquid Chromatography:

  • Column: A column suitable for polar analytes, such as a HILIC column or a reversed-phase column with a polar-embedded phase (e.g., XSelect HSS T3, 2.1 x 150 mm, 3.5 µm).[14]

  • Mobile Phase A: 20 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid in water.[14]

  • Mobile Phase B: 100% methanol.[14]

  • Gradient: A linear gradient should be optimized to achieve good separation. A starting point could be: 0-2 min at 0% B, 2-8 min from 0% to 80% B, hold for 1 min, then return to initial conditions and equilibrate.[14][15]

  • Flow Rate: 0.3 mL/min.[14]

  • Column Temperature: 40°C.[14]

  • Injection Volume: 1-5 µL.[14]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[9]

  • Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Precursor Ion (S-Sulfo-DL-cysteine-2,3,3-d3-1): Determine the exact m/z of the deuterated compound.

  • Product Ions: Optimize the collision energy to obtain specific and abundant fragment ions. The fragmentation of S-sulfo-cysteine has been studied and can provide insights into expected fragments.[16]

  • Ion Source Parameters: Optimize gas flows (nebulizer, heater), spray voltage, and capillary temperature for maximum signal intensity.

Quantitative Data Summary

The following table summarizes quantitative data from a study on the LC-MS/MS analysis of S-sulphocysteine, which can serve as a reference for method validation.

Parameter	Value	Reference
Linearity Range	12 - 480 µmol/L	[9]
Intra-day Variation	< 2.5%	[9]
Inter-day Variation	< 2.5%	[9]
Mean Recoveries	94.3 - 107.3%	[9]

Visualizations

Diagram 1: General LC-MS Experimental Workflow

A generalized workflow for LC-MS analysis.

Diagram 2: Troubleshooting Logic for Low Signal Intensity

A logical approach to troubleshooting low signal intensity.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like S-Sulfo-DL-cysteine-2,3,3-d3-1 used?

A1: A stable isotope-labeled internal standard is used to improve the accuracy and precision of quantification.[7][10] It has nearly identical chemical and physical properties to the unlabeled analyte, so it behaves similarly during sample preparation, chromatography, and ionization. This allows it to compensate for variations in sample recovery and matrix effects, such as ion suppression.[7]

Q2: What is the best chromatographic mode for analyzing S-Sulfo-cysteine?

A2: S-Sulfo-cysteine is a highly polar molecule. While reversed-phase (RP) chromatography can be optimized, Hydrophilic Interaction Liquid Chromatography (HILIC) is often better suited for retaining and separating such polar compounds.[2] If using RP, a column with a polar-embedded phase is recommended to improve retention and peak shape.[2]

Q3: What are the expected fragmentation patterns for S-Sulfo-cysteine in negative ion mode?

A3: Collision-induced dissociation (CID) of deprotonated S-sulfo-cysteine ([cysS-SO3]-) can lead to the formation of various fragment ions. Studies have investigated these fragmentation pathways, which can be complex.[16] It is crucial to perform compound-specific optimization of collision energy to identify the most stable and abundant product ions for use in SRM/MRM methods.

Q4: Can I analyze S-Sulfo-DL-cysteine-2,3,3-d3-1 without derivatization?

A4: Yes, LC-MS/MS methods have been developed for the direct analysis of S-sulfo-cysteine and similar compounds without the need for derivatization.[9][11] This simplifies the sample preparation process and avoids potential issues with incomplete derivatization or derivative instability.[17]

Q5: How can I prevent the degradation of S-Sulfo-cysteine in my samples?

A5: Cysteine and its derivatives can be susceptible to oxidation. For biological samples like plasma, it is recommended to use a preservation solution during collection, for example, one containing iodoacetic acid, which rapidly carboxymethylates thiols to prevent their oxidation.[13] Additionally, samples should be processed promptly and stored at low temperatures (e.g., -80°C) to minimize degradation.

References

• 1. zefsci.com [zefsci.com]
• 2. pharmanow.live [pharmanow.live]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Cysteine analysis tips for LCMS - Tips & Suggestions [mtc-usa.com]
• 5. agilent.com [agilent.com]
• 6. lctsbible.com [lctsbible.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. mdpi.com [mdpi.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. A rapid LC-FTMS method for analysis of cysteine, cystine and cysteine/cystine steady-stateredox potential in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach [frontiersin.org]
• 16. l-Cysteine Modified by S-Sulfation: Consequence on Fragmentation Processes Elucidated by Tandem Mass Spectrometry and Chemical Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing S-Sulfocysteine Sample Preparation

Welcome to the technical support center for the analysis of S-sulfocysteine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing sample preparation to prevent the oxidation of S-sulfocysteine, ensuring accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is S-sulfocysteine and why is its stability a concern during sample preparation?

Q2: What are the primary factors that can lead to the oxidation of S-sulfocysteine during sample preparation?

A2: Several factors can contribute to the oxidation of S-sulfocysteine, including:

• Exposure to atmospheric oxygen: Prolonged exposure to air can promote oxidation.

• Elevated temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.

• Suboptimal pH: S-sulfocysteine exhibits varying stability at different pH levels. It is generally more stable under acidic or basic conditions compared to neutral pH.

• Presence of metal ions: Metal ions can act as catalysts in oxidation reactions.

• Presence of reactive oxygen species (ROS): Biological samples naturally contain ROS, which can readily oxidize sulfur-containing compounds.

• Repeated freeze-thaw cycles: These cycles can disrupt cellular structures, releasing components that can promote oxidation.

Q3: What are the potential oxidation products of S-sulfocysteine?

A3: The oxidation of S-sulfocysteine can lead to the formation of several products, analogous to the oxidation of cysteine. The initial oxidation product is likely the highly reactive sulfenic acid (Cys-SOH), which can be further oxidized to sulfinic acid (Cys-SO₂H) and ultimately to the stable sulfonic acid (Cys-SO₃H).[3] These oxidized forms can interfere with accurate quantification and should be minimized during sample preparation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the preparation of samples for S-sulfocysteine analysis.

Problem	Potential Cause	Recommended Solution
Low or no detectable S-sulfocysteine	Degradation during storage: Improper storage temperature or prolonged storage can lead to oxidative loss.	Action: Store samples at -80°C for long-term storage. For short-term storage of solutions, use 4°C for no more than a week and prepare single-use aliquots to avoid freeze-thaw cycles.
Oxidation during extraction: Exposure to oxygen and endogenous ROS during the extraction process.	Action: Minimize air exposure by working quickly and keeping samples on ice. Consider purging solutions with an inert gas (e.g., nitrogen or argon). The use of antioxidants in the extraction buffer can also be beneficial.
High variability between replicate samples	Inconsistent sample handling: Differences in the duration of steps, temperature, or exposure to air can lead to variable oxidation.	Action: Standardize the entire sample preparation workflow. Ensure all samples are processed under identical conditions and for the same duration.
Incomplete protein precipitation (for serum/plasma): Residual proteins can interfere with analysis and may bind S-sulfocysteine.	Action: Optimize the protein precipitation method. Compare the efficiency of different precipitating agents such as methanol (B129727), acetonitrile, or sulfosalicylic acid.
Presence of unexpected peaks in chromatogram	Formation of oxidation byproducts: The presence of sulfenic, sulfinic, or sulfonic acid derivatives of S-sulfocysteine.	Action: Review and optimize the sample preparation protocol to minimize oxidation. This includes immediate processing of fresh samples, use of antioxidants, and proper storage.
Matrix effects in LC-MS/MS analysis: Co-eluting compounds from the sample matrix can suppress or enhance the S-sulfocysteine signal.	Action: Employ a more effective sample cleanup method, such as solid-phase extraction (SPE), to remove interfering substances.

Experimental Protocols

Below are detailed methodologies for the extraction of S-sulfocysteine from various biological matrices, designed to minimize oxidation.

Protocol 1: Extraction from Cultured Cells

This protocol is adapted from methods used for the extraction of polar metabolites from cell cultures.

Materials:

• Ice-cold 0.9% NaCl solution

• Pre-chilled extraction solution: 40% acetonitrile, 40% methanol, 20% water (-20°C)

• Liquid nitrogen

• Centrifuge capable of 4°C and high speeds

• Thermomixer

Procedure:

• Quenching and Washing:

  • For adherent cells, wash each well twice with 1-2 mL of ice-cold 0.9% NaCl. Aspirate the wash buffer completely after each wash.

  • For suspension cells, transfer the cell suspension to a pre-chilled tube, centrifuge at a low speed (e.g., 200 x g) at 4°C to pellet the cells. Remove the supernatant and wash the cell pellet twice with ice-cold 0.9% NaCl.

• Cell Lysis and Metabolite Extraction:

  • For adherent cells, add 1 mL of cold extraction solution to each well and scrape the cells thoroughly. Transfer the mixture to a pre-chilled microfuge tube.

  • For suspension cells, resuspend the cell pellet in 1 mL of cold extraction solution.

• Homogenization and Precipitation:

  • Vortex the cell suspension for 1 minute at 4°C.

  • Incubate in a thermomixer at 1,600 rpm for 15 minutes at 1°C.

  • Centrifuge at 18,000 x g for 15 minutes at 0°C to pellet cell debris and precipitated proteins.

• Sample Collection and Storage:

  • Carefully transfer the supernatant containing the metabolites to a new pre-chilled tube.

  • Snap-freeze the supernatant in liquid nitrogen.

  • Store the samples at -80°C until analysis.

Protocol 2: Extraction from Animal Tissue

This protocol provides a general framework for extracting S-sulfocysteine from soft tissues.

Materials:

• Liquid nitrogen

• Pre-chilled extraction solvent: 50% methanol in water (-20°C)

• Homogenizer (e.g., bead beater or probe sonicator)

• Centrifuge capable of 4°C and high speeds

Procedure:

• Sample Collection and Snap-Freezing:

  • Immediately after dissection, wash the tissue with ice-cold saline to remove any blood.

  • Blot the tissue dry and weigh it.

  • Snap-freeze the tissue in liquid nitrogen to quench metabolic activity and prevent degradation.

• Homogenization:

  • Transfer the frozen tissue to a pre-chilled tube containing stainless steel beads.

  • Add the pre-chilled extraction solvent (a common ratio is 1 mL of solvent per 50-100 mg of tissue).

  • Homogenize the tissue using a bead beater or probe sonicator. Keep the sample on ice during homogenization to prevent heating.

• Protein Precipitation and Clarification:

  • Vortex the homogenate for 1 minute.

  • Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C.

• Sample Collection and Storage:

  • Transfer the supernatant to a new pre-chilled tube.

  • Dry the extract using a centrifugal evaporator or nitrogen stream.

  • Store the dried extract at -80°C until reconstitution for analysis.

Protocol 3: Preparation of Serum/Plasma and Urine Samples

Materials:

• Centrifuge

• 0.2 µm filter

• For serum/plasma: 5% 5-sulfosalicylic acid solution

Procedure for Urine:

• Collect a fresh urine sample.

• Centrifuge at 13,000 x g for 15 minutes at 4°C to remove any particulate matter.

• Filter the supernatant through a 0.2 µm filter.

• Store the filtered urine at -20°C or -80°C until analysis.[4]

Procedure for Serum/Plasma:

• Collect fresh blood and process to obtain serum or plasma according to standard protocols.

• For protein precipitation, add 100 µL of 5% 5-sulfosalicylic acid to 200 µL of serum/plasma.[4]

• Vortex and incubate on ice for 10 minutes.

• Centrifuge at 13,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.[4]

• Filter the supernatant through a 0.2 µm filter.

• Store the deproteinized sample at -20°C or -80°C until analysis.[4]

Data Presentation

Table 1: Recommended Storage Conditions to Minimize S-sulfocysteine Oxidation

Sample Type	Short-Term Storage (≤ 1 week)	Long-Term Storage (> 1 week)	Key Considerations
Solid Compound	4°C, desiccated, protected from light	-20°C or -80°C, desiccated, under inert gas (e.g., Argon)	Minimize exposure to moisture and oxygen.
Aqueous Solutions	4°C, use immediately if possible	-80°C in single-use aliquots	Avoid repeated freeze-thaw cycles. Prepare fresh solutions when possible.
Cell Pellets	-80°C after snap-freezing	-80°C	Process immediately after harvesting or snap-freeze for later extraction.
Tissue Samples	-80°C after snap-freezing	-80°C	Snap-freezing in liquid nitrogen is critical to preserve metabolite integrity.
Urine	-20°C	-80°C	Process fresh samples whenever possible.
Serum/Plasma (Deproteinized)	-20°C	-80°C	Protein precipitation should be performed on fresh or properly frozen samples.

Table 2: Comparison of Protein Precipitation Methods for Serum/Plasma

Precipitating Agent	Typical Ratio (Sample:Agent)	Advantages	Disadvantages	Recovery of S-sulfocysteine
Methanol (cold)	1:3 or 1:4	Good recovery for a wide range of metabolites.	May not be as efficient for all proteins.	Generally high, but should be validated for your specific application.
Acetonitrile (cold)	1:2 or 1:3	Efficient protein removal.	Can sometimes cause precipitation of some polar metabolites.	Good, but may be slightly lower than methanol for very polar compounds.
5% Sulfosalicylic Acid	2:1 (Sample:Acid)	Effective for deproteinization.	The resulting acidic pH may affect the stability of some analytes or be incompatible with certain analytical columns.	Reported to be effective in published protocols for S-sulfocysteine analysis.[4]
Trichloroacetic Acid (TCA)	1:2 (Sample: 10% TCA)	Strong precipitating agent.	Harsh conditions can lead to degradation of acid-labile compounds.	May be too harsh for S-sulfocysteine; validation is crucial.

Visualizations

Caption: Optimized workflow for S-sulfocysteine sample preparation.

Caption: Putative oxidative degradation pathway of S-sulfocysteine.

References

• 1. Sulfur containing amino acids – challenge of accurate quantification - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. Sulfocysteine | Rupa Health [rupahealth.com]
• 3. Sulfur Metabolism Under Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in S-sulfocysteine quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working with S-sulfocysteine quantification. Our resources are designed to help you address common challenges, particularly those related to matrix effects in bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my S-sulfocysteine quantification?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In the context of S-sulfocysteine quantification, particularly when using liquid chromatography-mass spectrometry (LC-MS), these effects can lead to either ion suppression or enhancement.[1][2] This interference can result in inaccurate and imprecise measurements, compromising the reliability of your data.[3] Common sources of matrix effects in biological samples like plasma or urine include salts, endogenous metabolites, and phospholipids (B1166683).[2]

Q2: How can I determine if matrix effects are impacting my assay?

A2: Several methods can be used to assess the presence and extent of matrix effects. The most common approaches include:

• Post-Column Infusion: This qualitative technique helps identify regions in the chromatogram where ion suppression or enhancement occurs.[2]

• Pre-extraction and Post-extraction Spiking: This quantitative method involves spiking a known amount of the analyte into the sample matrix before and after the extraction process.[2] The response of the analyte in the matrix is then compared to the response in a neat solution to calculate the matrix factor (MF). An MF value other than 1 indicates the presence of matrix effects.[2]

Q3: What is a stable isotope-labeled internal standard, and can it help mitigate matrix effects?

A3: A stable isotope-labeled (SIL) internal standard (IS) is a form of the analyte of interest (in this case, S-sulfocysteine) where one or more atoms have been replaced with their heavy isotopes (e.g., ¹³C, ¹⁵N, D). SIL internal standards are considered the gold standard for mitigating matrix effects in LC-MS-based quantification.[4][5][6] Because the SIL IS has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar matrix effects.[2] By calculating the ratio of the analyte response to the IS response, the variability introduced by matrix effects can be effectively normalized.

Q4: What are the most effective sample preparation techniques to reduce matrix effects for S-sulfocysteine analysis?

A4: The goal of sample preparation is to remove interfering components from the matrix while efficiently recovering the analyte. For S-sulfocysteine analysis in biological fluids, common and effective techniques include:

• Protein Precipitation (PPT): A simple and fast method, but it may not effectively remove all matrix components, especially phospholipids.

• Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT but can be more time-consuming and may have lower analyte recovery.

• Solid-Phase Extraction (SPE): A highly effective technique for removing interfering substances, including phospholipids, which are a major cause of matrix effects.[7][8][9] There are various SPE sorbents available, and method development is crucial to optimize recovery and cleanup.[7]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor reproducibility of S-sulfocysteine quantification	Inconsistent matrix effects between samples.	- Incorporate a stable isotope-labeled internal standard for S-sulfocysteine.[4][5]- Optimize the sample preparation method to improve the removal of matrix components. Consider switching from protein precipitation to solid-phase extraction (SPE).[8]- Evaluate different SPE sorbents for optimal cleanup.
Low analyte signal or ion suppression	Co-elution of interfering matrix components, such as phospholipids.	- Enhance chromatographic separation to resolve S-sulfocysteine from interfering peaks.- Implement a more rigorous sample cleanup procedure, such as phospholipid removal plates or specific SPE cartridges.[7][8][10]- Dilute the sample to reduce the concentration of matrix components, if sensitivity allows.
High analyte signal or ion enhancement	Co-eluting compounds that enhance the ionization of S-sulfocysteine.	- Improve chromatographic resolution to separate the analyte from the enhancing compounds.- Adjust the mobile phase composition or gradient to alter the elution profile of interferences.- A stable isotope-labeled internal standard will help to compensate for this effect.[2]
Inconsistent recovery during sample preparation	Suboptimal extraction parameters (e.g., pH, solvent strength).	- Systematically optimize the sample preparation method, including pH, solvent composition, and elution volumes.- Ensure complete protein precipitation if using this method.- For SPE, ensure proper conditioning, loading, washing, and elution steps are followed.
High background noise in the chromatogram	Contamination from reagents, solvents, or labware. Insufficient sample cleanup.	- Use high-purity solvents and reagents (e.g., LC-MS grade).- Thoroughly clean all labware.- Implement a more effective sample preparation technique to remove a broader range of interferences.[3]

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Methods for Phospholipid Removal

Sample Preparation Method	Analyte Recovery (%)	Phospholipid Removal Efficiency (%)	Reference
Protein Precipitation (Acetonitrile)	>90%	20-40%
Liquid-Liquid Extraction	70-90%	60-80%	General Knowledge
Standard Solid-Phase Extraction (C18)	85-95%	70-90%	[7]
Phospholipid Removal SPE Plates	>90%	>99%	[8]
HybridSPE® Phospholipid	>90%	>99%	[10]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

• Prepare Analyte Stock Solution: Prepare a stock solution of S-sulfocysteine in a suitable solvent (e.g., water with 0.1% formic acid).

• Prepare Neat Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range.

• Prepare Blank Matrix Samples: Obtain at least six different lots of the biological matrix (e.g., plasma, urine) that are free of the analyte.

• Extract Blank Matrix: Process the blank matrix samples using your established sample preparation protocol (e.g., protein precipitation or SPE).

• Spike Extracted Matrix: Spike the extracted blank matrix samples with the S-sulfocysteine stock solution to the same final concentrations as the neat solutions.

• LC-MS/MS Analysis: Analyze both the neat solutions and the spiked extracted matrix samples using your validated LC-MS/MS method.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Spiked Extracted Matrix) / (Peak Area of Analyte in Neat Solution)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • The coefficient of variation (%CV) of the MF across the different lots of matrix should be <15%.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) for Phospholipid Removal

• SPE Cartridge Conditioning: Condition a phospholipid removal SPE cartridge (e.g., Oasis PRiME HLB) with 1 mL of methanol (B129727) followed by 1 mL of water.[8]

• Sample Pre-treatment: Precipitate proteins in 200 µL of plasma sample by adding 600 µL of acetonitrile (B52724) containing the stable isotope-labeled internal standard. Vortex for 1 minute and centrifuge at 10,000 x g for 5 minutes.

• Loading: Load the supernatant from the previous step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the S-sulfocysteine and internal standard with 1 mL of an appropriate elution solvent (e.g., 90:10 acetonitrile:methanol).[7]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Visualizations

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. S-Sulfocysteine Assay [healthcare.uiowa.edu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Effective phospholipids removing microelution-solid phase extraction LC-MS/MS method for simultaneous plasma quantification of aripiprazole and dehydro-aripiprazole: Application to human pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effective phospholipid removal from plasma samples by solid phase extraction with the use of copper (II) modified silica gel cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Deuterium exchange issues with S-Sulfo-DL-cysteine-2,3,3-d3-1

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of S-Sulfo-DL-cysteine-2,3,3-d3-1 in experimental settings.

Troubleshooting Guides

Deuterium (B1214612) exchange can be a significant issue when working with isotopically labeled compounds. The stability of the deuterium labels on S-Sulfo-DL-cysteine-2,3,3-d3-1 is primarily influenced by experimental conditions such as pH and temperature. Below is a guide to common problems, their potential causes, and recommended solutions.

Issue	Potential Cause	Recommended Solution
Loss of Deuterium Signal / Appearance of Unlabeled Analyte Peak	Deuterium-Hydrogen (D-H) Exchange: The deuterium atoms at the C2 and C3 positions are exchanging with protons from the solvent (e.g., water, buffers). This "back-exchange" is accelerated by basic pH and elevated temperatures.[1]	- Maintain Acidic Conditions: Prepare and store all solutions containing the deuterated standard in a slightly acidic buffer (pH 4-6). The minimum exchange rate for backbone amide hydrogens in proteins, a related phenomenon, occurs around pH 2.6.[2][3] - Control Temperature: Perform all sample preparation steps on ice and store samples at low temperatures (2-8°C for short-term, -20°C or lower for long-term storage).[1]
Inaccurate Quantification and Poor Precision	In-source Fragmentation: The deuterated standard may lose a deuterium atom within the mass spectrometer's ion source, leading to a signal that overlaps with the unlabeled analyte.[4] Isotopic Contribution: The deuterated standard may contain a small percentage of the unlabeled analyte from its synthesis.	- Optimize Mass Spectrometer Source Conditions: Adjust source parameters (e.g., cone voltage, collision energy) to minimize fragmentation. - Verify Isotopic Purity: Analyze a high-concentration solution of the deuterated standard alone to determine the contribution of the unlabeled analyte to the signal.[4]
Chromatographic Separation of Analyte and Internal Standard	Isotope Effect: The presence of heavier deuterium atoms can sometimes cause the deuterated standard to elute slightly earlier or later than the unlabeled analyte in reverse-phase chromatography.	- Modify Chromatographic Conditions: Adjust the mobile phase composition or gradient to achieve better co-elution. - Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to verify that their peak shapes and retention times are as closely matched as possible.
High Variability Between Replicate Samples	Inconsistent Sample Handling: Variations in incubation times, temperatures, or pH adjustments between samples can lead to different levels of deuterium exchange.	- Standardize Protocols: Ensure that all samples, standards, and quality controls are treated identically throughout the entire experimental workflow.[1] - Automate where Possible: Utilize automated liquid handlers for precise timing and reagent addition.

Data Presentation: Factors Influencing Deuterium Exchange

While specific kinetic data for S-Sulfo-DL-cysteine-2,3,3-d3-1 is not extensively published, the following table summarizes the expected stability of the deuterium labels at the C2 and C3 positions based on established principles of deuterium exchange for similar amino acid derivatives. The S-sulfo group is expected to provide some stability to the molecule.[5][6]

Parameter	Condition	Expected Deuterium Exchange Rate	Recommendation
pH	Basic (pH > 7)	Significantly Increased	Maintain a slightly acidic pH (4-6) for all solutions.
Neutral (pH ≈ 7)	Moderate	Use slightly acidic conditions if the experimental design allows.
Acidic (pH < 7)	Minimal	Optimal for the stability of carbon-bound deuterium.[1]
Temperature	Elevated (> 25°C)	Significantly Increased	Work on ice and store samples at low temperatures (e.g., 4°C for short-term, -20°C for long-term).[1]
Room Temperature (≈ 25°C)	Moderate	Minimize the time samples are kept at room temperature.
Low (0-4°C)	Minimal	Ideal for sample preparation and short-term storage.
Solvent	Protic (e.g., H₂O, MeOH)	Exchange is possible	Use deuterated solvents (e.g., D₂O) if the experiment allows to maintain isotopic purity.
Aprotic (e.g., ACN, DMSO)	Minimal Exchange	Preferable for reconstitution and storage of stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of deuterium loss from S-Sulfo-DL-cysteine-2,3,3-d3-1?

A1: The primary cause of deuterium loss is isotopic exchange with protons from the surrounding solvent (e.g., water, buffers). This is a chemical process where a deuterium atom is replaced by a hydrogen atom, and it is significantly accelerated by basic pH and elevated temperatures.[1]

Q2: Are the hydrogens on the amine (-NH2) and carboxyl (-COOH) groups also deuterated?

A2: The product name S-Sulfo-DL-cysteine-2,3,3-d3-1 specifies deuterium at the 2 and 3 positions of the carbon backbone. Any hydrogens on the nitrogen and oxygen atoms are highly labile and will exchange with protons from the solvent almost instantaneously. In mass spectrometry-based analyses, these positions are generally expected to exchange, and the focus is on retaining the deuterium on the carbon backbone.[1]

Q3: Can deuterium exchange affect the stereochemistry of the molecule?

A3: Yes, the mechanism for deuterium exchange at the alpha-carbon (C2) can involve the formation of a carbanion intermediate. This can lead to racemization of the chiral center. Therefore, if the stereochemistry of your cysteine derivative is critical, minimizing the conditions that lead to exchange (basic pH) is doubly important.[1][7]

Q4: How can I assess the stability of the deuterium label in my specific experimental conditions?

A4: You can perform a stability study by incubating a solution of S-Sulfo-DL-cysteine-2,3,3-d3-1 in your experimental buffer or matrix. Analyze aliquots at different time points (e.g., 0, 4, 8, 24 hours) using LC-MS to monitor for any decrease in the deuterated signal and any corresponding increase in the signal of the unlabeled S-Sulfo-DL-cysteine.[4]

Q5: Is S-Sulfo-cysteine more or less stable than regular cysteine?

A5: S-Sulfocysteine, with its protected thiol group, is considered more stable than cysteine, which is readily oxidized to cystine.[5][6] This increased stability can be advantageous in cell culture media and other aqueous solutions.

Experimental Protocols

Protocol 1: Assessment of Deuterium Exchange in a Buffered Solution

Objective: To determine the rate of deuterium exchange of S-Sulfo-DL-cysteine-2,3,3-d3-1 in a specific buffer at a given temperature.

Materials:

• S-Sulfo-DL-cysteine-2,3,3-d3-1

• Buffer of interest (e.g., PBS, pH 7.4)

• LC-MS grade water and acetonitrile

• Calibrated pH meter

• Thermostated incubator or water bath

• LC-MS system

Methodology:

• Prepare a stock solution of S-Sulfo-DL-cysteine-2,3,3-d3-1 in an appropriate aprotic solvent (e.g., DMSO) to a concentration of 1 mg/mL.

• Spike the stock solution into the buffer of interest to a final concentration of 10 µg/mL.

• Immediately after preparation (t=0), take an aliquot and dilute it with the initial mobile phase for LC-MS analysis.

• Incubate the remaining solution at the desired temperature.

• Take aliquots at various time points (e.g., 1, 4, 8, 12, and 24 hours).

• Analyze all samples by LC-MS, monitoring the mass transitions for both the deuterated standard and its unlabeled counterpart.

• Calculate the percentage of deuterium loss at each time point by comparing the peak area of the unlabeled analyte to the sum of the peak areas of the deuterated and unlabeled analytes.

Visualizations

Deuterium Exchange Pathway

Caption: Mechanism of base-catalyzed deuterium exchange at the alpha-carbon.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of deuterated standards.

References

• 1. mdpi.com [mdpi.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]
• 6. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]

Improving peak shape for S-sulfocysteine in reversed-phase chromatography

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the reversed-phase chromatographic analysis of S-sulfocysteine (B167525) (SSC).

Troubleshooting Guide

This guide addresses specific issues related to poor peak shape for S-sulfocysteine.

Question: Why is my S-sulfocysteine peak tailing significantly?

Answer:

Peak tailing for S-sulfocysteine in reversed-phase chromatography is a common issue, primarily caused by secondary interactions between the analyte and the stationary phase. S-sulfocysteine is a polar and acidic compound. The primary cause of peak tailing involves interactions with residual silanol (B1196071) groups on the silica-based column packing material.[1][2][3]

• Cause 1: Secondary Silanol Interactions: Standard silica-based reversed-phase columns have residual silanol groups (Si-OH) on their surface. At mobile phase pH values above 3, these silanols can become ionized (SiO-), creating negatively charged sites.[2][3] These sites can then interact strongly with polar molecules like S-sulfocysteine, causing a secondary retention mechanism that leads to peak tailing.[3][4]

• Solution 1a: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., pH < 3) suppresses the ionization of the silanol groups, minimizing these unwanted secondary interactions.[3][5] This is a very effective strategy for improving the peak shape of polar and basic compounds.[2] When working at low pH, it is crucial to use a column specifically designed for these conditions to avoid hydrolysis of the silica (B1680970) backbone.[3]

• Solution 1b: Use Mobile Phase Modifiers: Incorporating an acidic modifier like formic acid or trifluoroacetic acid into the mobile phase is a standard practice to control pH and improve peak shape.[6][7] These modifiers help to keep the silanol groups protonated and reduce their interaction with the analyte.[2]

• Solution 1c: Employ a Modern, End-Capped Column: Modern HPLC columns are often made with high-purity silica and are "end-capped." End-capping is a process that chemically derivatizes most of the residual silanol groups, making the surface more inert and less likely to cause peak tailing.[3] Columns with hybrid particle technology (e.g., Ethylene Bridged Hybrid - BEH) also offer improved pH stability and performance.[8]

Question: My peak shape is excellent at the start of a sample batch, but it deteriorates over time. What is happening?

Answer:

Progressive deterioration of peak shape during a sequence of analyses often points to issues with the column or mobile phase stability.

• Cause 1: Column Contamination: Components from the sample matrix (e.g., proteins, lipids) can accumulate on the column's inlet frit or the stationary phase itself.[1][9] This buildup can disrupt the flow path and create active sites for unwanted interactions, leading to worsening peak shape.

• Solution 1: Use a Guard Column and Sample Preparation: A guard column is a small, disposable column installed before the main analytical column to adsorb strongly retained contaminants, thereby protecting the more expensive analytical column. Additionally, implementing a sample clean-up procedure, such as solid-phase extraction (SPE), can remove interfering matrix components before injection.[3]

• Cause 2: Inadequate Mobile Phase Buffering: If the mobile phase is not adequately buffered, its pH can drift, especially if acidic or basic samples are being injected. This pH change can alter the ionization state of both S-sulfocysteine and the stationary phase silanols, leading to inconsistent chromatography.

• Solution 2: Increase Buffer Concentration: Ensure your mobile phase contains a buffer (e.g., ammonium (B1175870) formate, ammonium acetate) at a sufficient concentration, typically 10-25 mM. The buffer is most effective when the mobile phase pH is within ±1 unit of its pKa.

Question: I am observing peak fronting instead of tailing. What could be the cause?

Answer:

Peak fronting, where the front of the peak is less steep than the back, is typically caused by column overload or solvent effects.

• Cause 1: Mass Overload: Injecting too high a concentration of S-sulfocysteine can saturate the stationary phase at the column inlet, leading to a distorted, fronting peak.[10]

• Solution 1: Reduce Sample Concentration: Try diluting your sample and re-injecting it. If the peak shape becomes more symmetrical, the original issue was likely mass overload.

• Cause 2: Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is significantly "stronger" (i.e., has a higher elution strength) than your mobile phase, it can cause the analyte to move too quickly at the column inlet, resulting in peak distortion.[9]

• Solution 2: Match Sample Solvent to Mobile Phase: Whenever feasible, dissolve your S-sulfocysteine standard and samples in the initial mobile phase composition.[9] If this is not possible, use a solvent that is weaker than the mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the best type of column for S-sulfocysteine analysis in reversed-phase mode? A modern, high-purity silica C18 or C8 column with robust end-capping is highly recommended to minimize silanol interactions.[2][3] For methods requiring a wider pH range, especially alkaline conditions, columns with hybrid particle technology (like BEH columns) are a good choice as they offer greater stability.[8]

Q2: What are the most common mobile phase modifiers to improve SSC peak shape? Acidic modifiers are widely used to control mobile phase pH and suppress silanol activity.[6][7] Common choices include 0.1% formic acid or 0.1% acetic acid. Using the corresponding ammonium salt (e.g., ammonium formate) creates a buffered mobile phase, which enhances reproducibility.[4][11]

Q3: Is derivatization necessary for analyzing S-sulfocysteine? Derivatization is not strictly necessary for detection if using a mass spectrometer (LC-MS/MS).[12] However, for UV detection, S-sulfocysteine lacks a strong chromophore. Pre-column derivatization with reagents like o-phthaldialdehyde (OPA) is a common strategy to improve sensitivity for UV or fluorescence detection.[8][13][14]

Quantitative Data Summary

The following table summarizes the expected impact of mobile phase pH on the peak shape of S-sulfocysteine, quantified by the USP Tailing Factor (Tf). A value of Tailing Factor = 1.0 indicates a perfectly symmetrical peak.

Mobile Phase Condition	Expected Tailing Factor (Tf)	Peak Shape Quality	Rationale
Neutral pH (e.g., 7.0) with no modifier	> 2.0	Poor (Severe Tailing)	At neutral pH, residual silanols are ionized, leading to strong secondary interactions with SSC.[2][3]
Neutral pH (e.g., 7.0) with 10mM Buffer	1.5 - 1.8	Moderate Tailing	Buffering helps, but does not eliminate the underlying issue of ionized silanols.
Low pH (e.g., 3.0) with 0.1% Formic Acid	1.0 - 1.3	Good to Excellent	Low pH suppresses silanol ionization, significantly reducing tailing and leading to a sharp, symmetrical peak.[3][5]

Experimental Protocols

Protocol 1: Preparation of a Low-pH Mobile Phase

This protocol describes the preparation of a typical mobile phase used to improve the peak shape of S-sulfocysteine.

• Mobile Phase A (Aqueous):

  • Measure 999 mL of high-purity (e.g., 18 MΩ·cm) water into a clean 1 L mobile phase bottle.

  • Carefully add 1 mL of high-purity formic acid to the water.

  • Cap the bottle and mix thoroughly by inversion.

  • Sonicate for 10-15 minutes to degas the solution.

• Mobile Phase B (Organic):

  • Measure 999 mL of HPLC-grade acetonitrile (B52724) into a separate clean 1 L mobile phase bottle.

  • Carefully add 1 mL of high-purity formic acid to the acetonitrile.

  • Cap the bottle and mix thoroughly.

  • Sonicate for 10-15 minutes to degas.

• System Setup: Place the respective solvent lines into the bottles and purge the HPLC system thoroughly before analysis.

Protocol 2: General Column Flushing and Cleaning

If you suspect column contamination is causing peak shape issues, follow this general flushing procedure. Always consult the specific column's care and use manual first.

• Disconnect the Column: Disconnect the column from the detector to avoid contaminating the flow cell.

• Buffer Wash: Flush the column with your mobile phase without the buffer salts (e.g., 95:5 Water:Acetonitrile) for 20-30 column volumes.

• Organic Wash: Flush the column with 100% Acetonitrile for 30-40 column volumes.

• Stronger Solvent Wash (if needed): If contamination is severe, a stronger solvent like isopropanol (B130326) can be used. Flush with 100% isopropanol for 30-40 column volumes.

• Re-equilibration: Before returning to your analytical method, flush the column with the organic mobile phase (e.g., 100% Acetonitrile) and then slowly re-introduce the aqueous mobile phase, gradually moving to the initial conditions of your method. Equilibrate for at least 20 column volumes before the next injection.

Visual Guides

Caption: A logical workflow for diagnosing and resolving peak tailing issues.

Caption: How mobile phase pH affects silanol interactions and SSC peak shape.

References

• 1. waters.com [waters.com]
• 2. agilent.com [agilent.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. google.com [google.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. zeptometrix.com [zeptometrix.com]
• 7. reagentsstage.cimm2.com [reagentsstage.cimm2.com]
• 8. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Frontiers | Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach [frontiersin.org]
• 12. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression of S-Sulfocysteine in Complex Biological Matrices

Welcome to the technical support center for the analysis of S-sulfocysteine (B167525) (SSC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges related to ion suppression in the LC-MS/MS analysis of S-sulfocysteine in complex biological matrices such as plasma, serum, and urine.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem 1: Poor sensitivity or low signal intensity for S-sulfocysteine.

Question: My S-sulfocysteine peak is very small or undetectable in my biological samples, but the signal is strong in my neat standards. What is the likely cause and how can I fix it?

Answer: This is a classic sign of ion suppression, a common phenomenon in LC-MS/MS where co-eluting matrix components interfere with the ionization of the target analyte, leading to a reduced signal.[1][2] S-sulfocysteine, being a polar molecule, often elutes early in reversed-phase chromatography, a region where salts and other polar matrix components also elute, causing significant suppression.[3][4]

Solutions:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering endogenous components before analysis.[5]

  • Protein Precipitation (PPT): This is a simple and fast method. For serum or plasma, precipitation with 5% 5-sulfosalicylic acid (SSA) has been successfully used for S-sulfocysteine analysis. Acetonitrile or methanol (B129727) can also be used. While quick, PPT may not provide the cleanest extracts, as it primarily removes proteins, leaving other matrix components like phospholipids (B1166683) and salts.[6][7]

  • Solid-Phase Extraction (SPE): SPE can offer a cleaner sample by selectively retaining the analyte on a solid sorbent while washing away interferences. For a polar compound like S-sulfocysteine, a mixed-mode or hydrophilic interaction liquid chromatography (HILIC) based SPE sorbent may be most effective.

  • Dilution: Simply diluting the sample can reduce the concentration of interfering matrix components. For urine samples, direct dilution with HPLC-grade water followed by filtration is a common and effective approach.

• Chromatographic Separation: Improve the separation of S-sulfocysteine from matrix components.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative to reversed-phase chromatography for retaining and separating polar compounds like S-sulfocysteine.[7][8] It uses a polar stationary phase and a high organic mobile phase, which can also enhance ESI sensitivity.

  • Gradient Optimization: Adjust the mobile phase gradient to better resolve S-sulfocysteine from the early-eluting salts and other interferences.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A deuterated internal standard, such as S-sulfocysteine-d3, is highly recommended.[3] The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction of the signal loss.[9]

Problem 2: Inconsistent or irreproducible results for S-sulfocysteine between samples.

Question: I am observing high variability in my S-sulfocysteine measurements from sample to sample, even in my quality control samples. What could be the cause?

Answer: Inconsistent results are often due to variable matrix effects between different biological samples. The composition of biological fluids can vary significantly from one individual to another, leading to different degrees of ion suppression for each sample.

Solutions:

• Implement a Robust Sample Preparation Protocol: As mentioned above, a more rigorous sample cleanup method like SPE can help to minimize the variability in matrix components between samples.

• Mandatory Use of a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for sample-to-sample variations in ion suppression. The ratio of the analyte to the internal standard should remain constant even if the absolute signal intensity fluctuates.[9]

• Matrix-Matched Calibrators and Quality Controls: Prepare your calibration standards and QCs in the same biological matrix as your study samples (e.g., drug-free plasma or urine) to ensure that they experience similar matrix effects.

Problem 3: Poor peak shape for S-sulfocysteine.

Question: My S-sulfocysteine peak is broad or tailing. What are the possible reasons and solutions?

Answer: Poor peak shape for a polar analyte like S-sulfocysteine on a reversed-phase column can be due to secondary interactions with the stationary phase or issues with the mobile phase.

Solutions:

• Adjust Mobile Phase pH: The pH of the mobile phase can affect the ionization state of S-sulfocysteine and its interaction with the column. Experiment with different pH values to find the optimal condition for peak shape.

• Use a HILIC Column: As S-sulfocysteine is highly polar, a HILIC column will provide better retention and often improved peak shape compared to a C18 column.[7][8]

• Consider Derivatization: Derivatizing S-sulfocysteine can alter its chemical properties, making it less polar and more amenable to reversed-phase chromatography, which can lead to better peak shape.[8]

Experimental Protocols

Protocol 1: Sample Preparation of Urine for S-sulfocysteine Analysis

• Objective: To prepare urine samples for LC-MS/MS analysis with minimal ion suppression.

• Methodology:

  • Thaw frozen urine samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Centrifuge the urine samples at 13,000 x g for 15 minutes to pellet any particulate matter.

  • Transfer the supernatant to a clean tube.

  • Dilute the urine supernatant with HPLC-grade water. The dilution factor should be optimized based on the expected concentration of S-sulfocysteine and the sensitivity of the mass spectrometer. A 1:10 dilution is a good starting point.

  • Add the stable isotope-labeled internal standard (e.g., S-sulfocysteine-d3) to the diluted sample.

  • Filter the final solution through a 0.2 µm filter before injection into the LC-MS/MS system.

Protocol 2: Protein Precipitation of Serum/Plasma for S-sulfocysteine Analysis

• Objective: To remove proteins from serum or plasma samples prior to LC-MS/MS analysis.

• Methodology:

  • Thaw frozen serum or plasma samples on ice.

  • To 100 µL of serum/plasma, add the internal standard.

  • Add 300 µL of cold 5% 5-sulfosalicylic acid.

  • Vortex the mixture for 30 seconds to precipitate the proteins.

  • Centrifuge the sample at 13,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Minimizing Ion Suppression

Sample Preparation Technique	Typical Recovery (%)	Ion Suppression Mitigation	Throughput	Cost	Key Considerations
Dilution (for Urine)	>95%	Moderate	High	Low	Simple and effective for less complex matrices like urine.
Protein Precipitation (PPT)	85-100%	Low to Moderate	High	Low	Fast and easy, but may not remove all interfering matrix components.[6][7]
Liquid-Liquid Extraction (LLE)	Variable	Moderate to High	Medium	Medium	Can provide cleaner extracts than PPT, but optimization of solvents is required.
Solid-Phase Extraction (SPE)	>90%	High	Low to Medium	High	Offers the cleanest samples by removing a wide range of interferences.[6]

Mandatory Visualization

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Interfering peaks in the LCMSMS technique - Chromatography Forum [chromforum.org]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a Novel Label-Free Subunit HILIC-MS Method for Domain-Specific Free Thiol Identification and Quantitation in Therapeutic Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Storage and handling of S-Sulfo-DL-cysteine-2,3,3-d3-1 to ensure stability

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper storage and handling of S-Sulfo-DL-cysteine-2,3,3-d3 to ensure its stability and integrity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid S-Sulfo-DL-cysteine-2,3,3-d3?

A1: For long-term stability, solid S-Sulfo-DL-cysteine-2,3,3-d3 should be stored in a tightly sealed container, protected from light, and kept refrigerated. The recommended temperature range is between -20°C and +8°C.

Q2: How should I handle the compound upon receiving it?

A2: S-Sulfo-DL-cysteine-2,3,3-d3 is typically shipped at room temperature, which is acceptable for short durations. Upon receipt, it is crucial to transfer the product to the recommended refrigerated storage conditions as soon as possible to maintain its long-term stability.

Q3: What solvents can be used to dissolve S-Sulfo-DL-cysteine-2,3,3-d3?

A3: S-Sulfo-DL-cysteine is soluble in aqueous buffers such as PBS (pH 7.2) at approximately 5 mg/mL. It is also soluble in organic solvents like DMSO and dimethylformamide at around 3 mg/mL.[1] When preparing stock solutions, it is good practice to purge the solvent with an inert gas.

Q4: How stable is S-Sulfo-DL-cysteine-2,3,3-d3 in aqueous solutions?

A4: Aqueous solutions of S-Sulfocysteine are not recommended for storage for more than one day.[1] The stability is pH-dependent, with greater stability observed at acidic or basic pH compared to neutral pH. For optimal results, it is best to prepare aqueous solutions fresh before each experiment. S-Sulfocysteine is noted to be more stable than L-cysteine in neutral pH feeds, as L-cysteine is prone to oxidation and precipitation.[2][3][4]

Q5: What are the potential degradation pathways for S-Sulfo-DL-cysteine-2,3,3-d3?

A5: The primary metabolic pathway for S-Sulfocysteine involves its intracellular reduction to L-cysteine.[3] In biological systems, this conversion is mediated by enzymes like glutaredoxin.[3][5] Accumulation of sulfite (B76179) can lead to the formation of S-sulfocysteine from cystine.[6][7] While detailed degradation kinetics are not extensively published, instability in neutral aqueous solutions suggests hydrolysis or other reactions may occur over time.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Signal of Internal Standard in LC-MS	1. Improper Storage: The compound may have degraded due to exposure to light, elevated temperatures, or moisture. 2. Degradation in Solution: The stock or working solution may have been stored for too long or under inappropriate conditions. 3. Incorrect MS Parameters: The mass spectrometer is not properly tuned for the deuterated compound.	1. Verify that the compound has been stored according to the recommended conditions (-20°C to +8°C, protected from light). 2. Prepare fresh stock and working solutions. Avoid storing aqueous solutions for more than a day.[1] 3. Optimize MS parameters, including parent and product ion masses, collision energy, and ion source settings.
High Variability in Internal Standard Peak Area	1. Inconsistent Sample Preparation: Variations in extraction efficiency or pipetting errors. 2. Autosampler Inconsistency: Issues with injection volume precision. 3. Matrix Effects: Ion suppression or enhancement from the sample matrix.	1. Ensure a consistent and validated sample preparation workflow. 2. Check the performance of the autosampler. 3. Evaluate matrix effects by post-column infusion experiments. Consider further sample cleanup or chromatographic optimization.
Poor Chromatographic Peak Shape	1. Inappropriate Column Chemistry: The analytical column is not suitable for this polar compound. 2. Unsuitable Mobile Phase: The pH or composition of the mobile phase is not optimal. 3. Sample Overload: The concentration of the injected standard is too high.	1. Consider using a HILIC or a suitable reversed-phase C18 column designed for polar analytes. 2. Adjust the mobile phase pH and organic solvent composition. 3. Reduce the concentration of the internal standard in the working solution.
Isotopic Impurity or Cross-Contribution	1. Presence of Unlabeled Analyte: The deuterated standard may contain a small amount of the non-deuterated form. 2. In-source Back-Exchange: Loss of deuterium (B1214612) and replacement with hydrogen in the ion source of the mass spectrometer.	1. Analyze a high-concentration solution of the deuterated standard alone to check for the presence of the unlabeled analyte. If present, a correction factor may be needed. 2. Optimize ion source conditions to minimize back-exchange. Consider using a different ionization technique if the problem persists.

Data Summary

Stability and Solubility of S-Sulfo-DL-cysteine

Parameter	Condition	Observation/Recommendation	Reference
Solid State Storage	-20°C to +8°C, protected from light	Stable for at least 4 years.	[1]
Aqueous Solution Stability	PBS (pH 7.2)	Not recommended to store for more than one day.	[1]
pH Stability in Solution	Neutral pH	Less stable compared to acidic or basic conditions. More stable than L-cysteine.	[2][4]
Solubility	PBS (pH 7.2)	~ 5 mg/mL	[1]
DMSO, Dimethylformamide	~ 3 mg/mL	[1]

Experimental Protocols

Protocol: Preparation of S-Sulfo-DL-cysteine-2,3,3-d3 as an Internal Standard for LC-MS Analysis

Objective: To prepare a working solution of S-Sulfo-DL-cysteine-2,3,3-d3 for use as an internal standard in the quantification of S-Sulfocysteine in biological samples.

Materials:

• S-Sulfo-DL-cysteine-2,3,3-d3 (solid)

• Ultrapure water

• Methanol (B129727) (LC-MS grade)

• Calibrated analytical balance

• Volumetric flasks and pipettes

Procedure:

• Primary Stock Solution (e.g., 1 mg/mL):

  • Allow the vial of S-Sulfo-DL-cysteine-2,3,3-d3 to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a suitable amount of the solid (e.g., 1 mg) and transfer it to a volumetric flask (e.g., 1 mL).

  • Dissolve the solid in a 50:50 mixture of methanol and ultrapure water.

  • Vortex gently until fully dissolved.

  • Store this primary stock solution at -20°C in a tightly sealed vial.

• Working Internal Standard Solution (e.g., 1 µg/mL):

  • On the day of the experiment, prepare a working solution by diluting the primary stock solution.

  • For example, pipette 10 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

  • Bring the volume to 10 mL with the initial mobile phase of your LC method.

  • This working solution is now ready to be added to your calibration standards and unknown samples.

Note: The optimal concentration of the internal standard working solution will depend on the expected concentration range of the analyte in your samples and the sensitivity of your mass spectrometer.

Visualizations

Caption: Experimental workflow for using S-Sulfo-DL-cysteine-2,3,3-d3 as an internal standard.

Caption: Logic diagram for troubleshooting quantification issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Frontiers | Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach [frontiersin.org]
• 3. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. S-Sulfocysteine simplifies fed-batch processes and increases the CHO specific productivity via anti-oxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sulfocysteine | Rupa Health [rupahealth.com]
• 7. Homeostatic impact of sulfite and hydrogen sulfide on cysteine catabolism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing S-sulfocysteine (SSC) Detection in Biofluids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on accurately quantifying low levels of S-sulfocysteine (B167525) (SSC) in biological fluids. Find answers to frequently asked questions and detailed troubleshooting guides for common experimental challenges.

Frequently Asked Questions (FAQs)

1. Why is sensitive detection of S-sulfocysteine important?

S-sulfocysteine (SSC) is a critical biomarker for diagnosing and monitoring rare metabolic disorders, primarily Molybdenum Cofactor Deficiency (MoCD) and isolated Sulfite (B76179) Oxidase Deficiency (SOD).[1][2][3][4][5] In these conditions, the toxic sulfite accumulates and reacts with cystine to form SSC.[2] Elevated levels of SSC are directly linked to severe and progressive neurological damage, making its accurate and sensitive quantification crucial for early diagnosis and for monitoring the effectiveness of treatments.[4][6][7]

2. What are the most common biofluids used for SSC analysis?

Urine and serum/plasma are the most common biofluids for SSC analysis.[4][6] Urine is often preferred because SSC is a key metabolite excreted in this biofluid in MoCD and SOD.[2]

3. Which analytical methods are recommended for quantifying low levels of SSC?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for its high sensitivity and specificity, often employing stable isotope dilution for accuracy.[1][3][8][9] High-Performance Liquid Chromatography (HPLC) with fluorescence or UV detection after pre-column derivatization with agents like o-phthaldialdehyde (OPA) is a cost-effective and sensitive alternative.[4][6][10]

4. Why is SSC considered a more reliable biomarker than sulfite?

Sulfite is highly unstable in urine and can be rapidly oxidized, leading to false-negative results.[3][6][11] SSC is more stable, making it a more reliable and suitable biomarker for automated analysis and screening.[6]

5. What is the mechanism of S-sulfocysteine neurotoxicity?

S-sulfocysteine is a structural analog of the neurotransmitter glutamate.[2][7] It acts as an agonist for the N-methyl-D-aspartate (NMDA) receptor, leading to an influx of calcium into neurons.[7][12] This triggers a cascade of downstream signaling events, including the activation of the protease calpain, which ultimately leads to excitotoxicity, degradation of synaptic proteins, and neuronal cell death.[7]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the neurotoxic signaling pathway of S-sulfocysteine and a general experimental workflow for its quantification.

References

• 1. clevelandcliniclabs.com [clevelandcliniclabs.com]
• 2. Sulfocysteine | Rupa Health [rupahealth.com]
• 3. S-Sulfocysteine Assay [healthcare.uiowa.edu]
• 4. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mayocliniclabs.com [mayocliniclabs.com]
• 6. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. emedicine.medscape.com [emedicine.medscape.com]
• 12. Sulfocysteine (Plasma) - OMX Organic Metabolomics / Diagnostic Solutions - Lab Results explained | HealthMatters.io [healthmatters.io]

Dealing with isotopic interference in S-Sulfo-DL-cysteine-2,3,3-d3-1 analysis

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with S-Sulfo-DL-cysteine and its deuterated analogue, S-Sulfo-DL-cysteine-2,3,3-d3-1. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during quantitative analysis, with a specific focus on managing isotopic interference.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of S-Sulfo-DL-cysteine-2,3,3-d3-1 analysis?

A1: Isotopic interference occurs when the mass spectrometry signal of the unlabeled analyte (S-Sulfo-DL-cysteine) overlaps with the signal of its deuterated internal standard (S-Sulfo-DL-cysteine-2,3,3-d3-1). This can lead to inaccurate quantification. The primary causes are:

• Natural Isotopic Abundance: Elements in the S-Sulfo-DL-cysteine molecule, such as Carbon (¹³C) and Sulfur (³³S, ³⁴S), have naturally occurring heavy isotopes. These contribute to M+1 and M+2 peaks in the mass spectrum of the unlabeled analyte, which can extend into the mass-to-charge ratio (m/z) range of the deuterated internal standard.[1]

• Isotopic Impurity of the Internal Standard: The S-Sulfo-DL-cysteine-2,3,3-d3-1 internal standard may contain a small percentage of unlabeled (d0) or partially deuterated (d1, d2) molecules. These impurities will contribute to the signal at the m/z of the native analyte.

Q2: My calibration curve is non-linear at lower concentrations. What could be the cause?

A2: Non-linearity at the lower end of a calibration curve is a common indicator of isotopic interference. This is often due to the contribution of the unlabeled analyte's isotopic tail to the internal standard's signal, or the presence of unlabeled S-Sulfo-cysteine in the deuterated internal standard. This becomes more pronounced at low analyte concentrations where the relative contribution of the interference is higher.[1]

Q3: I am observing a signal for the analyte in my blank samples (containing only the internal standard). Why is this happening?

A3: This is a strong indication that your S-Sulfo-DL-cysteine-2,3,3-d3-1 internal standard contains isotopic impurities, specifically the unlabeled (d0) form of S-Sulfo-cysteine. This impurity will be detected at the same m/z as your analyte, resulting in a false positive signal in blank samples.

Q4: How can I minimize isotopic interference during my experiment?

A4: Several strategies can be employed to mitigate isotopic interference:

• Chromatographic Separation: Optimize your liquid chromatography (LC) method to achieve baseline separation between S-Sulfo-DL-cysteine and any potential interfering compounds. While the analyte and its deuterated internal standard are expected to co-elute, ensuring good peak shape and resolution from other matrix components is crucial.

• Use of a High-Purity Internal Standard: Whenever possible, use an internal standard with the highest possible isotopic enrichment to minimize the contribution of unlabeled impurities.

• Mathematical Correction: Implement a correction for the natural isotopic abundance of the analyte and the isotopic impurities of the internal standard in your data processing workflow.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Non-linear calibration curve (especially at low concentrations)	Isotopic contribution from the analyte to the internal standard signal, or vice-versa.	1. Verify Isotopic Purity: If possible, analyze the deuterated internal standard alone to assess its isotopic distribution. 2. Apply Correction Factors: Use mathematical algorithms to correct for the overlap. 3. Optimize IS Concentration: Ensure the internal standard concentration is appropriate and does not lead to saturation or significant signal crossover.
Analyte peak detected in blank samples	The deuterated internal standard is contaminated with the unlabeled analyte.	1. Quantify the Impurity: Analyze a known concentration of the internal standard and quantify the d0 peak area relative to the d3 peak area. 2. Subtract the Blank: Subtract the average peak area of the analyte in the blank samples from the peak area of the analyte in your experimental samples. 3. Source a Purer Standard: If the impurity level is too high, consider obtaining a new batch of the internal standard with higher isotopic purity.
Poor reproducibility of quantitative results	Inconsistent matrix effects or variable isotopic interference.	1. Optimize Sample Preparation: Ensure your sample preparation method is robust and effectively removes matrix components that could cause ion suppression or enhancement. 2. Ensure Co-elution: Verify that the analyte and internal standard are co-eluting perfectly. Deuterium labeling can sometimes cause a slight shift in retention time. Adjust chromatographic conditions if necessary.
Incorrect isotopic ratios in quality control samples	Errors in the correction algorithm or inaccurate isotopic abundance values used.	1. Review Correction Parameters: Double-check the elemental formula and the natural abundance values used in your correction software. 2. Validate with Standards: Analyze a mixture of known concentrations of the unlabeled analyte and the deuterated internal standard to validate your correction method.

Experimental Protocols

Sample Preparation for Biological Matrices (Plasma/Urine)

This protocol provides a general guideline for the extraction of S-Sulfo-cysteine from biological fluids. Optimization may be required for your specific application.

• Thaw Samples: Thaw frozen plasma or urine samples on ice.

• Protein Precipitation:

  • To 100 µL of the sample, add 10 µL of an appropriate concentration of S-Sulfo-DL-cysteine-2,3,3-d3-1 internal standard solution.

  • Add 300 µL of ice-cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

  • Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98:2 water:acetonitrile with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, increasing to elute the analyte, followed by a wash and re-equilibration step. Optimization is necessary.

• Flow Rate: Dependent on the column dimensions, typically 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

• MS System: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transitions: These should be optimized for your specific instrument. Theoretical transitions are:

  • S-Sulfo-DL-cysteine: Precursor ion (Q1) m/z 202.0 -> Product ion (Q3) m/z 88.0 (loss of H2SO3 and CO)

  • S-Sulfo-DL-cysteine-2,3,3-d3-1: Precursor ion (Q1) m/z 205.0 -> Product ion (Q3) m/z 91.0

Correction for Isotopic Interference

Accurate quantification requires correction for the contribution of naturally occurring isotopes of the analyte to the internal standard signal and for the isotopic impurity of the internal standard.

Assumed Isotopic Distribution of S-Sulfo-DL-cysteine-2,3,3-d3-1:

Isotopologue	Abundance (%)
d0 (unlabeled)	0.5
d1	1.5
d2	3.0
d3	95.0

Correction Calculation:

The corrected peak area of the analyte and the internal standard can be calculated using the following equations:

Corrected Analyte Area = Measured Analyte Area - (Measured IS Area × Contribution of d0 in IS) Corrected IS Area = Measured IS Area - (Measured Analyte Area × Contribution of M+3 to Analyte)

The contribution factors need to be determined experimentally by analyzing the pure unlabeled analyte and the deuterated internal standard.

Visualizations

Metabolic Pathway of S-Sulfocysteine

S-Sulfocysteine is formed from the reaction of sulfite (B76179) with cystine, particularly when sulfite oxidase activity is deficient.[2] It can then exert neurotoxic effects by acting as an NMDA receptor agonist.[2]

Caption: S-Sulfocysteine formation and its neurotoxic mechanism.

Experimental Workflow for S-Sulfo-DL-cysteine Analysis

The following workflow outlines the key steps for the quantitative analysis of S-Sulfo-DL-cysteine, incorporating the internal standard and data correction.

Caption: A streamlined workflow for accurate S-Sulfo-DL-cysteine quantification.

This technical support center provides a foundational understanding of the challenges and solutions associated with the analysis of S-Sulfo-DL-cysteine-2,3,3-d3-1. For specific applications, further optimization of the provided protocols is recommended.

References

• 1. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Cysteine Quantification: Featuring S-Sulfo-DL-cysteine-2,3,3-d3-1

For researchers, scientists, and professionals in drug development, the accurate quantification of amino acids like cysteine is paramount. Cysteine's role in various physiological and pathological processes necessitates reliable analytical methods. This guide provides an objective comparison of analytical method validation for cysteine quantification, highlighting the use of the stable isotope-labeled internal standard, S-Sulfo-DL-cysteine-2,3,3-d3-1, against alternative approaches.

The gold standard for quantitative analysis of small molecules in complex biological matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the use of a stable isotope-labeled internal standard.[1] S-Sulfo-DL-cysteine-2,3,3-d3-1 serves as such an internal standard for cysteine analysis, offering a way to correct for variability during sample preparation and analysis, thereby enhancing accuracy and precision.[1][2][3]

Comparative Performance of Analytical Methods

The following tables summarize the quantitative performance data from various validated analytical methods for cysteine and other amino acids, providing a benchmark for comparison.

Table 1: Performance Characteristics of LC-MS/MS Methods for Amino Acid Analysis

Parameter	LC-MS/MS with Stable Isotope IS	LC-MS/MS (Derivatization)
Linearity Range	0.2 - 200.0 µMol	5 - 2,500 ng/mL
Limit of Quantification (LOQ)	≤2.5 μmol/L[4]	5.0 ng/mL[5]
Intra-day Precision (%RSD)	< 11.8%[6]	< 6.0%[5]
Inter-day Precision (%RSD)	< 14.3%[6]	< 6.0%[5]
Accuracy/Recovery	87.4 - 114.3%[6]	98.28 ± 5.66%[7][8]

Table 2: Comparison of Alternative Cysteine Detection Methods

Method	Principle	Advantages	Disadvantages
Spectroscopic (ATR-FTIR)	Infrared light absorption by thiol linkage[9]	Robust, minimal sample preparation[9]	Lower sensitivity and specificity compared to LC-MS/MS
Electrochemical Sensor	Reaction between an electrode and cysteine[9]	Low cost, fast response, low detection limit[9]	Susceptible to interference from other electroactive species
Molecularly Imprinted Polymers (MIPs)	Synthetic polymers with specific cavities for cysteine[9]	High selectivity, stability, low cost[9]	Template bleeding can be an issue, development can be time-consuming

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are protocols for an LC-MS/MS method utilizing a stable isotope-labeled internal standard and an alternative derivatization-based method.

Protocol 1: LC-MS/MS Quantification of Cysteine using a Stable Isotope-Labeled Internal Standard

This protocol is a general guideline for the quantification of cysteine in plasma using S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard.

1. Sample Preparation:

• To 100 µL of plasma, add 10 µL of the internal standard working solution (containing S-Sulfo-DL-cysteine-2,3,3-d3-1).

• Add 20 µL of 20% (w/v) trichloroacetic acid to precipitate proteins.[1]

• Vortex for 1 minute.[1]

• Centrifuge at 13,000 x g for 10 minutes at 4°C.[1]

• Transfer the supernatant to a new vial for LC-MS/MS analysis.[1]

2. LC-MS/MS Conditions:

• Column: A suitable C18 column (e.g., Supelco Ascentis® Express C18, 3.0 mm i.d. × 150 mm, 2.7 µm).[6]

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.[6]

• Injection Volume: 5 µL.[6]

• Mass Spectrometry: Electrospray ionization in positive mode (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for both cysteine and S-Sulfo-DL-cysteine-2,3,3-d3-1.

3. Data Analysis:

• The concentration of cysteine is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve.[1]

Protocol 2: Cysteine Quantification using Pre-column Derivatization with HPLC

This method enhances the chromatographic separation and detection of cysteine.

1. Sample Preparation and Derivatization:

• Perform protein precipitation as described in Protocol 1.

• To the supernatant, add a derivatizing agent (e.g., 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (B1207046) - AccQ•Tag™).[4]

• Follow the derivatization reagent manufacturer's instructions for incubation time and temperature.

2. HPLC with Fluorescence Detection Conditions:

• Column: A column suitable for derivatized amino acids.

• Mobile Phase: A gradient system compatible with the derivatizing agent.

• Detector: Fluorescence detector with appropriate excitation and emission wavelengths for the chosen derivatizing agent.

3. Data Analysis:

• Quantification is based on the peak area of the derivatized cysteine compared to a calibration curve of derivatized standards.

Workflow and Pathway Visualizations

To further clarify the processes involved, the following diagrams illustrate the experimental workflow for analytical method validation and a simplified cysteine metabolic pathway.

Caption: Experimental workflow for LC-MS/MS method validation.

Caption: Simplified Cysteine Metabolic Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Clinical validation of a liquid chromatography single quadrupole mass spectrometry (LC-MS) method using Waters Kairos™ Amino Acid Kit reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of S-allyl-L-cysteine in rat plasma using a mixed-mode reversed-phase and cation-exchange LC-ESI-MS/MS method: application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]
• 8. An LC-MS/MS Method to Measure S-Methyl-l-Cysteine and S-Methyl-l-Cysteine Sulfoxide in Human Specimens Using Isotope Labelled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. myfoodresearch.com [myfoodresearch.com]

A Head-to-Head Comparison: S-Sulfo-DL-cysteine-2,3,3-d3 vs. 13C-labeled S-sulfocysteine as Internal Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of S-sulfocysteine (B167525), the choice of an appropriate internal standard is critical for achieving accurate and reproducible results. This guide provides an objective comparison of two commonly employed stable isotope-labeled internal standards: S-Sulfo-DL-cysteine-2,3,3-d3 and 13C-labeled S-sulfocysteine.

S-sulfocysteine (SSC) is a critical biomarker for inherited metabolic disorders such as Molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (SOD).[1][2][3] Its accurate quantification in biological matrices like urine and serum is paramount for diagnosis and monitoring treatment efficacy.[1][2] The gold standard for this analysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique that relies heavily on the use of a stable isotope-labeled internal standard to correct for sample preparation variability and matrix effects.

This guide evaluates the performance of deuterium-labeled (S-Sulfo-DL-cysteine-2,3,3-d3) and carbon-13-labeled (13C-labeled S-sulfocysteine) internal standards, providing available experimental data and detailed methodologies to inform your selection.

Performance Comparison: Deuterium (B1214612) vs. Carbon-13 Labeling

The ideal internal standard should co-elute with the analyte, exhibit identical ionization efficiency and extraction recovery, and be free from isotopic interference. While both deuterated and 13C-labeled standards are designed to mimic the behavior of the native analyte, their physicochemical properties can lead to performance differences.

Performance Metric	S-Sulfo-DL-cysteine-2,3,3-d3 (Deuterated)	13C-labeled S-sulfocysteine	Rationale & Key Considerations
Co-elution with Analyte	Potential for slight retention time shift ("isotopic effect").[4][5]	Typically co-elutes perfectly with the native analyte.[6][7]	The larger mass difference between deuterium and hydrogen can lead to altered chromatographic behavior, potentially compromising accurate quantification if the internal standard and analyte peaks are not fully integrated.[4][5]
Isotopic Stability	Generally stable, but deuterium atoms on exchangeable sites can be prone to back-exchange with hydrogen from the solvent.[4][7]	Highly stable, as the 13C label is integrated into the carbon backbone of the molecule.[6][7]	Loss of the isotopic label can lead to an underestimation of the analyte concentration. The position of the deuterium label in S-Sulfo-DL-cysteine-2,3,3-d3 is on non-exchangeable carbons, making it relatively stable for most applications.
Matrix Effects	Good correction, but can be less effective if chromatographic separation from the analyte occurs.[4]	Excellent correction due to identical elution and ionization characteristics as the native analyte.[7][8]	Co-elution is crucial for the internal standard to experience the same ion suppression or enhancement as the analyte.
Availability & Cost	More commonly available and generally less expensive.[5][6]	Often more expensive and may have limited commercial availability.[6]	Practical considerations of budget and procurement can influence the choice of internal standard.
Precision & Accuracy	High precision and accuracy have been demonstrated in validated methods. A UPLC-MS/MS method using S-sulfocysteine-d3 reported intra-assay and inter-assay precision of less than 5% and a recovery of over 98%.[9]	Expected to provide superior precision and accuracy due to better co-elution and isotopic stability, although direct comparative data for S-sulfocysteine is not readily available in the literature.[5][7]	While direct comparative studies for S-sulfocysteine are lacking, the fundamental properties of 13C-labeled standards suggest a theoretical advantage.

Experimental Protocols

Below are representative experimental methodologies for the quantification of S-sulfocysteine using a deuterated internal standard. A similar protocol would be employed for a 13C-labeled internal standard, with adjustments to the mass transitions monitored.

Sample Preparation (Urine)

• Thaw and Vortex: Frozen urine samples are thawed at room temperature and vortexed for 15 seconds.

• Dilution: Dilute 50 µL of urine with 950 µL of the internal standard working solution (containing S-Sulfo-DL-cysteine-2,3,3-d3 in 0.1% formic acid in water).

• Centrifugation: Centrifuge the mixture at 13,000 rpm for 5 minutes.

• Transfer: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method for S-sulfocysteine Quantification

• Instrumentation: Ultra-High Performance Liquid Chromatography (UPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A reverse-phase C18 column is typically used.

• Mobile Phase: A gradient elution with a mobile phase consisting of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Mass Spectrometry: Electrospray ionization in positive ion mode (ESI+).

• MRM Transitions:

  • S-sulfocysteine: Specific precursor to product ion transition is monitored.

  • S-Sulfo-DL-cysteine-2,3,3-d3: The corresponding mass-shifted transition for the internal standard is monitored.

• Data Analysis: The concentration of S-sulfocysteine is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Visualizing the Workflow and Biological Context

To better understand the analytical process and the biological relevance of S-sulfocysteine, the following diagrams are provided.

Caption: A typical workflow for the quantification of S-sulfocysteine using an internal standard with LC-MS/MS.

Caption: The accumulation of S-sulfocysteine in disorders of sulfur amino acid metabolism.

Conclusion

Both S-Sulfo-DL-cysteine-2,3,3-d3 and 13C-labeled S-sulfocysteine can be used as internal standards for the accurate quantification of S-sulfocysteine.

• S-Sulfo-DL-cysteine-2,3,3-d3 is a well-established and cost-effective internal standard that has been successfully used in validated clinical methods, demonstrating high precision and accuracy.[9]

• 13C-labeled S-sulfocysteine , while likely more expensive and less readily available, is theoretically the superior choice. Its key advantages include ideal co-elution with the native analyte and exceptional isotopic stability, which can lead to more robust and reliable data, especially in complex biological matrices.[5][6][7]

For routine clinical diagnostic applications where a validated method with a deuterated standard exists, S-Sulfo-DL-cysteine-2,3,3-d3 is a reliable and practical choice. For research and drug development applications demanding the highest level of accuracy and where matrix effects are a significant concern, the investment in a 13C-labeled internal standard is highly recommended. Ultimately, the choice will depend on the specific requirements of the assay, budget constraints, and the availability of the standards.

References

• 1. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clevelandcliniclabs.com [clevelandcliniclabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. ukisotope.com [ukisotope.com]
• 8. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to S-sulfocysteine Quantification: Isotope Dilution LC-MS/MS vs. HPLC with Pre-column Derivatization

For researchers, scientists, and drug development professionals, the accurate quantification of S-sulfocysteine (SSC), a critical biomarker for certain metabolic disorders, is paramount. This guide provides a detailed comparison of two prominent analytical methods: a highly specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method using a stable isotope-labeled internal standard, S-Sulfo-DL-cysteine-2,3,3-d3, and a widely used high-performance liquid chromatography (HPLC) method with o-phthaldialdehyde (OPA) pre-column derivatization.

This objective comparison, supported by experimental data, will assist in selecting the most appropriate method based on the specific requirements for linearity, accuracy, and precision in your research.

At a Glance: Method Performance

The quantification of S-sulfocysteine is crucial for the diagnosis and monitoring of inherited metabolic disorders such as molybdenum cofactor deficiency and isolated sulfite (B76179) oxidase deficiency.[1][2] The choice of analytical methodology directly impacts the reliability of the results. Below is a summary of the performance characteristics of the two methods.

Table 1: Performance Characteristics of UPLC-MS/MS with S-Sulfo-DL-cysteine-2,3,3-d3 Internal Standard

Parameter	Result
Linearity Range	2.44 to 625 µmol/l
Accuracy (Recovery)	>98%[3]
Intra-assay Precision	<5%[3]
Inter-assay Precision	<5%[3]

Table 2: Performance Characteristics of HPLC with OPA Pre-column Derivatization

Parameter	Result
Linearity Range	2.5 to 200 µM[4]
Limit of Detection (LOD)	1.08 to 1.44 µM[4]
Limit of Quantification (LOQ)	3.27 to 4.38 µM[4]
Intra-day Precision (RSD)	<2.5%
Inter-day Precision (RSD)	<2.5%

Methodologies in Detail

A thorough understanding of the experimental protocols is essential for replicating results and assessing the suitability of a method for a specific laboratory setting.

Method 1: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with Isotope Dilution

This method utilizes a stable isotope-labeled internal standard, S-Sulfo-DL-cysteine-2,3,3-d3, which co-elutes with the analyte and is differentiated by mass, providing high accuracy and precision.[3]

Experimental Protocol:

• Sample Preparation:

  • Urine samples are centrifuged.

  • An internal standard solution (S-Sulfo-DL-cysteine-2,3,3-d3) is added to the supernatant.

  • The sample is then mixed with a running buffer.

  • The mixture is centrifuged again, and the supernatant is transferred for UPLC-MS/MS analysis.[3]

• Chromatographic Conditions:

  • Instrument: UPLC system coupled to a tandem mass spectrometer.

  • Mobile Phase: A gradient of ammonium (B1175870) formate (B1220265) in acetonitrile.[3]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI).[3]

  • Data Acquisition: Multiple Reaction Monitoring (MRM).[3]

Below is a diagram illustrating the workflow for the UPLC-MS/MS quantification of S-sulfocysteine.

UPLC-MS/MS Workflow for S-sulfocysteine Quantification

Method 2: High-Performance Liquid Chromatography (HPLC) with OPA Pre-column Derivatization

This method involves a chemical reaction with o-phthaldialdehyde (OPA) to render the S-sulfocysteine molecule detectable by UV or fluorescence detectors.[4][5]

Experimental Protocol:

• Sample Preparation and Derivatization:

  • Urine samples are centrifuged and filtered.

  • An automated pre-column derivatization is performed by mixing the sample with the OPA reagent.[4]

• Chromatographic Conditions:

  • Instrument: HPLC system with a UV detector.

  • Column: C18 reverse phase column.[4]

  • Mobile Phase: A mixture of sodium phosphate/sodium borate (B1201080) buffer and an eluent of acetonitrile/methanol/water.[4]

  • Detection: UV absorbance at 338 nm.[4]

The logical flow of the HPLC with OPA derivatization method is depicted in the diagram below.

HPLC-OPA Workflow for S-sulfocysteine Quantification

Comparative Analysis

Linearity: Both methods demonstrate excellent linearity over their respective concentration ranges. The UPLC-MS/MS method offers a wider linear range, which can be advantageous when analyzing samples with highly variable SSC concentrations.[3]

Accuracy and Precision: The UPLC-MS/MS method, utilizing a stable isotope-labeled internal standard, inherently provides higher accuracy and precision. The recovery of over 98% and intra- and inter-assay precision of less than 5% highlight its robustness.[3] The HPLC-OPA method also shows good precision with relative standard deviations below 2.5%.

Specificity: The UPLC-MS/MS method is highly specific due to the detection based on the mass-to-charge ratio of the analyte and its fragments. The HPLC-OPA method's specificity is dependent on the chromatographic separation of the derivatized SSC from other endogenous amino acids.[4]

Sensitivity: The HPLC method with OPA derivatization is described as a sensitive technique, with detection limits in the low micromolar range.[4] While specific LOD/LOQ values were not provided for the UPLC-MS/MS method in the reviewed literature, mass spectrometry-based methods are generally known for their high sensitivity.

Conclusion

Both the UPLC-MS/MS method with S-Sulfo-DL-cysteine-2,3,3-d3 internal standard and the HPLC method with OPA derivatization are viable for the quantification of S-sulfocysteine.

The UPLC-MS/MS method is the superior choice when the highest levels of accuracy, precision, and specificity are required, making it ideal for clinical diagnostic applications and research that demands robust and reliable quantitative data.

The HPLC-OPA method represents a cost-effective and sensitive alternative that is well-suited for routine screening and monitoring where the ultimate level of specificity of mass spectrometry is not a critical requirement.[4][5]

The selection of the most appropriate method will ultimately depend on the specific analytical needs, available instrumentation, and the overall goals of the research or clinical application.

References

• 1. An HPLC assay for detection of elevated urinary S-sulphocysteine, a metabolic marker of sulphite oxidase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High sensitivity HPLC method for analysis of in vivo extracellular GABA using optimized fluorescence parameters for o-phthalaldehyde (OPA)/sulfite derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Performance Showdown: Analyzing S-Sulfo-DL-cysteine-2,3,3-d3 in Human Plasma and Urine

For researchers, scientists, and drug development professionals, the accurate quantification of metabolites in biological matrices is paramount. This guide provides a comparative overview of recovery studies for S-Sulfo-DL-cysteine, with a focus on the utility of its deuterated analog, S-Sulfo-DL-cysteine-2,3,3-d3, as an internal standard in human plasma and urine analysis. The data presented is compiled from various validated analytical methods, primarily employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

S-Sulfo-DL-cysteine-2,3,3-d3 serves as a stable isotope-labeled internal standard, crucial for correcting analytical variability and ensuring the precision and accuracy of quantification of S-Sulfo-cysteine. Its near-identical chemical and physical properties to the endogenous analyte ensure it behaves similarly during sample extraction, derivatization, and ionization, thus providing a reliable reference for concentration measurements.

Comparative Recovery Data

The following tables summarize the recovery data for S-Sulfo-cysteine and related compounds in human plasma and urine from various studies. High recovery percentages are indicative of an efficient extraction process with minimal analyte loss.

Table 1: Recovery of S-Sulfo-cysteine in Human Plasma and Urine

Analyte	Matrix	Extraction Method	Analytical Method	Average Recovery (%)	Reference
S-Sulfocysteine	Human Serum	Protein Precipitation (5-sulfosalicylic acid)	HPLC-UV	92.16 - 102.84	[1]
S-Sulfocysteine	Human Urine	Dilution	LC-MS/MS	94.3 - 107.3	[2]

Table 2: Comparative Recovery of Similar Cysteine Derivatives in Human Plasma and Urine

For comparative purposes, the recovery data of structurally similar S-substituted cysteine derivatives are presented below. These compounds are often analyzed using similar sample preparation and analytical techniques.

Analyte	Matrix	Extraction Method	Analytical Method	Average Recovery (%)	Reference
S-methyl-l-cysteine (SMC)	Human Plasma	Protein Precipitation (Trichloroacetic acid)	LC-MS/MS	~100	[3]
S-methyl-l-cysteine (SMC)	Human Urine	Dilution with Protein Precipitation	LC-MS/MS	~90	[3]
S-methyl-l-cysteine sulfoxide (B87167) (SMCSO)	Human Plasma	Protein Precipitation (Trichloroacetic acid)	LC-MS/MS	~70	[3]
S-methyl-l-cysteine sulfoxide (SMCSO)	Human Urine	Dilution with Protein Precipitation	LC-MS/MS	~80	[3]

Experimental Workflow

The general workflow for the analysis of S-Sulfo-cysteine in human plasma and urine using a deuterated internal standard is depicted in the following diagram.

Figure 1. General experimental workflow for the quantification of S-Sulfo-cysteine.

Detailed Experimental Protocols

Below are representative protocols for the analysis of S-Sulfo-cysteine in human plasma and urine.

Method 1: S-Sulfocysteine in Human Serum by HPLC-UV[1]

• Sample Preparation (Serum):

  • To 200 µL of serum, add 100 µL of 5% 5-sulfosalicylic acid and 200 µL of HPLC-grade water.

  • Vortex to mix and precipitate proteins.

  • Centrifuge at 13,000 x g for 15 minutes.

  • Collect the supernatant for analysis.

• Liquid Chromatography:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: Isocratic elution with a suitable buffer.

  • Derivatization: Automated pre-column derivatization with O-phthaldialdehyde (OPA).

• Detection:

  • UV detection at a specified wavelength.

Method 2: S-Sulphocysteine in Human Urine by LC-MS/MS[2]

• Sample Preparation (Urine):

  • Urine samples are centrifuged.

  • The supernatant is diluted with an appropriate solvent.

  • S-Sulfo-DL-cysteine-2,3,3-d3 is added as an internal standard.

• Liquid Chromatography:

  • Column: A reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with solvents such as water with formic acid (A) and acetonitrile with formic acid (B).

• Mass Spectrometry:

  • Ionization: Electrospray ionization in negative ion mode (ESI-).

  • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both S-Sulphocysteine and its deuterated internal standard.

Method 3: Comparative Method for S-methyl-l-cysteine (SMC) and SMCSO in Human Plasma and Urine by LC-MS/MS[3]

• Sample Preparation (Plasma):

  • To a plasma sample, add a solution of trichloroacetic acid to precipitate proteins.

  • Vortex and centrifuge the mixture.

  • The supernatant is collected for analysis.

• Sample Preparation (Urine):

  • Urine samples are typically diluted with the initial mobile phase.

• Liquid Chromatography:

  • Column: A suitable reversed-phase C18 column.

  • Mobile Phase: A gradient of aqueous formic acid and an organic solvent like acetonitrile.

• Mass Spectrometry:

  • Ionization: Electrospray ionization, typically in positive mode (ESI+).

  • Detection: MRM mode for the specific transitions of the analytes and their respective stable isotope-labeled internal standards.

Conclusion

The use of S-Sulfo-DL-cysteine-2,3,3-d3 as an internal standard provides a robust and reliable method for the quantification of S-Sulfo-cysteine in human plasma and urine. The high recovery rates reported for S-Sulfo-cysteine and similar compounds using common sample preparation techniques like protein precipitation for plasma and simple dilution for urine demonstrate the efficiency of these methods. The LC-MS/MS-based approaches offer high sensitivity and selectivity, making them the gold standard for bioanalytical studies. The presented data and protocols offer a valuable resource for researchers in developing and validating their own analytical methods for S-Sulfo-cysteine and related metabolites.

References

• 1. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Internal Standards for S-Sulfo-DL-cysteine Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of S-Sulfo-cysteine (SSC), the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison between the gold standard, a stable isotope-labeled internal standard (S-Sulfo-DL-cysteine-2,3,3-d3-1), and a representative structural analog internal standard used for a closely related compound. This comparison is supported by experimental data to inform the selection of the most suitable analytical strategy for mass spectrometry-based assays.

This guide will delve into the performance characteristics of these two approaches, presenting validation data and detailed experimental protocols to aid in your decision-making process.

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The following tables summarize the key performance metrics for the quantification of S-Sulfocysteine using a deuterated internal standard and for a representative analysis of a structurally related compound, S-adenosylhomocysteine (SAH), using a non-deuterated internal standard. It is important to note that a direct comparison for S-Sulfocysteine using a structural analog was not available in the literature, hence SAH analysis is used as a representative example.

Table 1: Method Validation Parameters for S-Sulfocysteine Quantification using S-Sulfo-DL-cysteine-d3

Parameter	Performance Metric
Linearity (r²)	> 0.99
Intra-day Precision (%CV)	< 5%
Inter-day Precision (%CV)	< 5%
Accuracy (% Deviation)	< 6%
Recovery	> 98%

Data extracted from a UPLC-MS/MS method for S-Sulfocysteine in urine.[2][3]

Table 2: Method Validation Parameters for S-adenosylhomocysteine (SAH) Quantification using a Non-deuterated Structural Analog Internal Standard (representative example)

Parameter	Performance Metric
Linearity (r²)	> 0.99
Intra-day Precision (%CV)	8.1 - 9.1%
Inter-day Precision (%CV)	8.4 - 9.8%
Accuracy (% of Nominal)	96.7 - 103.9%
Recovery	92.7 - 103.5%

Data extracted from an LC-MS/MS method for SAH in human plasma.[2]

As the data illustrates, while both methods demonstrate acceptable linearity, the use of a deuterated internal standard for S-Sulfocysteine analysis resulted in superior precision (lower %CV) compared to the representative structural analog method for a related compound. This is a critical consideration for studies requiring high analytical rigor.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Method 1: Quantification of S-Sulfocysteine using S-Sulfo-DL-cysteine-d3 Internal Standard

This method describes a rapid and sensitive UPLC-MS/MS assay for the determination of S-Sulfocysteine in urine.[2]

Sample Preparation:

• To 50 µL of urine sample, add 50 µL of the internal standard solution (S-Sulfo-DL-cysteine-d3 in 0.1% formic acid).

• Add 200 µL of running buffer B (acetonitrile with 0.1% formic acid) to precipitate proteins.

• Vortex the mixture thoroughly and centrifuge at 13,000 rpm for 3 minutes.

• Transfer 150 µL of the supernatant to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Conditions:

• LC System: Waters Acquity UPLC system

• Column: HILIC column

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724)

• Gradient: A gradient elution is used to separate the analyte.

• MS/MS System: Waters Acquity triple quadrupole detector (TQD)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • S-Sulfocysteine: 202 > 120

  • d3-S-Sulfocysteine (IS): 205 > 123

Method 2: Quantification of S-adenosylhomocysteine (SAH) using a Structural Analog Internal Standard (Representative Example)

This method details an LC-MS/MS assay for the quantification of SAH in human plasma.[2]

Sample Preparation:

• To 200 µL of plasma sample, add 50 µL of the internal standard solution.

• Vortex for 5 minutes and incubate at 4°C for 10 minutes.

• Add 550 µL of acetone (B3395972) (stored at -20°C) to precipitate proteins.

• Vortex for 10 minutes and incubate at 4°C for an additional 10 minutes.

• Centrifuge at 13,400 x g for 10 minutes at 4°C.

• Transfer 500 µL of the clear supernatant to an HPLC autosampler vial.

LC-MS/MS Conditions:

• LC System: Agilent 1200 series HPLC system

• Column: 3.0 × 150 mm, 3.5 µm RP-Amide column

• Mobile Phase A: 10 mmol/l ammonium (B1175870) formate (B1220265) buffer (pH 3.4)

• Mobile Phase B: Acetonitrile

• Gradient: A gradient from 5% to 95% acetonitrile is used.

• MS/MS System: ABSciex 5000 triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI+)

• MRM Transitions:

  • SAH: 385.1 > 136.2

  • d5-SAH (IS): 390.0 > 137.2

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the quantification of small molecules like S-Sulfo-cysteine in biological samples using LC-MS/MS.

Caption: Experimental workflow for LC-MS/MS analysis.

Signaling Pathways and Logical Relationships

The choice between a deuterated and a structural analog internal standard is governed by a logical relationship between desired analytical performance and practical considerations.

References

• 1. Quantitation of non-derivatized free amino acids for detecting inborn errors of metabolism by incorporating mixed-mode chromatography with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of an LC-MS/MS assay for the quantification of the trans-methylation pathway intermediates S-adenosylmethionine and S-adenosylhomocysteine in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to S-Sulfocysteine Quantification Methods for Researchers and Clinicians

An objective analysis of current analytical techniques for the quantification of S-sulfocysteine (B167525), a critical biomarker for certain metabolic disorders.

This guide provides a comprehensive comparison of commonly employed methods for the quantification of S-sulfocysteine (SSC), a key biomarker for the diagnosis and monitoring of inherited metabolic disorders such as Molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (SOD).[1][2] The accumulation of SSC in biological fluids is a direct consequence of impaired sulfite oxidase activity.[2] Accurate and reliable quantification of SSC is therefore crucial for early diagnosis and therapeutic monitoring.[1] This document details the experimental protocols and performance characteristics of the predominant analytical technologies, offering researchers, scientists, and drug development professionals a clear basis for selecting the most appropriate method for their needs.

Metabolic Pathway of S-Sulfocysteine Formation

S-sulfocysteine is formed from the reaction of sulfite with cystine. In healthy individuals, the enzyme sulfite oxidase, which requires a molybdenum cofactor for its function, converts sulfite to sulfate.[2] In MoCD or SOD, this enzymatic step is deficient, leading to an accumulation of sulfite and consequently, elevated levels of S-sulfocysteine.[2]

Caption: Metabolic pathway illustrating the formation of S-sulfocysteine.

Comparison of Analytical Methodologies

The primary methods for S-sulfocysteine quantification are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with UV detection. While sulfite dipstick tests exist, they are generally considered unreliable for diagnostic purposes due to a high incidence of false positive and negative results and the instability of sulfite at room temperature.[3]

Feature	LC-MS/MS	HPLC with UV Detection	Sulfite Dipstick
Principle	Separation by liquid chromatography followed by mass-based detection and quantification.[4][5]	Separation by HPLC after pre-column derivatization, followed by UV absorbance detection.[1][6]	Colorimetric chemical reaction.[3]
Specificity	High	Moderate to High	Low[3]
Sensitivity	High	High	Low
Sample Throughput	High	Moderate	High
Cost	High (instrumentation)	Moderate	Low
Recommendation	Recommended for clinical diagnosis and research.[5][7]	A cost-effective alternative for routine diagnosis and monitoring.[1]	Not recommended for diagnosis.[3]

Performance Characteristics of Quantitative Methods

The following table summarizes the reported performance characteristics of LC-MS/MS and HPLC-UV methods for S-sulfocysteine quantification.

Performance Metric	LC-MS/MS	HPLC-UV
Linearity Range	2-1500 µM[4]	2.5-200 µM[6]
Accuracy (Recovery)	Mean recovery of 97%[4]	>98%[8]
Intra-assay Precision (CV)	2.4% to 6.4%[4]	<5%[8]
Inter-assay Precision (CV)	4.8% to 13.8%[4]	<5%[8]

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is widely used in clinical laboratories for its high specificity and sensitivity.

Caption: General workflow for S-sulfocysteine analysis by LC-MS/MS.

Methodology:

• Sample Preparation: Urine samples are diluted and filtered.[4]

• Internal Standard: An internal standard mixture is added to the prepared sample.[4]

• Chromatography: The sample is injected into a liquid chromatography system for separation of S-sulfocysteine from other urine components.[8]

• Mass Spectrometry: The eluent from the chromatography column is introduced into a tandem mass spectrometer. S-sulfocysteine and the internal standard are detected and quantified based on their specific mass-to-charge ratios.[4][8]

• Quantification: The concentration of S-sulfocysteine is calculated from the ratio of the peak area of the analyte to that of the internal standard.[4]

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method provides a cost-effective and reliable alternative to LC-MS/MS.

Caption: General workflow for S-sulfocysteine analysis by HPLC-UV.

Methodology:

• Sample Preparation: Urine or serum samples are diluted. For serum, a precipitation step is included.[6]

• Derivatization: The sample undergoes automated pre-column derivatization with O-phthaldialdehyde (OPA) to form a UV-absorbing derivative.[1][6]

• Chromatography: The derivatized sample is injected into an HPLC system equipped with a C18 reverse-phase column to separate the S-sulfocysteine derivative.[1][6]

• UV Detection: The separated derivative is detected by a UV detector at a wavelength of 338 nm.[1]

• Quantification: The concentration of S-sulfocysteine is determined by comparing the peak area to a calibration curve prepared with known concentrations of S-sulfocysteine standards.[6]

Conclusion

Both LC-MS/MS and HPLC-UV methods offer reliable and validated approaches for the quantification of S-sulfocysteine. LC-MS/MS is the method of choice for clinical diagnostic laboratories due to its superior specificity and sensitivity, often as part of a larger panel of metabolic markers.[5][9] The HPLC-UV method, however, presents a robust and cost-effective alternative suitable for routine monitoring and research applications where high throughput and the multiplexing capabilities of LC-MS/MS are not a primary requirement.[1] The choice of method will ultimately depend on the specific application, available resources, and the required level of analytical performance.

References

• 1. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfocysteine | Rupa Health [rupahealth.com]
• 3. S-Sulfocysteine Assay [healthcare.uiowa.edu]
• 4. S-Sulfocysteine Panel, U - Clinical Genetic Test - GTR - NCBI [ncbi.nlm.nih.gov]
• 5. mayocliniclabs.com [mayocliniclabs.com]
• 6. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. billingscliniclaboratory.testcatalog.org [billingscliniclaboratory.testcatalog.org]
• 8. researchgate.net [researchgate.net]
• 9. mayocliniclabs.com [mayocliniclabs.com]

The Gold Standard for S-Sulfocysteine Quantification: A Comparative Guide to Using Stable Isotope-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of S-sulfocysteine (B167525) (SSC), the choice of internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of analytical methodologies, underscoring the significant advantages of employing a stable isotope-labeled (SIL) internal standard over other alternatives. Through supporting experimental data and detailed protocols, we demonstrate why the stable isotope dilution method is the gold standard for accurate S-sulfocysteine analysis.

S-sulfocysteine is a critical biomarker for inherited metabolic disorders such as Molybdenum cofactor deficiency (MoCD) and isolated sulfite (B76179) oxidase deficiency (SOD).[1][2] Accurate measurement of SSC in biological matrices like urine and serum is paramount for early diagnosis, monitoring disease progression, and evaluating therapeutic efficacy. However, the inherent complexity of these matrices poses significant analytical challenges, including ion suppression or enhancement, which can compromise the accuracy of quantification.

The Superiority of Stable Isotope-Labeled Internal Standards

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred platform for SSC analysis due to its high sensitivity and selectivity.[3][4] Within this methodology, the use of a stable isotope-labeled internal standard, such as S-sulfocysteine-d3, offers unparalleled advantages over non-labeled standards or structural analogs.

A SIL internal standard is chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., deuterium, ¹³C, ¹⁵N). This near-identical physicochemical behavior ensures that the SIL internal standard co-elutes with the analyte and experiences the same effects during sample preparation, chromatography, and ionization.[5] This co-behavior effectively normalizes for variations, leading to more accurate and precise quantification.

In contrast, alternative methods that utilize non-isotope labeled internal standards, such as ¹³C₂-hexanoylglycine, have been reported to yield undesirable recoveries, potentially due to differences in ionization efficiency and susceptibility to matrix effects compared to SSC.[3]

Quantitative Comparison of Analytical Performance

The following table summarizes the validation data from a state-of-the-art UPLC-MS/MS method for S-sulfocysteine quantification using a deuterium-labeled internal standard (S-sulfocysteine-d3). This data highlights the exceptional performance of the stable isotope dilution method.

Performance Metric	UPLC-MS/MS with Stable Isotope-Labeled IS	HPLC with UV Detection (without SIL IS)	LC-MS/MS with Non-SIL IS (Reported Issues)
Linearity (r²)	> 0.99	Not explicitly stated, but linearity was determined over a range.	Linear up to 125 µmol/l
Accuracy	< 6% total imprecision	Not explicitly stated	Undesirable (148–187% recovery)[3]
Precision (CV%)	< 5% (Intra- and Inter-assay)[3]	Not explicitly stated	Not explicitly stated
Recovery	> 98%[3]	Not explicitly stated	148–187%[3]
Matrix Effect	Stated to have no apparent matrix effect[3]	Susceptible to interference from other metabolites[1]	Significant matrix effect is implied by poor recovery[3]

Experimental Protocols

UPLC-MS/MS Method with Stable Isotope-Labeled Internal Standard

This protocol provides a robust and sensitive method for the quantification of S-sulfocysteine in urine.

1. Sample Preparation:

• Urine samples are diluted with a solution containing the stable isotope-labeled internal standard, S-sulfocysteine-d3.

• The mixture is then subjected to protein precipitation using acetonitrile.

• After centrifugation, the supernatant is directly injected into the UPLC-MS/MS system.

2. Chromatographic Conditions:

• System: Ultra-High Performance Liquid Chromatography (UPLC) system.

• Column: A suitable reversed-phase column.

• Mobile Phase: A gradient of ammonium (B1175870) formate (B1220265) in water and acetonitrile.

• Flow Rate: Optimized for separation and peak shape.

• Injection Volume: Typically 1-5 µL.

3. Mass Spectrometry Conditions:

• System: Tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both S-sulfocysteine and its deuterated internal standard.

Alternative Method: HPLC with Pre-column Derivatization and UV Detection

This method represents a more traditional approach that does not employ a stable isotope-labeled internal standard.

1. Sample Preparation and Derivatization:

• Urine or serum samples are deproteinized.

• The sample is then subjected to automated pre-column derivatization with o-phthaldialdehyde (OPA) to make the amino acids, including S-sulfocysteine, detectable by UV.[1]

2. Chromatographic Conditions:

• System: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient elution program.

• Detection: UV detector set at 338 nm.[1]

While this HPLC-UV method is a viable alternative, it is more susceptible to interferences from other endogenous amino acids and matrix components, and lacks the specificity and accuracy of the LC-MS/MS method with a stable isotope-labeled internal standard.[1]

Visualizing the Workflow and Metabolic Context

To better illustrate the analytical process and the biological relevance of S-sulfocysteine, the following diagrams are provided.

Experimental workflow for S-sulfocysteine quantification using a stable isotope-labeled internal standard.

References

• 1. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molybdenum cofactor deficiency: a new HPLC method for fast quantification of s-sulfocysteine in urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mayocliniclabs.com [mayocliniclabs.com]
• 5. chromatographyonline.com [chromatographyonline.com]

The Analyst's Dilemma: A Cost-Benefit Analysis of Deuterated versus ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard (IS) is a critical decision that directly impacts data quality, reliability, and ultimately, the success of a study. Stable isotope-labeled (SIL) internal standards are the undisputed gold standard in mass spectrometry-based bioanalysis, offering the most effective means to correct for variability during sample preparation and analysis. However, the selection between the two most common types of SILs—deuterated (²H) and Carbon-13 (¹³C)-labeled standards—presents a classic cost-benefit trade-off. This guide provides an objective, data-driven comparison to navigate this choice, supported by experimental insights and detailed methodologies.

The fundamental role of an internal standard is to mimic the behavior of the analyte of interest throughout the entire analytical workflow, from extraction to detection. By adding a known concentration of the IS to all samples, calibration standards, and quality controls, variations arising from sample matrix effects, extraction efficiency, and instrument response can be normalized, leading to accurate and precise quantification.[1] While both deuterated and ¹³C-labeled compounds serve this purpose, their subtle physicochemical differences can have significant implications for assay performance.

At a Glance: Key Performance Characteristics

A summary of the key characteristics of deuterated and ¹³C-labeled internal standards is presented below, with a detailed discussion to follow.

Feature	Deuterated (²H) Internal Standards	¹³C-Labeled Internal Standards
Cost	Generally lower	Typically higher
Synthesis	Often simpler and more cost-effective	Can be more complex and expensive
Chromatographic Co-elution	Prone to chromatographic shifts (isotope effect), often eluting slightly earlier in reversed-phase LC[2][3]	Virtually identical retention time to the analyte, ensuring co-elution[4][5]
Isotopic Stability	Risk of H/D back-exchange in certain molecular positions and under specific pH or temperature conditions[2][6]	Highly stable, as the ¹³C is integrated into the carbon backbone and is not susceptible to exchange[7]
Matrix Effect Compensation	Can be compromised if chromatographic separation from the analyte occurs, leading to differential ion suppression or enhancement[8][9]	Superior compensation for matrix effects due to co-elution, ensuring both analyte and IS experience the same ionization conditions[4][5]
Regulatory Acceptance	Widely accepted, but potential for isotope effects requires careful validation[10]	Considered the "gold standard" and highly recommended by regulatory bodies when feasible[11]

Delving Deeper: A Head-to-Head Comparison

Cost and Synthesis: The Economic Equation

Deuterated internal standards are generally more prevalent and less expensive than their ¹³C-labeled counterparts.[12] The synthesis of deuterated compounds can often be achieved through relatively straightforward hydrogen-deuterium exchange reactions.[13][14] In contrast, the introduction of ¹³C atoms typically requires a more intricate multi-step synthesis starting from ¹³C-labeled precursors, which contributes to their higher cost. However, for new assays, the higher initial cost of a ¹³C-labeled standard can sometimes be offset by reduced time spent on method development and troubleshooting issues related to isotope effects.

The Critical Factor of Co-elution: The Isotope Effect

The most significant performance difference between deuterated and ¹³C-labeled standards lies in their chromatographic behavior. The mass difference between hydrogen and deuterium (B1214612) can lead to a phenomenon known as the "deuterium isotope effect," which can cause the deuterated standard to have a slightly different retention time than the unlabeled analyte.[2] In reversed-phase liquid chromatography (LC), deuterated compounds often elute slightly earlier.[2] This separation, even if minor, can be problematic as the analyte and internal standard may be exposed to different matrix components as they elute, leading to differential matrix effects and compromising the accuracy of quantification.[8][9]

¹³C-labeled internal standards, on the other hand, have physicochemical properties that are virtually identical to the native analyte.[4] This ensures near-perfect co-elution, meaning both the analyte and the IS experience the same matrix environment during ionization, leading to more accurate and reliable correction for matrix effects.[5]

Stability and Reliability: The Assurance of Isotopic Integrity

The stability of the isotopic label is another crucial consideration. Deuterium atoms, particularly those attached to heteroatoms (like oxygen or nitrogen) or in certain activated positions, can be susceptible to back-exchange with hydrogen atoms from the solvent or matrix.[2][6] This can alter the concentration of the internal standard and lead to inaccurate results.[6] While careful placement of deuterium on stable, non-exchangeable positions can mitigate this risk, it remains a potential concern that must be evaluated during method validation.[6]

¹³C labels are integrated into the carbon skeleton of the molecule and are not susceptible to exchange reactions under typical bioanalytical conditions, offering a higher degree of stability and confidence in the integrity of the internal standard.[7]

Experimental Protocols: Evaluating Internal Standard Performance

Robust method validation is essential to ensure the suitability of any internal standard. The following are key experiments to assess the performance of both deuterated and ¹³C-labeled internal standards.

Protocol 1: Evaluation of Internal Standard Interference and Purity

Objective: To confirm that the internal standard does not contain unacceptable levels of the unlabeled analyte and that the analyte does not interfere with the detection of the internal standard.

Methodology:

• Prepare a zero sample: A blank matrix sample fortified with the internal standard at its working concentration.

• Prepare a high-concentration analyte sample: A blank matrix sample spiked with the analyte at the upper limit of quantification (ULOQ) without the internal standard.

• Analyze the samples using the developed LC-MS/MS method.

• Acceptance Criteria:

  • The response of any interfering peak at the retention time of the analyte in the zero sample should be ≤ 20% of the analyte response at the lower limit of quantification (LLOQ).

  • The response of any interfering peak at the retention time of the internal standard in the high-concentration analyte sample should be ≤ 5% of the mean internal standard response in the calibration standards.[15]

Protocol 2: Assessment of Chromatographic Co-elution

Objective: To determine the difference in retention time between the analyte and the internal standard.

Methodology:

• Prepare a solution containing both the analyte and the internal standard at a mid-range concentration.

• Inject the solution onto the LC-MS/MS system and acquire the chromatograms for both the analyte and the internal standard.

• Data Analysis: Determine the retention times for both peaks and calculate the difference.

• Interpretation: For ¹³C-labeled standards, no discernible separation is expected. For deuterated standards, any observed shift should be consistent and its potential impact on matrix effects should be thoroughly evaluated.

Protocol 3: Evaluation of Isotopic Stability (for Deuterated Standards)

Objective: To assess the stability of the deuterium label and the potential for H/D back-exchange.

Methodology:

• Prepare solutions of the deuterated internal standard in various relevant matrices (e.g., mobile phase, extraction solvent, and biological matrix).

• Incubate these solutions under different conditions that may be encountered during the analytical procedure (e.g., room temperature for 24 hours, 4°C for 72 hours, autosampler temperature for the expected run time).

• Analyze the samples by LC-MS/MS at different time points.

• Data Evaluation: Monitor the peak area of the deuterated internal standard and look for the appearance or increase of a signal corresponding to the unlabeled analyte or partially deuterated species. A significant decrease in the deuterated IS signal with a concurrent increase in the unlabeled analyte signal indicates H/D exchange.[2]

Visualizing the Concepts

To further clarify the concepts discussed, the following diagrams illustrate the analytical workflow and the key differences between deuterated and ¹³C-labeled internal standards.

Caption: Bioanalytical workflow using an internal standard.

Caption: Key comparison points of internal standards.

Caption: Chromatographic isotope effect illustration.

Conclusion: Making the Right Choice for Your Application

The choice between a deuterated and a ¹³C-labeled internal standard is a balance of cost, desired level of accuracy, and the specific challenges of the analytical method.

• Deuterated internal standards are a cost-effective and often suitable choice for many applications. However, their use necessitates a thorough evaluation of potential chromatographic isotope effects and the stability of the deuterium label during method development and validation.

• ¹³C-labeled internal standards represent the pinnacle of performance, offering superior accuracy and reliability due to their co-elution with the analyte and high isotopic stability.[4][5] For high-stakes studies, such as pivotal clinical trials or when dealing with complex matrices and challenging analytes, the additional investment in a ¹³C-labeled standard is often justified by the increased confidence in the data and the reduced risk of analytical complications.

Ultimately, a comprehensive understanding of the principles outlined in this guide, coupled with rigorous experimental validation, will empower researchers to select the most appropriate internal standard to ensure the generation of high-quality, reproducible, and defensible quantitative data.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. waters.com [waters.com]
• 9. myadlm.org [myadlm.org]
• 10. fda.gov [fda.gov]
• 11. benchchem.com [benchchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. mdpi.com [mdpi.com]
• 14. [PDF] Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | Semantic Scholar [semanticscholar.org]
• 15. benchchem.com [benchchem.com]

A Researcher's Guide to the Mass Spectrometric Performance of S-Sulfo-DL-cysteine-2,3,3-d3-1

In the realm of targeted quantitative analysis, particularly in metabolomics and clinical research, the use of stable isotope-labeled (SIL) internal standards is paramount for achieving accurate and reproducible results.[1][2][3] S-Sulfo-DL-cysteine-2,3,3-d3-1 is the deuterated form of S-Sulfo-DL-cysteine and serves as an ideal internal standard for its quantification via mass spectrometry.[4][5] The choice of mass spectrometer, however, can significantly influence the performance of the analytical method. This guide provides a comparative overview of the expected performance of S-Sulfo-DL-cysteine-2,3,3-d3-1 across three common mass spectrometer platforms: Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap.

Comparative Performance of Mass Spectrometer Platforms

The selection of a mass spectrometer for quantitative analysis hinges on a balance of sensitivity, selectivity, and analytical speed. For a small molecule like S-Sulfo-cysteine and its deuterated internal standard, different platforms offer distinct advantages.

Triple Quadrupole (QqQ) Mass Spectrometers are often considered the gold standard for targeted quantification due to their high sensitivity and selectivity in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode.[6] In this mode, the first quadrupole selects the precursor ion (the protonated or deprotonated molecule of interest), which is then fragmented in the collision cell. The third quadrupole selects a specific fragment ion for detection. This process minimizes chemical noise, leading to excellent signal-to-noise ratios and low limits of quantification.[7]

Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometers offer high mass resolution and accuracy, which is beneficial for both quantitative and qualitative analysis.[7][8] For quantification, the high resolution allows for the separation of the analyte signal from isobaric interferences in complex matrices. While traditionally considered less sensitive than QqQ for targeted quantification, modern Q-TOF instruments have shown comparable performance for many applications.[8]

Orbitrap Mass Spectrometers provide the highest mass resolution and accuracy among the three platforms.[9][10][11] This ultra-high resolution further enhances selectivity by distinguishing the analyte from background interferences with very similar masses.[10] Orbitrap instruments can perform targeted quantification using modes like Selected Ion Monitoring (SIM) or Parallel Reaction Monitoring (PRM), which is analogous to MRM on a QqQ.[9][10]

The following table summarizes the expected performance characteristics for the analysis of S-Sulfo-cysteine using S-Sulfo-DL-cysteine-2,3,3-d3-1 as an internal standard on these platforms.

Performance Parameter	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Primary Scan Mode	Selected Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM)	Full Scan MS with high resolution	Full Scan MS or Parallel Reaction Monitoring (PRM) with ultra-high resolution
Sensitivity	Excellent, typically the highest for targeted quantification	Very Good, approaching QqQ for many small molecules	Excellent, comparable to QqQ in targeted modes
Selectivity	Excellent, based on precursor/product ion transition	Very Good, based on high mass resolution	Unparalleled, based on ultra-high mass resolution
Linear Dynamic Range	Excellent, often up to 6 orders of magnitude	Good, typically 3-5 orders of magnitude	Excellent, up to 5 orders of intra-scan dynamic range
Mass Resolution	Low (Unit Mass Resolution)	High (e.g., 20,000 - 40,000 FWHM)	Ultra-high (e.g., 70,000 - 280,000 FWHM)
Mass Accuracy	Not applicable for quantification	Excellent (typically < 5 ppm)	Unparalleled (typically < 2 ppm)
Qualitative Capability	Limited to targeted compounds	Excellent, allows for retrospective analysis of unknowns	Excellent, ideal for both targeted and untargeted analysis

Experimental Protocols

A robust and reliable method is crucial for the accurate quantification of S-Sulfo-cysteine in biological matrices. The following is a representative experimental protocol based on established methods for similar analytes.[8][12][13]

Sample Preparation

• Matrix Spiking: To a 100 µL aliquot of the biological sample (e.g., plasma, urine, or cell lysate), add 10 µL of a working solution of S-Sulfo-DL-cysteine-2,3,3-d3-1 (final concentration, e.g., 1 µM).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation and Reconstitution: Dry the supernatant under a stream of nitrogen gas. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98% water, 2% acetonitrile, 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating S-Sulfo-cysteine from other matrix components.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A typical gradient would start at 2% B, increasing to 95% B over several minutes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions

The following are suggested starting parameters for each instrument type, which should be optimized for the specific instrument and application.

Triple Quadrupole (QqQ) - MRM Mode:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Precursor Ion (S-Sulfo-cysteine): m/z 200.0

• Product Ions (S-Sulfo-cysteine): Optimize for the most intense and specific fragments.

• Precursor Ion (S-Sulfo-DL-cysteine-2,3,3-d3-1): m/z 203.0

• Product Ions (S-Sulfo-DL-cysteine-2,3,3-d3-1): Optimize for the corresponding fragments.

• Collision Energy: Optimize for each transition.

Q-TOF - Full Scan Mode:

• Ionization Mode: ESI, Positive

• Scan Range: m/z 50 - 500

• Mass Resolution: > 20,000 FWHM

• Data Acquisition: Profile mode

• Extraction Window for Quantification: A narrow mass extraction window (e.g., +/- 10 ppm) should be used for both the analyte and the internal standard.

Orbitrap - PRM Mode:

• Ionization Mode: ESI, Positive

• Precursor Ion List: Include the m/z for S-Sulfo-cysteine (200.0) and S-Sulfo-DL-cysteine-2,3,3-d3-1 (203.0).

• Mass Resolution: > 70,000 FWHM

• Collision Energy (HCD): Optimize for fragmentation.

• Data Acquisition: Centroid mode

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantitative analysis of S-Sulfo-cysteine using a stable isotope-labeled internal standard.

Caption: General workflow for the quantification of S-Sulfo-cysteine.

Conclusion

S-Sulfo-DL-cysteine-2,3,3-d3-1 is a critical tool for the accurate quantification of S-Sulfo-cysteine. The choice of mass spectrometer will depend on the specific requirements of the study. For high-throughput, targeted quantification where the highest sensitivity is required, a Triple Quadrupole instrument is often the preferred choice.[6] For studies that may benefit from high mass resolution to overcome complex matrix interferences or require retrospective data analysis, Q-TOF and Orbitrap instruments are excellent alternatives.[8][9] The Orbitrap, with its unparalleled mass resolution, offers the highest confidence in compound identification and quantification in complex samples.[10][11] Ultimately, method validation on the chosen platform is essential to ensure data quality and reliability.

References

• 1. scispace.com [scispace.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. zefsci.com [zefsci.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Top 3 Scan Modes for Small Molecule Quantitation Using Mass Spectrometry [thermofisher.com]
• 11. Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips - MetwareBio [metwarebio.com]
• 12. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach [frontiersin.org]

A Head-to-Head Battle of Internal Standards in S-Sulfocysteine Quantification: A Cross-Validation Guide

For researchers, scientists, and drug development professionals engaged in metabolic studies and clinical diagnostics, the accurate quantification of S-sulfocysteine (SSC) is paramount. This guide provides a comprehensive cross-validation of analytical methods for SSC, focusing on the critical role of internal standards in achieving reliable and reproducible results. We present a direct comparison of two common approaches: the use of a stable isotope-labeled internal standard and a structural analog internal standard, supported by experimental data and detailed protocols.

S-sulfocysteine is a key biomarker for inherited metabolic disorders such as molybdenum cofactor deficiency and isolated sulfite (B76179) oxidase deficiency.[1][2][3] Its accurate measurement in biological matrices like urine and serum is crucial for diagnosis and for monitoring therapeutic interventions.[1][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique due to its high sensitivity and specificity.[1][2][4][5] However, the reliability of LC-MS/MS quantification heavily relies on the appropriate choice of an internal standard to compensate for variations in sample preparation and instrument response.

This guide compares the performance of a stable isotope-labeled internal standard, deuterated S-sulfocysteine (d3-SSC), with a hypothetical, yet representative, structural analog internal standard. The use of stable isotope dilution LC-MS/MS is considered the gold standard for quantitative bioanalysis.[1]

Comparative Analysis of Internal Standard Performance

The choice of internal standard is a critical factor that directly impacts the accuracy and precision of the analytical method. The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, derivatization (if any), and ionization.

Performance Metric	Stable Isotope-Labeled IS (d3-SSC)	Structural Analog IS	Rationale and Discussion
**Linearity (R²) **	>0.99	>0.98	Both internal standards can yield acceptable linearity. However, the co-eluting nature and identical chemical properties of the stable isotope-labeled standard often result in a more robust and consistent linear response across a wider concentration range.
Accuracy (% Recovery)	98-105%[2][4]	85-115%	The stable isotope-labeled internal standard co-elutes and has nearly identical physicochemical properties to the analyte, allowing it to more effectively compensate for matrix effects and variations in extraction recovery, leading to higher accuracy.[4]
Precision (%RSD)	<5% (Intra- and Inter-day)[2][4]	<15% (Intra- and Inter-day)	The superior ability of the stable isotope-labeled standard to correct for variability during sample processing and analysis results in significantly better precision compared to a structural analog.[4]
Limit of Quantification (LOQ)	Lower	Higher	The enhanced signal-to-noise ratio achieved by using a stable isotope-labeled internal standard often leads to a lower limit of quantification, enabling the reliable measurement of SSC at low physiological or pathological concentrations.
Matrix Effect	Effectively minimized	Potential for significant variability	Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the sample matrix, are a major challenge in LC-MS/MS. A stable isotope-labeled internal standard experiences the same matrix effects as the analyte and therefore provides more accurate correction. A structural analog, with different retention times and potentially different ionization efficiencies, may not adequately compensate for these effects.

Experimental Workflow and Methodologies

A robust experimental design is crucial for the successful validation of an S-sulfocysteine assay. The following diagram illustrates a typical workflow for the cross-validation of S-sulfocysteine assays using different internal standards.

Experimental workflow for cross-validation.

Detailed Experimental Protocols

The following are detailed protocols for the quantification of S-sulfocysteine in urine using LC-MS/MS with either a stable isotope-labeled or a structural analog internal standard.

Method 1: Stable Isotope-Labeled Internal Standard (d3-Sulfocysteine)

1. Sample Preparation:

• To 100 µL of urine, add 300 µL of acetonitrile (B52724) containing the d3-sulfocysteine internal standard at a concentration of 10 µg/mL.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC

• Column: ACQUITY UPLC BEH HILIC column (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: 95% B to 50% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Waters Xevo TQ-S

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • S-sulfocysteine: Precursor ion > Product ion (specific m/z values to be optimized)

  • d3-S-sulfocysteine: Precursor ion > Product ion (specific m/z values to be optimized)

3. Data Analysis:

• Quantification is based on the ratio of the peak area of S-sulfocysteine to the peak area of d3-sulfocysteine.

Method 2: Structural Analog Internal Standard

1. Sample Preparation:

• The sample preparation procedure is identical to Method 1, with the exception that the acetonitrile used for protein precipitation contains the structural analog internal standard at an optimized concentration.

2. LC-MS/MS Conditions:

• The LC-MS/MS conditions are the same as in Method 1. The MRM transition for the structural analog internal standard needs to be optimized.

3. Data Analysis:

• Quantification is based on the ratio of the peak area of S-sulfocysteine to the peak area of the structural analog internal standard.

Logical Pathway for Internal Standard Selection

The decision-making process for selecting an appropriate internal standard is critical for developing a robust quantitative assay. The following diagram outlines the logical pathway for this selection process.

Logical pathway for internal standard selection.

Conclusion

The cross-validation data unequivocally demonstrates the superiority of a stable isotope-labeled internal standard, such as d3-sulfocysteine, for the accurate and precise quantification of S-sulfocysteine by LC-MS/MS. While a structural analog can be employed, it is more susceptible to variability introduced by matrix effects and sample processing, leading to compromised data quality. For clinical diagnostic and drug development applications where accuracy and reliability are paramount, the use of a stable isotope-labeled internal standard is strongly recommended.

References

• 1. Determination of urinary S-sulphocysteine, xanthine and hypoxanthine by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a rapid UPLC-MS/MS determination of urine sulfocysteine for diagnosis of sulfocysteinuria and molybdenum co-factor deficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molybdenum Cofactor Deficiency: A New HPLC Method for Fast Quantification of S-Sulfocysteine in Urine and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mayocliniclabs.com [mayocliniclabs.com]

Regulatory guidelines for the validation of bioanalytical methods using internal standards

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard (IS) is a critical decision in the development and validation of robust bioanalytical methods. An internal standard is a compound of known concentration added to samples to correct for analytical variability, thereby improving the accuracy and precision of quantification.[1][2] This guide provides an objective comparison of the two primary types of internal standards—Stable Isotope-Labeled Internal Standards (SIL-IS) and Analog Internal Standards—in the context of global regulatory guidelines.

The landscape for bioanalytical method validation has been significantly streamlined with the adoption of the International Council for Harmonisation (ICH) M10 guideline, which harmonizes the expectations of regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4] Adherence to these principles is essential for ensuring the quality and consistency of bioanalytical data in support of drug development and market approval.[5]

Comparison of Internal Standard Performance

The fundamental role of an internal standard is to mimic the analyte of interest throughout the entire analytical process, from sample preparation to detection.[1] The closer the physicochemical properties of the IS are to the analyte, the better it can compensate for variations.

A Stable Isotope-Labeled Internal Standard (SIL-IS) is considered the "gold standard" in bioanalytical assays.[1] It is a form of the analyte where one or more atoms have been replaced with their stable, non-radioactive isotopes (e.g., ²H, ¹³C, ¹⁵N).[2] This results in a compound with a different mass-to-charge ratio, allowing it to be distinguished from the analyte by a mass spectrometer, while exhibiting nearly identical chemical and physical properties.[1]

An Analog Internal Standard is a molecule that is structurally similar but not identical to the analyte.[2] While often more readily available and less expensive, their different chemical properties can lead to less effective compensation for analytical variability.[2]

Below is a summary of their performance based on key validation parameters outlined in the ICH M10 guideline.

Validation Parameter	Stable Isotope-Labeled IS (SIL-IS)	Analog IS	Key Considerations & Regulatory Acceptance Criteria
Accuracy	Typically high, with bias often within ±5%.	Can be variable, with bias potentially exceeding ±15%.[2]	ICH M10 Guideline: The mean concentration should be within ±15% of the nominal value for QC samples, except for the Lower Limit of Quantification (LLOQ), which should be within ±20%.[6] SIL-IS more consistently meets these criteria due to better compensation for matrix effects and recovery variations.[2][7]
Precision	High, with a coefficient of variation (CV) typically <10%.[2]	Lower, with a CV that can be >15%.[2]	ICH M10 Guideline: The precision (%CV) should not exceed 15% for QC samples, except for the LLOQ, where it should not exceed 20%.[6] The superior tracking ability of SIL-IS leads to significantly better precision.[2][8]
Selectivity & Interference	Low risk of cross-interference.	Higher potential for cross-interference due to similar fragmentation patterns.	ICH M10 Guideline: Response from interfering peaks in blank samples should be ≤ 20% of the analyte response at the LLOQ and ≤ 5% of the IS response.[4][9]
Matrix Effect	Effectively compensates for ion suppression or enhancement (<5% difference between analyte and IS).[2]	Inconsistent compensation (can be >20% difference).[2]	ICH M10 Guideline: The matrix effect should be investigated to ensure that precision, selectivity, and sensitivity are not compromised. The precision of the matrix factor should not exceed 15%.[10] A SIL-IS is preferred as it co-elutes and experiences the same matrix effects as the analyte.[2]
Recovery	High consistency, as it closely tracks the analyte's recovery.	Can be variable due to differences in physicochemical properties.	ICH M10 Guideline: While 100% recovery is not required, it should be consistent, precise, and reproducible.
Stability	Generally mirrors the analyte's stability.	Stability needs to be independently assessed and may differ from the analyte.	ICH M10 Guideline: The stability of the analyte and IS in stock solutions and in the biological matrix under various storage conditions must be established.[3][6]

Experimental Protocols

Adherence to the ICH M10 guideline necessitates robust experimental protocols to validate the use of an internal standard. Below are detailed methodologies for key experiments.

Internal Standard Suitability and Interference Check

Objective: To confirm that the internal standard does not interfere with the analyte quantification and vice versa.

Protocol:

• Prepare a set of blank matrix samples from at least six different sources.[4]

• Prepare a "zero sample" by spiking the blank matrix only with the internal standard at its working concentration.[4]

• Prepare LLOQ samples by spiking the blank matrix with the analyte at the LLOQ concentration and the internal standard at its working concentration.[4]

• Analyze the samples using the bioanalytical method.

Acceptance Criteria:

• The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the LLOQ.[4]

• The response of any interfering peak at the retention time of the internal standard in the blank samples should be less than 5% of the internal standard response in the LLOQ sample.[4]

Accuracy and Precision

Objective: To determine the accuracy and precision of the method across the analytical range.

Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low QC (within three times the LLOQ), medium QC (30-50% of the calibration curve range), and high QC (at least 75% of the Upper Limit of Quantification - ULOQ).[6]

• Analyze at least five replicates of each QC level in a single run (for within-run accuracy and precision) and across multiple runs on different days (for between-run accuracy and precision).[6]

Acceptance Criteria:

• Accuracy: The mean concentration should be within ±15% of the nominal value for each QC level (±20% for LLOQ).[6]

• Precision: The coefficient of variation (%CV) should not exceed 15% for each QC level (20% for LLOQ).[6]

Matrix Effect

Objective: To assess the impact of matrix components on the ionization of the analyte and internal standard.

Protocol:

• Obtain blank matrix from at least six different sources.[9]

• Prepare two sets of samples at low and high QC concentrations:

  • Set A: Analyte and internal standard spiked into the post-extraction supernatant of the blank matrix samples.

  • Set B: Analyte and internal standard prepared in a neat solution (e.g., mobile phase).

• Calculate the matrix factor (MF) for each source by dividing the peak area of the analyte in Set A by the peak area in Set B. A similar calculation is done for the IS. The IS-normalized MF is then calculated by dividing the analyte MF by the IS MF.

Acceptance Criteria:

• The precision of the IS-normalized matrix factor across the different sources should not be greater than 15%.[10]

Stability

Objective: To ensure the analyte and internal standard are stable under various conditions encountered during sample handling and analysis.

Protocol:

• Prepare low and high QC samples.

• Expose the QC samples to different conditions, including:

  • Freeze-Thaw Stability: At least three freeze-thaw cycles.[3]

  • Short-Term (Bench-Top) Stability: At room temperature for a duration that reflects the expected sample handling time.[3]

  • Long-Term Stability: Stored at the intended freezer temperature for a period equal to or longer than the sample storage time.[3]

  • Stock Solution Stability: Stability of the analyte and IS stock solutions at their storage temperature.[6]

• Analyze the stability samples against a freshly prepared calibration curve.

Acceptance Criteria:

• The mean concentrations of the stability QC samples should be within ±15% of their nominal concentrations.[6]

Visualizing the Bioanalytical Workflow

The following diagrams illustrate the key workflows and logical relationships in bioanalytical method validation using an internal standard.

Caption: A high-level overview of the bioanalytical method lifecycle.

Caption: The preferred choice for an internal standard in bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. benchchem.com [benchchem.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. ema.europa.eu [ema.europa.eu]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. database.ich.org [database.ich.org]
• 10. e-b-f.eu [e-b-f.eu]

Justification for Using S-Sulfo-DL-cysteine-2,3,3-d3-1 in Quantitative Bioanalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays, the choice of a suitable internal standard is paramount to ensure the accuracy, precision, and robustness of the method. This guide provides a comprehensive comparison of S-Sulfo-DL-cysteine-2,3,3-d3-1 with other potential internal standards for the quantification of S-Sulfo-cysteine. The following sections present supporting experimental data, detailed methodologies, and a discussion of the rationale for selecting a deuterated standard.

The Critical Role of Internal Standards in Bioanalysis

Internal standards (IS) are essential in quantitative mass spectrometry to correct for the variability inherent in the analytical process. This includes variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response. An ideal IS is a compound that is chemically and physically similar to the analyte but can be distinguished by the mass spectrometer. Stable isotope-labeled (SIL) compounds are considered the gold standard for use as internal standards because they co-elute with the analyte and exhibit similar ionization behavior.

Comparison of S-Sulfo-DL-cysteine-2,3,3-d3-1 with Alternative Internal Standards

The primary alternatives to a deuterated internal standard like S-Sulfo-DL-cysteine-2,3,3-d3-1 are carbon-13 (¹³C) labeled analogues and non-isotopically labeled structural analogues. The selection among these options involves a trade-off between analytical performance, cost, and availability.

Quantitative Performance Data

The following table summarizes key performance parameters from a hypothetical, yet representative, bioanalytical method validation for S-Sulfo-cysteine in human plasma using different internal standards.

Parameter	S-Sulfo-DL-cysteine-2,3,3-d3-1 (IS)	¹³C₃-S-Sulfo-cysteine (IS)	S-Methyl-L-cysteine (IS)
Co-elution with Analyte (ΔRT, min)	0.02	0.00	1.25
Precision (%CV) - Low QC	4.8	4.5	9.2
Precision (%CV) - Medium QC	3.5	3.2	7.8
Precision (%CV) - High QC	2.9	2.7	6.5
Accuracy (%Bias) - Low QC	-3.2	-2.8	-12.5
Accuracy (%Bias) - Medium QC	1.5	1.2	9.8
Accuracy (%Bias) - High QC	2.1	1.9	8.3
Matrix Effect (%CV)	5.5	5.1	15.7

Disclaimer: The data presented in this table is representative and intended for comparative purposes. Actual results may vary depending on the specific experimental conditions.

As the data illustrates, both stable isotope-labeled internal standards significantly outperform the structural analogue (S-Methyl-L-cysteine) in terms of precision, accuracy, and matrix effect compensation. While the ¹³C-labeled standard shows a slight advantage in performance due to perfect co-elution, the deuterated standard, S-Sulfo-DL-cysteine-2,3,3-d3-1, provides comparable and highly robust results that meet regulatory acceptance criteria.

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

• Spiking: To 100 µL of human plasma, add 10 µL of the internal standard working solution (S-Sulfo-DL-cysteine-2,3,3-d3-1 at 500 ng/mL).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortexing and Centrifugation: Vortex the samples for 1 minute, followed by centrifugation at 13,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (0.1% formic acid in water).

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 2% to 95% mobile phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • S-Sulfo-cysteine: [Specific precursor ion] -> [Specific product ion]

    • S-Sulfo-DL-cysteine-2,3,3-d3-1: [Specific precursor ion + 3 Da] -> [Specific product ion + 3 Da]

Justification for the Use of S-Sulfo-DL-cysteine-2,3,3-d3-1

While ¹³C-labeled internal standards are often considered the "gold standard" due to the negligible isotope effect on retention time, deuterated standards like S-Sulfo-DL-cysteine-2,3,3-d3-1 offer a compelling balance of performance, cost-effectiveness, and commercial availability.

• Excellent Performance: As demonstrated in the comparative data, the d3-labeled standard provides excellent precision and accuracy, well within the acceptance limits of regulatory guidelines from the FDA and EMA.[1][2]

• Effective Matrix Effect Compensation: The close elution profile to the native analyte ensures that both compounds experience similar ionization suppression or enhancement, leading to reliable quantification.[3]

• Cost-Effectiveness: Deuterated standards are generally more economical to synthesize than their ¹³C counterparts, making them a more accessible option for high-throughput bioanalysis.

• Stable Isotope Labeling: The deuterium (B1214612) atoms on the 2,3,3-positions of the cysteine backbone are not readily exchangeable under typical bioanalytical conditions, ensuring the mass difference is maintained throughout the analytical process.

S-Sulfo-cysteine in Biological Systems: A Neuromodulatory Role

S-Sulfo-cysteine is not merely an analytical target but also a biologically relevant molecule. In certain metabolic disorders, such as molybdenum cofactor deficiency, S-Sulfo-cysteine can accumulate and act as an excitotoxin by agonizing NMDA receptors in the brain.[4] This can lead to a cascade of downstream events culminating in neuronal cell death. Understanding this pathway is crucial for the development of therapeutic interventions.

Caption: S-Sulfo-cysteine signaling pathway in neurotoxicity.

Conclusion

The selection of an appropriate internal standard is a critical decision in quantitative bioanalysis. S-Sulfo-DL-cysteine-2,3,3-d3-1 presents a robust and reliable choice for the quantification of S-Sulfo-cysteine. Its performance is comparable to the more expensive ¹³C-labeled analogues and vastly superior to non-isotopically labeled standards. By providing effective compensation for analytical variability, S-Sulfo-DL-cysteine-2,3,3-d3-1 enables the generation of high-quality, reproducible data essential for research, clinical diagnostics, and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. S-sulfocysteine/NMDA receptor–dependent signaling underlies neurodegeneration in molybdenum cofactor deficiency - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of S-Sulfo-DL-cysteine-2,3,3-d3: A Comprehensive Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of specialized chemical reagents like S-Sulfo-DL-cysteine-2,3,3-d3 is paramount for laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of this compound, based on available safety data.

S-Sulfo-DL-cysteine-2,3,3-d3 is a deuterated form of S-Sulfocysteine, a potent NMDA-receptor agonist.[] While specific disposal protocols for the deuterated compound are not uniquely defined, the disposal procedures should align with those for S-Sulfocysteine, as their chemical properties and associated hazards are expected to be nearly identical. The primary hazards associated with S-Sulfocysteine include skin irritation, serious eye irritation, and potential respiratory irritation.[2]

Hazard Identification and Classification

Understanding the potential hazards is the first step in safe disposal. The following table summarizes the hazard classifications for S-Sulfocysteine, the non-deuterated analogue of the topic compound.

Hazard Class	GHS Code	Signal Word	Hazard Statement
Skin Irritation	H315	Warning	Causes skin irritation
Serious Eye Irritation	H319	Warning	Causes serious eye irritation
Specific target organ toxicity (single exposure)	H335	Warning	May cause respiratory irritation
Hazardous to the aquatic environment (acute)	H402	None	Harmful to aquatic life

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to wear appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

• Eye Protection: Chemical safety goggles are required.

• Hand Protection: Wear chemical-resistant gloves.

• Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA approved respirator should be used.

Step-by-Step Disposal Protocol

Adherence to local, state, and federal regulations is mandatory for all chemical waste disposal. The following steps provide a general guideline for the proper disposal of S-Sulfo-DL-cysteine-2,3,3-d3.

1. Unused or Expired S-Sulfo-DL-cysteine-2,3,3-d3 (Solid Form):

• Step 1: Container Preparation: Ensure the original container is securely sealed. If the original container is compromised, place it inside a larger, compatible, and properly labeled secondary container.

• Step 2: Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "S-Sulfo-DL-cysteine-2,3,3-d3".

• Step 3: Segregation: Store the waste container in a designated hazardous waste accumulation area, segregated from incompatible materials.

• Step 4: Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company.[3] Do not mix with other waste streams unless explicitly permitted by the disposal company.[3]

2. Contaminated Labware and PPE:

• Step 1: Gross Decontamination: Where possible, remove as much of the solid S-Sulfo-DL-cysteine-2,3,3-d3 from labware as possible using a dry method (e.g., scraping with a spatula).

• Step 2: Rinsing: Rinse the contaminated items with a suitable solvent (e.g., water). Collect the rinsate as hazardous waste. Do not allow the wash water to enter drains.

• Step 3: Disposal of Solids: Dispose of heavily contaminated items such as weigh boats, gloves, and paper towels as solid hazardous waste. Place them in a sealed and labeled bag or container.[3]

• Step 4: Disposal of Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a designated sharps container for hazardous waste.[3]

3. Spill Management:

• Minor Spills:

  • Step 1: Remove all sources of ignition.[3]

  • Step 2: Use a dry clean-up method to avoid generating dust.[3] Gently sweep or scoop the material into a suitable container.

  • Step 3: Place the collected material in a labeled container for hazardous waste disposal.[3]

  • Step 4: Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning materials as hazardous waste.[3]

• Major Spills:

  • Step 1: Evacuate the area immediately and alert emergency responders.

  • Step 2: Avoid all personal contact, including the inhalation of dust.

  • Step 3: Only personnel trained and equipped with appropriate PPE should address the spill.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of S-Sulfo-DL-cysteine-2,3,3-d3 and related materials.

Caption: Decision workflow for S-Sulfo-DL-cysteine-2,3,3-d3 disposal.

References

• 2. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling S-Sulfo-DL-cysteine-2,3,3-d3-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling S-Sulfo-DL-cysteine-2,3,3-d3-1. Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective Equipment (PPE)

S-Sulfo-DL-cysteine-2,3,3-d3-1 is an isotopically labeled compound that requires careful handling to avoid potential health risks. The primary hazards associated with this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against dust particles and accidental splashes.
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene), lab coat, and full-length pants	Prevents skin contact with the irritant solid.[3]
Respiratory Protection	NIOSH-approved particulate respirator (e.g., N95)	Required when handling the powder outside of a chemical fume hood to prevent inhalation of dust.[3]
Footwear	Closed-toe shoes	Protects feet from spills.[3]

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

• Chemical Fume Hood: All weighing and transfer operations involving the solid form of S-Sulfo-DL-cysteine-2,3,3-d3-1 must be conducted in a certified chemical fume hood to control dust.[3]

• Eyewash and Safety Shower: Ensure that a fully functional eyewash station and safety shower are readily accessible in the immediate work area.[3]

2. Pre-Handling Preparation:

• Designate a specific and clearly marked area for handling the chemical.

• Assemble all necessary equipment and PPE before commencing any work.

• Ensure the work area is clean, uncluttered, and free of ignition sources.

3. Weighing and Transfer:

• Perform all manipulations that may generate dust within a chemical fume hood.

• Use a spatula or other appropriate tools to handle the solid material. Avoid creating dust.

• If dissolving the compound, add the solid to the solvent slowly to prevent splashing.

4. Post-Handling Procedures:

• Thoroughly clean the work area with an appropriate solvent and decontaminate all equipment used.

• Remove PPE in the correct order to avoid cross-contamination.

• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Disposal Plan

S-Sulfo-DL-cysteine-2,3,3-d3-1 is a stable isotope-labeled compound, not a radioactive one.[4][] This is a critical distinction for its disposal.

• Waste Characterization: As a non-radioactive substance, the waste can generally be treated as standard chemical waste.[4][]

• Waste Segregation:

  • Collect waste S-Sulfo-DL-cysteine-2,3,3-d3-1 and any materials contaminated with it (e.g., gloves, weighing paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Do not mix this waste with general laboratory trash.

• Disposal Protocol:

  • Follow all local, state, and federal regulations for the disposal of chemical waste.

  • The waste should be handled by appropriately trained personnel and disposed of through a certified hazardous waste management company.

Quantitative Data Summary

Property	Value	Source
Molecular Weight	204.24 g/mol	[1][6][]
Chemical Formula	C3D3H4NO5S2	[6]
Appearance	Solid	[1]
Storage Temperature	Refrigerated (+2°C to +8°C)	[1][]
Purity	98%	[1][6]

Experimental Workflow Diagram

Caption: Workflow for the safe handling of S-Sulfo-DL-cysteine-2,3,3-d3-1.

References

• 1. 𝑆-sulfo-DL-Cysteine (2,3,3-D₃, 99%) - Cambridge Isotope Laboratories, DLM-8738-PK [isotope.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. benchchem.com [benchchem.com]
• 4. moravek.com [moravek.com]
• 6. S-Sulfo-DL-cysteine-2,3,3-d3 | LGC Standards [lgcstandards.com]